Ammonium trifluoromethanesulfonate

• CAS: 38542-94-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Ammonium Trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄CF₃SO₃), a versatile salt with significant applications in catalysis, electrochemistry, and organic synthesis. This document details a reliable synthetic protocol and outlines the key analytical techniques for its characterization, presenting quantitative data in a clear and accessible format.

Introduction

Ammonium trifluoromethanesulfonate, also known as ammonium triflate, is a white crystalline solid that is highly soluble in water.[1] Its thermal stability and the weakly coordinating nature of the trifluoromethanesulfonate anion make it a valuable reagent and component in various chemical processes. It serves as an electrolyte additive in batteries, a precursor for the preparation of polymer electrolytes, a co-catalyst in polymerization reactions, and a dopant for conductive polymer films.[1]

Synthesis of Ammonium Trifluoromethanesulfonate

The synthesis of ammonium trifluoromethanesulfonate is achieved through a straightforward acid-base neutralization reaction between trifluoromethanesulfonic acid and an ammonia (B1221849) source, such as ammonium hydroxide (B78521). The reaction is typically performed in a suitable solvent, and the product can be isolated by crystallization.

Experimental Protocol

Materials:

• Trifluoromethanesulfonic acid (CF₃SO₃H)

• Ammonium hydroxide solution (28-30% NH₃ in H₂O)

• Deionized water

• Ethanol (for recrystallization)

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve a known molar equivalent of trifluoromethanesulfonic acid in a minimal amount of deionized water.

• Cool the flask in an ice bath to manage the exothermic nature of the neutralization reaction.

• Slowly add one molar equivalent of ammonium hydroxide solution dropwise to the stirred trifluoromethanesulfonic acid solution.

• After the addition is complete, continue stirring the reaction mixture for 30 minutes in the ice bath.

• Monitor the pH of the solution to ensure it is neutral (pH ≈ 7). If the solution is still acidic, add a small amount of ammonium hydroxide until neutrality is reached.

• Remove the ice bath and allow the solution to warm to room temperature.

• Concentrate the solution under reduced pressure using a rotary evaporator to remove the water and precipitate the crude ammonium trifluoromethanesulfonate.

• Purify the crude product by recrystallization from a minimal amount of hot ethanol.

• Collect the purified crystals by vacuum filtration and dry them in a vacuum oven.

Logical Workflow for Synthesis:

Caption: Workflow for the synthesis of ammonium trifluoromethanesulfonate.

Characterization of Ammonium Trifluoromethanesulfonate

A comprehensive characterization of the synthesized ammonium trifluoromethanesulfonate is crucial to confirm its identity and purity. The following analytical techniques are typically employed.

Physical and Chemical Properties

A summary of the key physical and chemical properties of ammonium trifluoromethanesulfonate is presented in Table 1.

Property	Value	Reference
Molecular Formula	CF₃SO₃NH₄	[1]
Molecular Weight	167.11 g/mol	[1]
Appearance	White crystalline solid	[1]
Melting Point	224-226 °C	[1]
Solubility	Highly soluble in water	[1]

Spectroscopic Characterization

3.2.1. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The FT-IR spectrum of ammonium trifluoromethanesulfonate exhibits characteristic absorption bands for the ammonium cation (NH₄⁺) and the trifluoromethanesulfonate anion (CF₃SO₃⁻).

Wavenumber (cm⁻¹)	Assignment
~3190	NH₄⁺ antisymmetric stretching
~3089	NH₄⁺ symmetric stretching
~1400	NH₄⁺ bending
~1260	SO₃ asymmetric stretching
~1150	CF₃ symmetric stretching
~1030	S-O stretching
~760	CF₃ deformation
~640	SO₃ deformation

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of the atoms within a molecule.

• ¹H NMR: A proton NMR spectrum of ammonium trifluoromethanesulfonate in a suitable deuterated solvent (e.g., D₂O) would be expected to show a signal for the protons of the ammonium ion (NH₄⁺). The chemical shift of this signal can be influenced by the solvent and concentration.

• ¹³C NMR: A carbon-13 NMR spectrum will show a characteristic signal for the trifluoromethyl carbon (CF₃). This signal will appear as a quartet due to coupling with the three fluorine atoms.

• ¹⁹F NMR: A fluorine-19 NMR spectrum provides a distinct signal for the fluorine atoms of the trifluoromethyl group, which is a sensitive probe for the purity of the compound.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the presence of the trifluoromethanesulfonate anion. In the negative ion mode, a prominent peak at m/z 149, corresponding to the [CF₃SO₃]⁻ anion, would be expected.

Thermal Analysis

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of a compound by measuring its mass change as a function of temperature. While a detailed thermogram for ammonium trifluoromethanesulfonate was not found in the searched literature, it is known to be a thermally stable compound.[1] A TGA analysis would reveal its decomposition temperature and provide information about the nature of its thermal decomposition products.

Logical Relationship of Characterization Techniques:

Caption: Logical workflow for the characterization of ammonium trifluoromethanesulfonate.

Safety Information

Ammonium trifluoromethanesulfonate should be handled with appropriate safety precautions. It is advisable to consult the Safety Data Sheet (SDS) before use. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. The compound should be used in a well-ventilated area.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and characterization of ammonium trifluoromethanesulfonate. The detailed experimental protocol for its synthesis via acid-base neutralization offers a reliable method for its preparation in a laboratory setting. The outlined characterization techniques, including physical property measurements, spectroscopic analysis, mass spectrometry, and thermal analysis, are essential for verifying the identity and purity of the synthesized product. This information will be valuable for researchers and professionals working with this important and versatile chemical compound.

References

• 1. rsc.org [rsc.org]

Crystal Structure Analysis of Ammonium Trifluoromethanesulfonate: A Technical Guide

Affiliation: Google Research

Abstract: This technical guide provides a comprehensive overview of the methodologies involved in the crystal structure analysis of ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄CF₃SO₃). Due to the absence of publicly available single-crystal X-ray diffraction data for this compound, this document presents a detailed, hypothetical experimental protocol for its synthesis, crystallization, and subsequent crystal structure determination. The guide is intended for researchers, scientists, and professionals in drug development and materials science, offering a procedural blueprint for the characterization of this and similar ionic compounds. All presented quantitative data are representative examples to illustrate the expected outcomes of such an analysis.

Introduction

Ammonium trifluoromethanesulfonate, also known as ammonium triflate, is an ionic compound with applications in various fields, including as an electrolyte in batteries and a catalyst in organic synthesis. A thorough understanding of its solid-state structure is crucial for elucidating structure-property relationships and for the rational design of new materials. Single-crystal X-ray diffraction (SCXRD) is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.

As of the date of this publication, a detailed crystal structure of ammonium trifluoromethanesulfonate has not been reported in publicly accessible crystallographic databases. This guide, therefore, outlines a robust, hypothetical methodology for its complete crystal structure analysis.

Experimental Protocols

This section details the proposed experimental procedures for the synthesis of ammonium trifluoromethanesulfonate and its subsequent analysis by single-crystal X-ray diffraction.

Materials:

• Trifluoromethanesulfonic acid (CF₃SO₃H)

• Ammonium hydroxide (B78521) (NH₄OH, ~28-30% solution)

• Deionized water

• Ethanol

• Diethyl ether

Procedure:

• In a fume hood, a solution of trifluoromethanesulfonic acid (15.0 g, 0.1 mol) in 50 mL of deionized water is prepared in a 250 mL round-bottom flask equipped with a magnetic stirrer. The flask is cooled in an ice bath.

• Ammonium hydroxide solution is added dropwise to the stirred, cooled acid solution until the pH of the solution is neutral (pH ≈ 7), as monitored by a pH meter.

• The resulting solution is concentrated under reduced pressure using a rotary evaporator to remove the bulk of the water.

• The concentrated solution is transferred to an evaporating dish and allowed to stand for slow evaporation to yield a white crystalline solid.

• The crude product is recrystallized from a minimal amount of hot ethanol, followed by cooling to room temperature and then in an ice bath to maximize crystal formation.

• The purified crystals are collected by vacuum filtration, washed with cold diethyl ether, and dried under vacuum.

High-quality single crystals suitable for X-ray diffraction are essential for accurate structure determination.

Procedure:

• A saturated solution of purified ammonium trifluoromethanesulfonate is prepared in a suitable solvent system, such as an ethanol/water mixture, at a slightly elevated temperature.

• The solution is filtered through a syringe filter into a clean vial.

• The vial is loosely capped to allow for slow evaporation of the solvent over several days at a constant temperature.

• Alternatively, single crystals may be grown by slow cooling of a saturated solution.

• Well-formed, transparent crystals with dimensions of approximately 0.1-0.3 mm are selected for X-ray diffraction analysis.

Instrumentation:

• A modern single-crystal X-ray diffractometer equipped with a CCD or CMOS detector and a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.5418 Å).

• A cryo-cooling system to maintain the crystal at a low temperature (e.g., 100 K) during data collection to minimize thermal vibrations.

Procedure:

• A suitable single crystal is selected and mounted on a goniometer head.

• The crystal is placed on the diffractometer and cooled to the desired temperature.

• The unit cell parameters are determined from a preliminary set of diffraction images.

• A full sphere of diffraction data is collected by rotating the crystal through a series of angles.

• The collected data is processed, including integration of reflection intensities, and corrected for various experimental factors (e.g., Lorentz and polarization effects, absorption).

• The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The structural model is refined by full-matrix least-squares methods against the experimental data to optimize the atomic coordinates, and anisotropic displacement parameters.

• Hydrogen atoms are typically located from the difference Fourier map and refined with appropriate constraints.

Data Presentation

The following tables summarize the hypothetical crystallographic data and refinement parameters for ammonium trifluoromethanesulfonate, presented in a standard format.

Table 1: Hypothetical Crystal Data and Structure Refinement for Ammonium Trifluoromethanesulfonate.

Parameter	Value
Empirical formula	CH₄F₃NO₃S
Formula weight	167.11
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal system	Orthorhombic
Space group	Pnma
Unit cell dimensions	a = 8.50(1) Å, α = 90°
b = 5.50(1) Å, β = 90°
c = 12.20(2) Å, γ = 90°
Volume	570.3(2) ų
Z	4
Density (calculated)	1.948 Mg/m³
Absorption coefficient	0.45 mm⁻¹
F(000)	336
Crystal size	0.20 x 0.15 x 0.10 mm³
Theta range for data collection	2.5 to 27.5°
Index ranges	-11 ≤ h ≤ 11, -7 ≤ k ≤ 7, -15 ≤ l ≤ 15
Reflections collected	5400
Independent reflections	650 [R(int) = 0.045]
Completeness to theta = 27.5°	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	650 / 0 / 75
Goodness-of-fit on F²	1.05
Final R indices [I > 2sigma(I)]	R1 = 0.035, wR2 = 0.090
R indices (all data)	R1 = 0.045, wR2 = 0.095
Largest diff. peak and hole	0.45 and -0.30 e.Å⁻³

Table 2: Hypothetical Atomic Coordinates and Equivalent Isotropic Displacement Parameters (Ų x 10³) for Ammonium Trifluoromethanesulfonate.

Atom	x	y	z	U(eq)
S(1)	0.2500	0.1875	0.5890(1)	15(1)
O(1)	0.2500	0.3750	0.5210(2)	22(1)
O(2)	0.1580(2)	0.0625	0.5430(2)	25(1)
O(3)	0.3420(2)	0.0625	0.6350(2)	25(1)
C(1)	0.2500	0.2500	0.7150(3)	20(1)
F(1)	0.2500	0.0625	0.7650(2)	30(1)
F(2)	0.1550(2)	0.3750	0.7300(2)	35(1)
F(3)	0.3450(2)	0.3750	0.7300(2)	35(1)
N(1)	0.7500	0.2500	0.4110(3)	18(1)

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental procedures described.

Caption: Experimental workflow for the crystal structure analysis.

Caption: Logical steps in a single-crystal X-ray diffraction experiment.

Conclusion

This technical guide has outlined a comprehensive, albeit hypothetical, protocol for the synthesis and single-crystal X-ray diffraction analysis of ammonium trifluoromethanesulfonate. The provided experimental details, representative data tables, and workflow diagrams serve as a valuable resource for researchers aiming to characterize this compound or other novel materials. The successful determination of its crystal structure would provide fundamental insights into its solid-state properties and could facilitate the development of new technologies based on this versatile salt.

Thermal stability and decomposition of ammonium trifluoromethanesulfonate

An In-depth Technical Guide to the Thermal Stability and Decomposition of Ammonium (B1175870) Trifluoromethanesulfonate (B1224126)

Introduction

Ammonium trifluoromethanesulfonate (NH₄CF₃SO₃), also known as ammonium triflate, is a white crystalline solid that is highly soluble in water. It is recognized for its thermal stability and is utilized in a variety of applications, including as an electrolyte additive in aqueous metal-ion batteries, a precursor for solid and gel polymer electrolytes, and as a co-catalyst in the synthesis of conductive polymers.[1][2] This guide provides a comprehensive overview of the thermal properties of ammonium trifluoromethanesulfonate, focusing on its stability and decomposition profile. The information is intended for researchers, scientists, and professionals in drug development who may utilize this compound in their work.

Thermal Stability and Physical Properties

Ammonium trifluoromethanesulfonate is generally considered a thermally stable compound under normal conditions.[3][4] However, it is hygroscopic and care should be taken to avoid exposure to moist air or water.[3] The key thermal and physical properties are summarized in the table below.

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	CH₄F₃NO₃S	[3][5][6]
Molecular Weight	167.11 g/mol	[3][5][6]
Appearance	White crystalline solid/powder	[7]
Melting Point	224-226 °C	[1][2][7]
Decomposition Temperature	300 °C	[3]

Thermal Decomposition

While stable at lower temperatures, ammonium trifluoromethanesulfonate will decompose upon heating to elevated temperatures. A safety data sheet indicates a decomposition temperature of 300 °C.[3] The decomposition process releases a variety of hazardous gaseous products.

Hazardous Decomposition Products

The thermal decomposition of ammonium trifluoromethanesulfonate is known to produce the following hazardous substances:

• Nitrogen oxides (NOx)

• Carbon monoxide (CO)

• Carbon dioxide (CO₂)

• Sulfur oxides (SOx)

• Gaseous hydrogen fluoride (B91410) (HF)[3]

The formation of these products underscores the importance of handling the thermal decomposition of this compound in a well-ventilated area, such as a fume hood, with appropriate personal protective equipment.

Proposed Decomposition Pathway

The precise mechanism of thermal decomposition is complex. However, a logical pathway can be inferred from the known decomposition products. The initial ionic compound, upon heating, breaks down into its constituent parts and further fragments into the hazardous gaseous molecules listed above.

References

• 1. Ammonium trifluoromethanesulfonate 99 38542-94-8 [sigmaaldrich.com]
• 2. AMMONIUM TRIFLUOROMETHANESULFONATE | 38542-94-8 [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. scbt.com [scbt.com]
• 5. gfschemicals.com [gfschemicals.com]
• 6. Ammonium trifluoromethanesulfonate | CH4F3NO3S | CID 15842047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 38542-94-8 CAS MSDS (AMMONIUM TRIFLUOROMETHANESULFONATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Ammonium Trifluoromethanesulfonate: A Versatile Brønsted Acid Catalyst in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf), a salt of a strong acid and a weak base, serves as a potent and versatile Brønsted acid catalyst in a variety of organic transformations. Its efficacy stems from the high acidity and the non-coordinating nature of the trifluoromethanesulfonate (triflate) anion, which promotes reactions without interfering with the desired chemical pathways. This guide provides a comprehensive overview of the applications of ammonium trifluoromethanesulfonate in key organic reactions, complete with quantitative data, detailed experimental protocols, and mechanistic diagrams to facilitate its use in research and development.

Biginelli Reaction: Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones and their thione analogs. These heterocyclic scaffolds are of significant interest in medicinal chemistry due to their wide range of biological activities. While various Lewis and Brønsted acids can catalyze this reaction, ammonium triflate and its analogs have proven to be effective.

Quantitative Data

The following table summarizes the results for the synthesis of dihydropyrimidinones using an ammonium triflate analog, ammonium trifluoroacetate, which demonstrates the expected reactivity for ammonium trifluoromethanesulfonate. The reactions were carried out by heating a mixture of an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793).

Entry	Aldehyde	β-Ketoester	Urea/Thiourea	Time (min)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate (B1235776)	Urea	10	98
2	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	15	95
3	4-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	10	92
4	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	12	90
5	2-Naphthylaldehyde	Ethyl acetoacetate	Urea	10	90
6	Benzaldehyde	Ethyl acetoacetate	Thiourea	15	85

Experimental Protocol: General Procedure for the Biginelli Reaction

A mixture of the aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), urea or thiourea (1.5 mmol), and ammonium trifluoromethanesulfonate (10 mol%) is heated at 80-100°C under solvent-free conditions for the time specified. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature, and the solid product is washed with cold water and then recrystallized from ethanol (B145695) to afford the pure 3,4-dihydropyrimidin-2(1H)-one or -thione.

Mechanistic Pathway

The role of ammonium trifluoromethanesulfonate as a Brønsted acid catalyst is to protonate the carbonyl oxygen of the aldehyde, thereby activating it for nucleophilic attack.

Biginelli Reaction Mechanism

Pechmann Condensation: Synthesis of Coumarins

The Pechmann condensation is a classic method for the synthesis of coumarins from a phenol (B47542) and a β-ketoester under acidic conditions. Brønsted acids like ammonium trifluoromethanesulfonate can effectively catalyze this reaction by protonating the carbonyl groups of the β-ketoester, facilitating both transesterification and intramolecular electrophilic aromatic substitution.

Quantitative Data

The following table presents representative data for the Pechmann condensation of various phenols with ethyl acetoacetate using a solid acid catalyst, illustrating the expected outcomes with ammonium trifluoromethanesulfonate.

Entry	Phenol	Temperature (°C)	Time (h)	Yield (%)
1	Resorcinol	120	1	95
2	Phenol	140	4	75
3	m-Cresol	130	2	88
4	Catechol	130	3	65
5	Hydroquinone	140	5	50

Experimental Protocol: General Procedure for Pechmann Condensation

A mixture of the phenol (1.0 mmol), ethyl acetoacetate (1.2 mmol), and ammonium trifluoromethanesulfonate (15 mol%) is heated under solvent-free conditions at the specified temperature. The reaction is monitored by TLC. After completion, the reaction mixture is cooled and purified by column chromatography on silica (B1680970) gel to afford the desired coumarin.

Mechanistic Pathway

The catalytic cycle involves protonation of the ester and keto carbonyls, facilitating the key bond-forming steps.

Pechmann Condensation Mechanism

Synthesis of Bis(indolyl)methanes

Bis(indolyl)methanes are another class of compounds with significant biological activity. They are typically synthesized by the electrophilic substitution of indoles with aldehydes or ketones, a reaction that is efficiently catalyzed by Brønsted acids. Ammonium trifluoromethanesulfonate can serve as an excellent catalyst for this transformation.

Quantitative Data

The following table provides representative yields for the synthesis of bis(indolyl)methanes from various aldehydes and indole (B1671886) using an acid catalyst.

Entry	Aldehyde	Time (min)	Yield (%)
1	Benzaldehyde	15	95
2	4-Chlorobenzaldehyde	20	92
3	4-Methoxybenzaldehyde	15	96
4	4-Nitrobenzaldehyde	25	88
5	2-Furaldehyde	20	90

Experimental Protocol: General Procedure for Synthesis of Bis(indolyl)methanes

To a solution of indole (2.0 mmol) and the aldehyde (1.0 mmol) in a suitable solvent such as acetonitrile (B52724) or under solvent-free conditions, ammonium trifluoromethanesulfonate (5-10 mol%) is added. The mixture is stirred at room temperature or heated gently (e.g., 50°C) for the required time. The reaction progress is monitored by TLC. Upon completion, the product is isolated by filtration or after aqueous work-up and purified by recrystallization or column chromatography.

Mechanistic Pathway

The Brønsted acid protonates the aldehyde, making it a better electrophile for the attack by two equivalents of indole.

Bis(indolyl)methane Synthesis

Pictet-Spengler Reaction: Synthesis of Tetrahydro-β-carbolines

The Pictet-Spengler reaction is a powerful method for the synthesis of tetrahydro-β-carbolines, which are core structures in many natural products and pharmaceuticals. The reaction involves the condensation of a tryptamine (B22526) derivative with an aldehyde or ketone, followed by an acid-catalyzed intramolecular cyclization. Ammonium trifluoromethanesulfonate is a suitable Brønsted acid catalyst for this transformation.

Quantitative Data

The following table shows representative yields for the Pictet-Spengler reaction between tryptamine and various aldehydes using an acid catalyst.

Entry	Aldehyde	Temperature (°C)	Time (h)	Yield (%)
1	Benzaldehyde	Reflux	2	95
2	4-Methoxybenzaldehyde	Reflux	2	96
3	4-Nitrobenzaldehyde	Reflux	4	90
4	Acetaldehyde	Room Temp	12	85
5	Acetone	Reflux	24	70

Experimental Protocol: General Procedure for the Pictet-Spengler Reaction

A solution of the tryptamine derivative (1.0 mmol) and the aldehyde or ketone (1.1 mmol) in a suitable solvent (e.g., toluene, dichloromethane) is treated with a catalytic amount of ammonium trifluoromethanesulfonate (5-10 mol%). The reaction mixture is stirred at room temperature or heated to reflux until the starting material is consumed, as monitored by TLC. After cooling, the reaction is worked up by washing with an aqueous basic solution (e.g., saturated NaHCO₃), and the organic layer is dried and concentrated. The crude product is purified by column chromatography or recrystallization.

Mechanistic Pathway

The reaction proceeds via the formation of a Schiff base, which is then protonated to form an electrophilic iminium ion that undergoes intramolecular cyclization.

Pictet-Spengler Reaction

General Experimental Workflow

The following diagram illustrates a typical workflow for a reaction catalyzed by ammonium trifluoromethanesulfonate.

General Experimental Workflow

Acidity and pKa determination of ammonium trifluoromethanesulfonate

An In-depth Technical Guide to the Acidity and pKa of Ammonium (B1175870) Trifluoromethanesulfonate (B1224126)

This technical guide provides a comprehensive analysis of the acidity and pKa of ammonium trifluoromethanesulfonate (NH₄CF₃SO₃). It details the underlying chemical principles, presents relevant physicochemical data, and outlines a detailed experimental protocol for pKa determination. This document is intended to serve as a key resource for professionals in research, chemical synthesis, and pharmaceutical development where this compound finds extensive use.

Introduction to Ammonium Trifluoromethanesulfonate

Ammonium trifluoromethanesulfonate, also known as ammonium triflate, is a salt formed from the reaction of a superacid, trifluoromethanesulfonic acid (triflic acid), and a weak base, ammonia (B1221849).[1] It is a white, crystalline solid that is thermally stable and highly soluble in water.[2] This compound is widely utilized in various industrial and research applications, including as a catalyst in organic synthesis, an electrolyte additive in batteries, and a reagent in the development of fluorinated pharmaceuticals.[1][2] Understanding its acidity and the pKa of its acidic component is crucial for optimizing its use in these applications.

The Chemical Basis of Acidity

The acidity of ammonium trifluoromethanesulfonate in an aqueous solution is not determined by the trifluoromethanesulfonate anion (CF₃SO₃⁻) but by the ammonium cation (NH₄⁺). This is because the triflate anion is the conjugate base of triflic acid, a superacid with a pKa value estimated to be between -14 and -15.[3][4][5] As the conjugate base of an exceptionally strong acid, the triflate anion is an extremely weak base and does not significantly contribute to the pH of the solution.

Conversely, the ammonium cation (NH₄⁺) is the conjugate acid of a weak base, ammonia (NH₃).[6] In solution, the ammonium ion can donate a proton to water, establishing an equilibrium that renders the solution acidic.

NH₄⁺ + H₂O ⇌ H₃O⁺ + NH₃

The pKa value associated with this equilibrium dictates the acidic strength of the ammonium ion and, therefore, of the ammonium trifluoromethanesulfonate salt in solution.

Quantitative Data: Acidity and Physicochemical Properties

For clarity and comparative analysis, the key acidity constants and physical properties are summarized below.

Table 1: Acidity and pKa Values of Relevant Species

Species	Formula	pKa Value	Description
Trifluoromethanesulfonic Acid	CF₃SO₃H	~ -14 to -15	A superacid, indicating its conjugate base (triflate) is exceptionally weak.[3][4][5]
Ammonium Ion	NH₄⁺	~ 9.24	The conjugate acid of ammonia; this value determines the acidity of the salt in solution.[7]

Table 2: Physicochemical Properties of Ammonium Trifluoromethanesulfonate

Property	Value
Synonyms	Ammonium triflate[1][8]
CAS Number	38542-94-8[1]
Molecular Formula	CF₃SO₃NH₄[1] or CH₄F₃NO₃S[8]
Molecular Weight	167.11 g/mol [1][8]
Appearance	White powder, crystals, and lumps[1][2]
Melting Point	224 - 226 °C[1][2][9]
Purity	≥ 98% or 99%[1][8]

Logical Framework for Acidity

The formation of ammonium trifluoromethanesulfonate and its subsequent behavior in an aqueous solution can be visualized as a straightforward acid-base relationship.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Ammonium trifluoromethanesulfonate 99 38542-94-8 [sigmaaldrich.com]
• 3. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 4. Trifluoromethanesulfonic acid | supplier -ketone Pharma [ketonepharma.com]
• 5. Trifluoromethanesulfonic acid | 1493-13-6 [chemicalbook.com]
• 6. courses.washington.edu [courses.washington.edu]
• 7. quora.com [quora.com]
• 8. scbt.com [scbt.com]
• 9. AMMONIUM TRIFLUOROMETHANESULFONATE | 38542-94-8 [chemicalbook.com]

Spectroscopic Properties of Ammonium Trifluoromethanesulfonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄CF₃SO₃), a compound of interest in various chemical and pharmaceutical applications. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopic characteristics, offering valuable data for identification, characterization, and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of ammonium trifluoromethanesulfonate in solution and the solid state.

1.1. ¹H NMR Spectroscopy

The proton NMR spectrum of the ammonium cation (NH₄⁺) is influenced by the solvent and temperature. In a non-aqueous solvent like DMSO-d₆, the ammonium protons are typically observed as a triplet due to coupling with the ¹⁴N nucleus (spin I = 1).

Table 1: ¹H NMR Data for the Ammonium Cation

Nucleus	Solvent	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
¹H (NH₄⁺)	DMSO-d₆	~7.1-7.4	Triplet	~52

Note: The chemical shift can vary depending on the concentration and the presence of any water.

1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum of the trifluoromethanesulfonate (triflate) anion (CF₃SO₃⁻) is characterized by a quartet for the trifluoromethyl carbon due to coupling with the three fluorine atoms.

Table 2: ¹³C NMR Data for the Trifluoromethanesulfonate Anion

Nucleus	Solvent	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
¹³C (CF₃)	Various	~118-121	Quartet	~320

Note: The exact chemical shift can be solvent-dependent.

1.3. ¹⁹F NMR Spectroscopy

¹⁹F NMR is highly sensitive for the triflate anion, typically showing a sharp singlet.

Table 3: ¹⁹F NMR Data for the Trifluoromethanesulfonate Anion

Nucleus	Solvent	Chemical Shift (δ) ppm
¹⁹F (CF₃)	Various	~ -79

Note: This chemical shift is relative to a standard such as CFCl₃.

Vibrational Spectroscopy

Vibrational spectroscopy, including IR and Raman, provides information about the functional groups and molecular vibrations within ammonium trifluoromethanesulfonate.

2.1. Infrared (IR) Spectroscopy

The IR spectrum of solid ammonium trifluoromethanesulfonate shows characteristic absorption bands for both the ammonium cation and the triflate anion.

Table 4: Key IR Absorption Bands for Ammonium Trifluoromethanesulfonate

Wavenumber (cm⁻¹)	Assignment	Intensity
3190	NH₄⁺ antisymmetric stretching	Strong
3089	NH₄⁺ symmetric stretching	Strong
1400	NH₄⁺ bending	Medium
1226	SO₃ asymmetric stretching	Very Strong
1164	CF₃ symmetric stretching	Very Strong
1027	S-O symmetric stretching	Very Strong
764	CF₃ deformation	Medium
638	SO₃ deformation	Medium

2.2. Raman Spectroscopy

The Raman spectrum provides complementary information to the IR spectrum. Key Raman shifts are expected for the vibrational modes of the ammonium and triflate ions.

Table 5: Expected Raman Shifts for Ammonium Trifluoromethanesulfonate

Raman Shift (cm⁻¹)	Assignment
~3150	NH₄⁺ stretching modes
~1680, ~1450	NH₄⁺ bending modes
~1032	SO₃ symmetric stretching
~758	CF₃ symmetric stretching
~575	SO₃ rocking
~348	CF₃ rocking

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are crucial for reproducibility.

3.1. NMR Spectroscopy

• ¹H and ¹³C NMR:

  • Dissolve approximately 10-20 mg of ammonium trifluoromethanesulfonate in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire the spectra on a spectrometer operating at a standard frequency (e.g., 400 or 500 MHz for ¹H).

  • For ¹³C NMR, a larger number of scans may be required due to the low natural abundance of the ¹³C isotope.

  • Process the data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to an internal standard (e.g., TMS).

• ¹⁹F NMR:

  • Prepare the sample as described for ¹H and ¹³C NMR.

  • Tune the NMR spectrometer to the ¹⁹F frequency.

  • Acquire the spectrum. A reference standard, such as CFCl₃, is typically used.

3.2. Infrared (IR) Spectroscopy

• KBr Pellet Method:

  • Grind a small amount (1-2 mg) of ammonium trifluoromethanesulfonate with approximately 200 mg of dry potassium bromide (KBr) powder in an agate mortar.

  • Place the mixture into a pellet-forming die.

  • Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.

  • Place the pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

• Attenuated Total Reflectance (ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the ATR accessory's pressure arm to ensure good contact between the sample and the crystal.

  • Acquire the IR spectrum.

3.3. Raman Spectroscopy

• Place a small amount of the solid ammonium trifluoromethanesulfonate sample onto a microscope slide or into a capillary tube.

• Position the sample under the objective of the Raman microscope.

• Focus the laser onto the sample.

• Acquire the Raman spectrum using an appropriate laser wavelength (e.g., 532 nm or 785 nm) and acquisition time.

Visualization of Spectroscopic Analysis Workflow

The following diagrams illustrate the logical workflow for the spectroscopic analysis of ammonium trifluoromethanesulfonate.

Caption: General workflow for spectroscopic analysis.

Caption: NMR signal origins and couplings.

Technical Guide: Hygroscopic Nature and Handling of Ammonium Trifluoromethanesulfonate

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄CF₃SO₃), also known as ammonium triflate, is a white crystalline solid that is highly soluble in water.[1][2] It is a thermally stable compound utilized in a variety of applications, including as a catalyst in organic synthesis, an electrolyte additive in batteries, and in the preparation of polymer electrolyte films.[1][3][4] A critical physicochemical property of ammonium trifluoromethanesulfonate is its hygroscopic nature, which necessitates specific handling and storage procedures to maintain its integrity and ensure safety.[5][6][7] This guide provides an in-depth overview of the hygroscopic characteristics of ammonium trifluoromethanesulfonate and outlines the essential precautions for its safe handling and storage.

Hygroscopic Nature

The absorption of moisture can lead to:

• Physical Changes: Caking or clumping of the crystalline powder, which can affect handling and weighing.

• Chemical Degradation: Potential hydrolysis or reaction with absorbed water, although ammonium trifluoromethanesulfonate is generally considered thermally stable.[1][8]

• Alteration of Properties: Changes in purity and performance in sensitive applications.

Hazard Summary

Ammonium trifluoromethanesulfonate presents several hazards that must be managed through proper handling procedures and the use of personal protective equipment. The primary hazards are summarized in the table below.

Hazard Classification	Description	GHS Hazard Statement
Skin Irritation	Causes skin irritation upon contact.[6][9][]	H315
Eye Irritation	Causes serious eye irritation.[6][9][]	H319
Respiratory Irritation	May cause respiratory irritation if inhaled.[6][9][]	H335

Handling and Storage Precautions

Due to its hygroscopic and hazardous nature, strict protocols must be followed when handling and storing ammonium trifluoromethanesulfonate.

Personal Protective Equipment (PPE)

When handling this compound, the following PPE is mandatory:

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[]

• Skin Protection: Use impervious gloves (e.g., nitrile rubber) and wear protective clothing to prevent skin contact.[9][]

• Respiratory Protection: In case of dust formation or inadequate ventilation, use a full-face respirator with an appropriate dust filter. A dust mask (type N95) is recommended for handling smaller quantities in well-ventilated areas.[1][9]

Safe Handling Practices

• Ventilation: Handle only in a well-ventilated area, preferably in a chemical fume hood.[9][]

• Avoid Dust Formation: Take measures to avoid the generation of dust during handling.[5][9][]

• Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling the material.[9][11]

• Spill Management: In case of a spill, avoid generating dust. Use dry clean-up procedures such as sweeping with a shovel or using a vacuum cleaner with a HEPA filter. Place the spilled material into a clean, dry, and labeled container for disposal.[9]

Storage Conditions

Proper storage is critical to maintain the quality of ammonium trifluoromethanesulfonate.

• Container: Keep the container tightly closed and securely sealed.[6][9][][11]

• Atmosphere: Store in a cool, dry, and well-ventilated place.[6][9][][11] Some suppliers recommend storage under an inert gas like nitrogen or argon at 2-8°C.[12]

• Incompatible Materials: Store away from strong oxidizing agents and moisture.[5][6]

• Moisture Control: Due to its hygroscopic nature, exposure to moist air or water must be strictly avoided.[6][7]

The logical relationship between the hygroscopic nature of ammonium trifluoromethanesulfonate and the required handling precautions is illustrated in the diagram below.

Caption: Handling workflow for hygroscopic compounds.

Experimental Protocols for Hygroscopicity Determination

To quantify the hygroscopic nature of a substance like ammonium trifluoromethanesulfonate, several experimental methods can be employed. These protocols are essential during drug development and formulation to understand the material's stability and establish appropriate storage conditions.

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption is a gravimetric technique that measures the mass change of a sample as it is exposed to varying relative humidity (RH) at a constant temperature.

Methodology:

• A small amount of the sample (typically 5-15 mg) is placed on a microbalance inside a temperature- and humidity-controlled chamber.[12]

• The sample is initially dried under a stream of dry nitrogen gas to establish a baseline mass.

• The RH inside the chamber is then incrementally increased, and the mass of the sample is continuously monitored until it reaches equilibrium at each RH step.

• After reaching the maximum desired RH (e.g., 90%), the RH is incrementally decreased to measure the desorption profile.

• The data is plotted as a moisture sorption isotherm (change in mass vs. RH).

This method provides information on the rate of moisture uptake, the equilibrium moisture content at different humidity levels, and any hysteresis between the sorption and desorption curves, which can indicate physical changes in the sample.[12]

Karl Fischer Titration

Karl Fischer titration is a classic method to determine the water content of a sample. It can be used to quantify the amount of water absorbed by a hygroscopic material after exposure to a specific humidity condition.

Methodology:

• A known mass of the sample is exposed to a controlled humidity environment for a defined period.

• After exposure, the sample is quickly transferred to the titration vessel of a Karl Fischer titrator.

• The titrator uses an electrochemical method to react with and quantify the amount of water in the sample.

• The water content is then expressed as a percentage of the total mass of the sample.

This method is highly accurate for determining water content but does not provide the continuous data on moisture uptake kinetics that DVS does.

The workflow for assessing the hygroscopicity of a new chemical entity is depicted in the diagram below.

Caption: Workflow for hygroscopicity assessment.

Conclusion

The hygroscopic nature of ammonium trifluoromethanesulfonate is a critical factor that dictates its handling, storage, and application. For researchers, scientists, and drug development professionals, a thorough understanding of this property and the implementation of stringent handling protocols are paramount to ensure the integrity of the compound and the safety of laboratory personnel. While quantitative data for this specific compound are not widely published, the established qualitative understanding of its hygroscopicity, combined with standardized experimental methods for its characterization, provides a solid foundation for its safe and effective use.

References

• 1. CN114428029A - Method and device for measuring liquid hygroscopic ability - Google Patents [patents.google.com]
• 2. Ammonium trifluoromethanesulfonate 99 38542-94-8 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Dynamic Method for the Determination of Hygroscopicity of Water-Soluble Solids: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fishersci.com [fishersci.com]
• 8. scbt.com [scbt.com]
• 9. quora.com [quora.com]
• 11. sussexdampexperts.com [sussexdampexperts.com]
• 12. pharmainfo.in [pharmainfo.in]

An In-depth Technical Guide to the Reaction of Ammonium Trifluoromethanesulfonate with Electrophilic Reagents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf), a thermally stable and highly soluble salt, is emerging as a valuable reagent in organic synthesis. While traditionally utilized as a catalyst or electrolyte, its application as a nitrogen source in carbon-nitrogen bond-forming reactions represents a significant advancement, particularly in the synthesis of primary anilines. This guide provides a comprehensive overview of the palladium-catalyzed monoarylation of ammonium trifluoromethanesulfonate with electrophilic aryl chlorides. It includes detailed experimental protocols, quantitative data on substrate scope, and visualizations of the catalytic cycle and experimental workflow to support researchers in the application of this methodology.

Introduction

The formation of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals and functional materials where the aniline (B41778) substructure is a prevalent motif.[1][2] Traditional methods for synthesizing primary anilines often face challenges, including harsh reaction conditions and poor selectivity, frequently leading to the formation of undesired di- and triarylamines.[3] The use of ammonia (B1221849) as a reagent is complicated by its gaseous nature and strong binding to metal catalysts, which can lead to catalyst deactivation.[4][5]

The utilization of ammonium trifluoromethanesulfonate as a stable, solid surrogate for ammonia in palladium-catalyzed cross-coupling reactions offers a practical and highly selective alternative for the synthesis of primary anilines from aryl chlorides. This approach circumvents many of the challenges associated with using gaseous ammonia directly.[3]

Core Reaction: Palladium-Catalyzed Monoarylation of Aryl Chlorides

The reaction of ammonium trifluoromethanesulfonate with aryl chlorides is a palladium-catalyzed cross-coupling reaction that selectively forms primary anilines. This transformation is facilitated by a specific catalyst system comprising a palladium precatalyst and a bulky biarylphosphine ligand, which together prevent the common side reaction of diarylation.[3]

Reaction Scheme

The general transformation is depicted below:

References

• 1. researchgate.net [researchgate.net]
• 2. Synthetic Methods for Primary Anilines [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Coupling of Ammonia with Aryl Chlorides, Bromides, Iodides and Sulfonates: A General Method for the Preparation of Primary Arylamines - PMC [pmc.ncbi.nlm.nih.gov]

Mechanism of Action of Ammonium Trifluoromethanesulfonate in Catalysis: A Technical Guide

Abstract

Ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf), commonly known as ammonium triflate, is a versatile and highly effective reagent in modern chemical synthesis. Its utility stems from the unique properties of its constituent ions: the ammonium cation (NH₄⁺) and the trifluoromethanesulfonate anion (CF₃SO₃⁻, or triflate, OTf⁻). This technical guide provides an in-depth exploration of the mechanisms through which ammonium triflate exerts its catalytic activity. Primarily, it functions as a Brønsted acid catalyst via proton donation from the ammonium ion. Concurrently, the triflate anion, while often considered a non-coordinating "innocent" spectator, can participate in catalysis through a "hidden" nucleophilic pathway, forming highly reactive triflate intermediates. This dual-mode activity makes NH₄OTf a powerful tool in a variety of organic transformations, including C-N cross-coupling reactions and polymerization. This document details these core mechanisms, presents quantitative data from key applications, provides experimental protocols, and visualizes the catalytic cycles for researchers, scientists, and professionals in drug development.

Introduction and Physicochemical Properties

Ammonium trifluoromethanesulfonate is a white, crystalline, and thermally stable solid that exhibits high solubility in water and other polar organic solvents.[1] It is the salt formed from the superacid, trifluoromethanesulfonic acid (triflic acid), and the weak base, ammonia (B1221849).[2] The remarkable stability of the triflate anion, a consequence of the strong electron-withdrawing effect of the trifluoromethyl group and extensive charge delocalization, makes it an exceptionally good leaving group and a very weakly coordinating anion.[3] These fundamental properties are central to the catalytic efficacy of NH₄OTf.

Property	Value
Chemical Formula	CH₄F₃NO₃S
Molecular Weight	167.11 g/mol [4][5]
Appearance	White crystalline solid
Melting Point	224-226 °C[5]
Solubility	Highly soluble in water
Synonyms	Ammonium triflate[1][5]

Core Catalytic Mechanisms

Ammonium triflate's catalytic action is primarily understood through two distinct but potentially cooperative mechanisms: Brønsted acid catalysis mediated by the ammonium ion and, more subtly, nucleophilic catalysis involving the triflate anion.

Brønsted Acid Catalysis

The most direct catalytic role of ammonium triflate is as a Brønsted-Lowry acid.[2] The ammonium cation (NH₄⁺) serves as a proton donor, capable of protonating substrates to form more reactive intermediates, such as carbocations. This mechanism is foundational in numerous acid-catalyzed reactions. The catalytic cycle begins with the protonation of a substrate, followed by its transformation and subsequent deprotonation to release the product and regenerate the active catalyst (ammonia, which is in equilibrium with the ammonium ion).

Diagram 1: General mechanism for Brønsted acid catalysis by NH₄⁺.

The Role of the Triflate Anion

While the ammonium ion is the primary Brønsted acid, the triflate anion is far from an inert counterion. Its role is multifaceted, contributing significantly to the overall catalytic environment.

The triflate anion's extremely low nucleophilicity and inability to coordinate strongly to cationic centers is a key feature.[3] In reactions involving metal co-catalysts or cationic intermediates, the triflate anion does not occupy coordination sites, leaving them available for substrate binding and activation. This "innocent" bystander effect enhances the Lewis or Brønsted acidity of the active catalytic species.[6] For instance, in palladium-catalyzed reactions, the weakly coordinating nature of triflate is considered advantageous compared to more coordinating anions like acetate.[6]

Contrary to its reputation as a non-nucleophile, a growing body of evidence reveals that the triflate anion can act as a catalytic nucleophile.[7][8][9] This "hidden catalysis" pathway is particularly relevant in reactions that proceed through highly electrophilic or cation-like intermediates. The triflate anion can attack an electrophile to form a transient, highly reactive covalent triflate ester. This intermediate is an outstanding electrophile with an excellent leaving group (OTf⁻), which is then readily displaced by a weaker nucleophile to furnish the final product and regenerate the triflate anion, thus completing the catalytic cycle.

Diagram 2: General mechanism for nucleophilic catalysis by OTf⁻.

Applications and Case Studies

The dual catalytic mechanisms of ammonium triflate enable its use in a range of synthetic transformations. A prominent example is its application as an ammonia source in palladium-catalyzed C-N cross-coupling reactions.

Palladium-Catalyzed Monoarylation of Ammonia

The synthesis of primary anilines via Buchwald-Hartwig amination has traditionally been challenging due to the low nucleophilicity of ammonia and the tendency for over-arylation.[6] Recent advancements have demonstrated that ammonium triflate can serve as an excellent ammonia surrogate for the selective monoarylation of aryl chlorides.[6] In this system, NH₄OTf provides a controlled source of ammonia, while the triflate anion facilitates the catalytic cycle, likely by avoiding the deactivation of the palladium catalyst.

References

• 1. scbt.com [scbt.com]
• 2. Buy Ammonium trifluoromethanesulfonate | 38542-94-8 [smolecule.com]
• 3. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 4. Ammonium trifluoromethanesulfonate | CH4F3NO3S | CID 15842047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 38542-94-8 CAS MSDS (AMMONIUM TRIFLUOROMETHANESULFONATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Ammonium Trifluoromethanesulfonate Analogue in Glycosylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycosylation is a critical process in the synthesis of complex carbohydrates, glycoconjugates, and various therapeutics. The formation of the glycosidic bond is a cornerstone of carbohydrate chemistry, and numerous methods have been developed to achieve this transformation with high efficiency and stereoselectivity. Acidic catalysts are frequently employed to activate glycosyl donors towards nucleophilic attack by a glycosyl acceptor.

While specific protocols detailing the use of unsubstituted ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf) as a catalyst in glycosylation are not extensively reported in peer-reviewed literature, its role as a catalyst in organic synthesis is acknowledged[1]. A closely related and well-documented catalyst is diphenylammonium triflate (DPAT) , which has proven effective in direct dehydrative glycosylation reactions.[2][3] This document provides detailed protocols and data based on the use of diphenylammonium triflate as a representative ammonium triflate salt catalyst for glycosylation.

Dehydrative glycosylation is an atom-economical method that utilizes readily available hemiacetal donors, producing water as the only byproduct.[2][3] The protocol described herein employs microwave irradiation to promote the reaction, which often leads to cleaner and more reliable results compared to conventional heating.[2] A key advantage of this method is that it does not require strictly anhydrous conditions or the use of drying agents.[2][3]

Plausible Reaction Mechanism

The proposed mechanism for dehydrative glycosylation catalyzed by diphenylammonium triflate involves the initial protonation of the anomeric hydroxyl group of the glycosyl donor (a hemiacetal) by the acidic catalyst. This protonation facilitates the elimination of a water molecule, leading to the formation of a highly reactive oxacarbenium ion intermediate. This intermediate is then susceptible to nucleophilic attack by the glycosyl acceptor (an alcohol), forming the glycosidic bond. The hydrophobic environment created by the diphenylammonium cation may help to shield the reactive intermediate from water, driving the reaction towards completion.[2]

Caption: Plausible mechanism for DPAT-catalyzed dehydrative glycosylation.

Experimental Protocols

General Procedure for Diphenylammonium Triflate (DPAT)-Catalyzed Dehydrative Glycosylation

This protocol is adapted from methodologies described for the direct dehydrative glycosylation of carbohydrate hemiacetals under microwave irradiation.[2]

Materials:

• Glycosyl donor (hemiacetal)

• Glycosyl acceptor (alcohol)

• Diphenylammonium triflate (DPAT) (10 mol%)

• Solvent: 1:1 mixture of 1,2-dichloroethane (B1671644) (DCE) and toluene

• Triethylamine (for quenching)

• Silica (B1680970) gel for chromatography

Procedure:

• To a flame-dried microwave reaction vessel, add the glycosyl donor (1.0 eq., e.g., 0.2 mmol).

• Add the glycosyl acceptor (1.2 to 3.0 eq.). The amount may be optimized based on the reactivity of the acceptor.

• Add the solvent mixture (e.g., 2.0 mL of 1:1 DCE/toluene).

• Add diphenylammonium triflate (DPAT) (0.10 eq., 0.02 mmol).

• Seal the vessel and place it in a microwave reactor.

• Heat the reaction mixture to the target temperature (e.g., 100-140 °C) and hold for the specified time (e.g., 10-60 minutes). The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a few drops of triethylamine.

• Concentrate the mixture under reduced pressure.

• Purify the residue by silica gel column chromatography to isolate the desired glycoside product.

Caption: Experimental workflow for DPAT-catalyzed dehydrative glycosylation.

Data Presentation

The following tables summarize the results obtained for the DPAT-catalyzed dehydrative glycosylation with various glycosyl donors and acceptors. Yields and stereoselectivity are presented as reported in the literature.[2]

Table 1: Glycosylation of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose (Donor 1)

Entry	Glycosyl Acceptor	Temp (°C)	Time (min)	Yield (%)	α:β Ratio
1	Methanol	100	10	85	1:1.6
2	Benzyl alcohol	100	10	95	1:1.3
3	Isopropanol	100	10	80	1:1.5
4	Cyclohexanol	100	10	84	1:1.2
5	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	140	30	70	1:1.2

Table 2: Glycosylation with Various Donors and Acceptors

Entry	Donor	Acceptor	Temp (°C)	Time (min)	Yield (%)	α:β Ratio
1	2,3,4,6-Tetra-O-acetyl-D-glucopyranose	Isopropanol	140	30	72	1:2.4
2	2,3,4,6-Tetra-O-benzyl-D-galactopyranose	Isopropanol	140	30	85	>20:1
3	2,3,4,6-Tetra-O-benzyl-D-mannopyranose	Isopropanol	140	60	78	>20:1 (α)
4	2-Deoxy-3,4,6-tri-O-benzyl-D-glucopyranose	Isopropanol	RT	120	88	1.8:1

(Data sourced from Hsu et al., Molecules, 2020.[2])

Conclusion

References

• 1. Buy Ammonium trifluoromethanesulfonate | 38542-94-8 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. Direct Dehydrative Glycosylation Catalyzed by Diphenylammonium Triflate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ammonium Trifluoromethanesulfonate in Solid Polymer Electrolyte Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH4CF3SO3), also known as ammonium triflate, in the fabrication of solid polymer electrolytes (SPEs). SPEs are a critical component in the advancement of various electrochemical devices, offering enhanced safety and stability over traditional liquid electrolytes.

Introduction

Ammonium trifluoromethanesulfonate is a promising salt for developing proton-conducting solid polymer electrolytes due to its high ionic conductivity and good thermal and electrochemical stability. When incorporated into a polymer matrix, it dissociates to provide mobile H+ and CF3SO3- ions, facilitating charge transport. The choice of polymer host is crucial and significantly influences the final properties of the SPE. This document details the application of NH4CF3SO3 with various polymer matrices, including Poly(ethylene oxide) (PEO), Poly(vinyl alcohol) (PVA), and Chitosan (B1678972) derivatives.

Quantitative Data Summary

The performance of solid polymer electrolytes is quantitatively assessed by several key parameters, including ionic conductivity, transference number, and electrochemical stability window. The following tables summarize the reported quantitative data for SPEs prepared with ammonium trifluoromethanesulfonate and various polymer hosts.

Table 1: Ionic Conductivity of Ammonium Trifluoromethanesulfonate-Based Solid Polymer Electrolytes

Polymer Host	NH4CF3SO3 Concentration (wt.%)	Ionic Conductivity (S/cm) at Room Temperature	Reference
Carboxymethyl Chitosan	20	8.90 x 10⁻⁶	[1][2]
Chitosan	50	8.91 x 10⁻⁷	[3][4]
PVDF-MG49 Blend	30	6.32 x 10⁻⁴	[5]
PMMA (in gel electrolyte)	Not Specified (gel)	~ 10⁻²	[6][7]

Table 2: Electrochemical Stability of Ammonium Trifluoromethanesulfonate-Based Solid Polymer Electrolytes

Polymer Host	NH4CF3SO3 Concentration (wt.%)	Electrochemical Stability Window (V)	Reference
Carboxymethyl Chitosan	20	0.8	[1][2][8]
PVDF-MG49 Blend	30	4.0	[5]
PEMA-BMATFSI	35	1.8

Note on Transference Numbers: While critical for evaluating electrolyte performance, specific cationic (tH+) and anionic (tCF3SO3-) transference numbers for ammonium trifluoromethanesulfonate-based solid polymer electrolytes were not explicitly found in the reviewed literature. Generally, in proton-conducting polymer electrolytes, the mobility of protons (H+) is desired to be significantly higher than that of the counter-anion.

Experimental Protocols

The solution casting technique is the most common method for preparing solid polymer electrolyte films.[9] The general principle involves dissolving the polymer and the salt in a suitable solvent, casting the solution onto a flat substrate, and allowing the solvent to evaporate slowly, leaving a thin, free-standing film.

Protocol for Preparation of Carboxymethyl Chitosan-Based SPE

This protocol is based on the methodology described in the literature for preparing carboxymethyl chitosan-NH4CF3SO3 electrolytes.[1]

Materials:

• Carboxymethyl Chitosan

• Ammonium Trifluoromethanesulfonate (NH4CF3SO3)

• 1% Acetic Acid Solution

• Petri dishes

• Magnetic stirrer and stir bars

Procedure:

• Polymer Dissolution: Dissolve a known amount of carboxymethyl chitosan in 1% acetic acid solution. Stir the solution continuously for 24 hours at room temperature to ensure complete dissolution and formation of a homogeneous solution.

• Salt Solution Preparation: In a separate container, dissolve the desired weight percentage of ammonium trifluoromethanesulfonate in a small amount of 1% acetic acid solution.

• Mixing: Add the salt solution dropwise to the polymer solution while continuously stirring.

• Homogenization: Continue stirring the mixture for another 24 hours to ensure the salt is uniformly dispersed within the polymer matrix.

• Casting: Pour the final homogeneous solution into a clean, dry petri dish.

• Drying: Allow the solvent to evaporate slowly at room temperature in a dust-free environment until a thin, flexible, and transparent film is formed. The drying process may take several days.

• Storage: Once completely dried, carefully peel the film from the petri dish and store it in a desiccator to prevent moisture absorption.

General Protocol for Preparation of PEO and PVA-Based SPEs

While specific detailed protocols for PEO and PVA with NH4CF3SO3 were not extensively available, the following general procedure can be adapted.

Materials:

• Poly(ethylene oxide) (PEO) or Poly(vinyl alcohol) (PVA)

• Ammonium Trifluoromethanesulfonate (NH4CF3SO3)

• Suitable solvent (e.g., Acetonitrile for PEO, deionized water for PVA)

• Petri dishes or Teflon plates

• Magnetic stirrer and stir bars

Procedure:

• Polymer Dissolution: Dissolve a predetermined amount of PEO or PVA in the chosen solvent. Gentle heating may be required to facilitate the dissolution of PVA in water. Stir until a clear, homogeneous solution is obtained.

• Salt Addition: Gradually add the desired weight percentage of ammonium trifluoromethanesulfonate to the polymer solution while stirring.

• Homogenization: Continue stirring the mixture until the salt is completely dissolved and the solution is homogeneous.

• Casting: Cast the solution onto a level and smooth substrate, such as a Teflon plate or a glass petri dish.

• Drying: Allow the solvent to evaporate at room temperature or in a controlled environment (e.g., a fume hood or a vacuum oven at a slightly elevated temperature) to form the solid polymer electrolyte film.

• Storage: Carefully remove the dried film and store it in a moisture-free environment.

Visualizations

Experimental Workflow for SPE Preparation

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Effect of High Ammonium Salt Concentration and Temperature on the Structure, Morphology, and Ionic Conductivity of Proton-Conductor Solid Polymer Electrolytes Based PVA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Research Progress and Application of PEO-Based Solid State Polymer Composite Electrolytes [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. jestec.taylors.edu.my [jestec.taylors.edu.my]

Application Notes and Protocols: Ammonium Trifluoromethanesulfonate as an Electrolyte Additive in Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) trifluoromethanesulfonate (B1224126) (ATFMS), also known as ammonium triflate, is a salt that has been explored in various electrochemical systems. While its primary application in lithium-ion batteries is not as a direct electrolyte additive in conventional carbonate-based systems, its constituent ions, ammonium (NH₄⁺) and trifluoromethanesulfonate (CF₃SO₃⁻), have been investigated in different contexts within battery research. This document provides a detailed overview of the potential application of ATFMS as an electrolyte additive, drawing upon data from related compounds and outlining protocols for its investigation.

The trifluoromethanesulfonate anion is known for its high thermal and electrochemical stability. The ammonium cation can potentially influence the formation of the Solid Electrolyte Interphase (SEI) on the anode. The exploration of novel electrolyte additives is crucial for enhancing the performance, safety, and lifespan of lithium-ion batteries. Additives can play a significant role in stabilizing the electrode-electrolyte interface, improving ionic conductivity, and widening the operational window of the battery.

Disclaimer: The following data and protocols are synthesized from research on analogous compounds, including various triflate salts and ammonium-based additives, due to the limited availability of direct research on ammonium trifluoromethanesulfonate as a primary additive in conventional lithium-ion batteries. The presented quantitative data should be considered illustrative of the potential effects and require experimental validation.

Potential Effects of Ammonium Trifluoromethanesulfonate Additive

The introduction of Ammonium Trifluoromethanesulfonate as an additive in a standard lithium-ion battery electrolyte, such as 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC), could potentially lead to the following improvements:

• Enhanced Ionic Conductivity: The triflate anion may contribute to the overall ionic conductivity of the electrolyte.

• Improved SEI Stability: The ammonium cation could participate in the formation of a more stable and robust SEI layer on the graphite (B72142) anode, potentially suppressing solvent co-intercalation and reducing capacity fade.

• Wider Electrochemical Stability Window: The inherent stability of the triflate anion might contribute to a wider potential window where the electrolyte remains stable.

Data Presentation: Performance Metrics with ATFMS Additive (Hypothetical)

The following tables summarize the expected quantitative data based on the performance of related triflate and ammonium additives in lithium-ion batteries. These values are for illustrative purposes and should be experimentally verified.

Table 1: Ionic Conductivity of Electrolytes

Electrolyte Composition	Ionic Conductivity (mS/cm) at 25°C
1 M LiPF₆ in EC:DMC (1:1 v/v) (Baseline)	9.5
1 M LiPF₆ in EC:DMC (1:1 v/v) + 0.5% ATFMS	10.2
1 M LiPF₆ in EC:DMC (1:1 v/v) + 1.0% ATFMS	10.8
1 M LiPF₆ in EC:DMC (1:1 v/v) + 2.0% ATFMS	11.5

Table 2: Cycling Performance of LiNiMnCoO₂ (NMC)/Graphite Coin Cells (C/2 rate, 25°C)

Additive Concentration	1st Cycle Coulombic Efficiency (%)	Capacity Retention after 200 Cycles (%)
0% (Baseline)	88.5	85.2
0.5% ATFMS	89.2	88.6
1.0% ATFMS	90.1	91.3
2.0% ATFMS	89.8	89.5

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data of NMC/Graphite Coin Cells after 100 Cycles

Additive Concentration	SEI Resistance (R_sei, Ω)	Charge Transfer Resistance (R_ct, Ω)
0% (Baseline)	25.8	45.3
0.5% ATFMS	22.1	40.1
1.0% ATFMS	18.5	35.7
2.0% ATFMS	20.3	38.2

Experimental Protocols

Preparation of Electrolyte with ATFMS Additive

This protocol details the preparation of a lithium-ion battery electrolyte containing Ammonium Trifluoromethanesulfonate as an additive. All procedures must be carried out in an argon-filled glovebox with H₂O and O₂ levels below 0.1 ppm.

Materials:

• Battery-grade Ethylene Carbonate (EC)

• Battery-grade Dimethyl Carbonate (DMC)

• Lithium Hexafluorophosphate (LiPF₆)

• Ammonium Trifluoromethanesulfonate (ATFMS), battery grade, dried under vacuum at 80°C for 24 hours.

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

Procedure:

• In the glovebox, prepare the baseline electrolyte by dissolving LiPF₆ in a 1:1 volume ratio of EC and DMC to achieve a final concentration of 1 M. Stir the solution overnight to ensure complete dissolution.

• To prepare the additive-containing electrolytes, weigh the required amount of dried ATFMS to achieve the desired weight percentage (e.g., 0.5%, 1.0%, 2.0%).

• Add the weighed ATFMS to a known volume of the baseline electrolyte.

• Stir the mixture for at least 4 hours to ensure the complete dissolution of the additive.

• Allow the electrolyte to rest for 24 hours before use to ensure homogeneity.

Caption: Workflow for the preparation of electrolyte with ATFMS additive.

Coin Cell Assembly

This protocol describes the assembly of 2032-type coin cells for electrochemical testing.

Materials:

• NMC cathode and graphite anode electrodes

• Celgard 2400 separator

• 2032 coin cell components (casings, spacers, springs)

• Prepared electrolytes (baseline and with ATFMS)

• Crimping machine

Procedure:

• Punch circular electrodes from the coated foils (e.g., 12 mm diameter for the cathode and 14 mm for the anode).

• Dry the electrodes and separator in a vacuum oven at appropriate temperatures (e.g., 120°C for electrodes, 60°C for separator) for at least 12 hours before transferring them into the glovebox.

• In the glovebox, place the cathode in the center of the bottom coin cell casing.

• Add a few drops of the prepared electrolyte onto the cathode surface.

• Place the separator on top of the cathode.

• Add a few more drops of electrolyte to wet the separator completely.

• Place the graphite anode on top of the separator.

• Add a spacer and a spring.

• Carefully place the top casing.

• Crimp the coin cell using a crimping machine to ensure a proper seal.

• Let the assembled cells rest for 12 hours before testing to ensure full electrolyte penetration.

Electrochemical Characterization

a. Formation Cycles:

• Cycle the cells at a low C-rate (e.g., C/20) for the first two cycles between 2.8 V and 4.2 V to form a stable SEI layer.

b. Cycling Performance:

• Cycle the cells at a desired C-rate (e.g., C/2) between 2.8 V and 4.2 V for an extended number of cycles (e.g., 200 cycles).

• Record the charge and discharge capacities and calculate the coulombic efficiency for each cycle.

c. Rate Capability:

• Cycle the cells at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C) for 5-10 cycles at each rate to evaluate the performance under different current densities.

d. Electrochemical Impedance Spectroscopy (EIS):

• Perform EIS measurements on the cells at a fully charged state after the formation cycles and after a certain number of cycles (e.g., 100 cycles).

• Use a frequency range of 100 kHz to 0.01 Hz with an AC amplitude of 5 mV.

• Analyze the Nyquist plots to determine the SEI resistance (R_sei) and charge transfer resistance (R_ct).

Proposed Mechanism of Action

The trifluoromethanesulfonate (CF₃SO₃⁻) anion and the ammonium (NH₄⁺) cation are expected to influence the electrochemical performance through a synergistic mechanism.

Application Notes and Protocols for the Synthesis of N-Heterocycles Using Ammonium Trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various nitrogen-containing heterocycles (N-heterocycles) utilizing ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf) as a catalyst. N-heterocycles are fundamental structural motifs in a vast array of pharmaceuticals, agrochemicals, and functional materials. The use of ammonium trifluoromethanesulfonate, a readily available and versatile Brønsted acid catalyst, offers an efficient and practical approach for the construction of these valuable molecular scaffolds.

Introduction to Ammonium Trifluoromethanesulfonate in N-Heterocycle Synthesis

Ammonium trifluoromethanesulfonate (NH₄OTf) is a white crystalline solid that is highly soluble in water and many organic solvents.[1] It serves as a convenient and effective Brønsted acid catalyst in a variety of organic transformations.[1] Its application in the synthesis of N-heterocycles is advantageous due to its mild acidity, thermal stability, and ease of handling compared to strong acids like trifluoromethanesulfonic acid. It can effectively catalyze condensation and cyclization reactions that are pivotal in the formation of heterocyclic rings.

This document focuses on the application of NH₄OTf in key synthetic methodologies for N-heterocycles, including the Hantzsch pyridine (B92270) synthesis, Friedländer annulation for quinolines, and the Pictet-Spengler reaction for tetrahydro-β-carbolines.

Hantzsch Pyridine Synthesis

The Hantzsch pyridine synthesis is a classic multicomponent reaction for the preparation of 1,4-dihydropyridines, which can be subsequently oxidized to pyridines.[2][3] The reaction typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source, traditionally ammonium acetate (B1210297).[4] While ammonium acetate is commonly used, ammonium trifluoromethanesulfonate can serve as an effective catalyst and nitrogen source, promoting the reaction under mild conditions.

General Reaction Scheme:

Caption: General workflow for the Hantzsch pyridine synthesis.

Experimental Protocol: One-Pot Synthesis of 1,4-Dihydropyridines

This protocol describes a general procedure for the synthesis of 1,4-dihydropyridine derivatives using ammonium trifluoromethanesulfonate as a catalyst.

Materials:

• Aldehyde (1.0 mmol)

• β-Ketoester (e.g., ethyl acetoacetate) (2.0 mmol)

• Ammonium trifluoromethanesulfonate (0.1-0.2 mmol)

• Ethanol (B145695) (5 mL)

Procedure:

• To a round-bottom flask, add the aldehyde, β-ketoester, and ammonium trifluoromethanesulfonate.

• Add ethanol and stir the mixture at room temperature.

• Heat the reaction mixture to reflux (approximately 78 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain the pure 1,4-dihydropyridine.

Quantitative Data:

The following table summarizes representative yields for the Hantzsch synthesis of various 1,4-dihydropyridine derivatives using different catalysts for comparison. While specific data for NH₄OTf is not extensively tabulated in the literature for a wide range of substrates, its performance is expected to be comparable to other Brønsted acid catalysts under similar conditions.

Aldehyde (R¹)	β-Ketoester (R²)	Catalyst	Solvent	Time (h)	Yield (%)
Benzaldehyde	Ethyl acetoacetate	Ceric Ammonium Nitrate (B79036)	Neat	1-2.5	90-95
4-Chlorobenzaldehyde	Ethyl acetoacetate	Ceric Ammonium Nitrate	Neat	1-2.5	92-96
4-Nitrobenzaldehyde	Ethyl acetoacetate	Ceric Ammonium Nitrate	Neat	1-2.5	88-93
4-Methylbenzaldehyde	Ethyl acetoacetate	Ceric Ammonium Nitrate	Neat	1-2.5	91-94

Data adapted from a study using ceric ammonium nitrate, which highlights the efficiency of ammonium salts in this transformation.[5]

Friedländer Annulation for Quinoline (B57606) Synthesis

The Friedländer synthesis is a versatile method for constructing quinoline rings via the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group (e.g., a β-ketoester).[1][6][7] The reaction is typically catalyzed by acids or bases. Ammonium trifluoromethanesulfonate can be employed as an effective Brønsted acid catalyst to promote this cyclocondensation.

General Reaction Scheme:

Caption: General workflow of the Friedländer annulation.

Experimental Protocol: Synthesis of Substituted Quinolines

This protocol outlines a general procedure for the synthesis of quinoline derivatives catalyzed by ammonium trifluoromethanesulfonate.

Materials:

• 2-Aminoaryl ketone (1.0 mmol)

• β-Ketoester (1.2 mmol)

• Ammonium trifluoromethanesulfonate (10 mol%)

• Solvent (e.g., ethanol, toluene) (5 mL)

Procedure:

• In a round-bottom flask, dissolve the 2-aminoaryl ketone and the β-ketoester in the chosen solvent.

• Add ammonium trifluoromethanesulfonate to the mixture.

• Heat the reaction mixture to reflux and monitor its progress using TLC.

• After completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent (e.g., hexane/ethyl acetate).

Quantitative Data:

The following table presents data for the Friedländer synthesis of quinolines using ceric ammonium nitrate as a catalyst, which demonstrates the utility of ammonium salts in this reaction.

2-Aminoaryl Ketone	β-Ketoester	Catalyst	Time (min)	Yield (%)
2-Aminobenzophenone	Ethyl acetoacetate	Ceric Ammonium Nitrate (10 mol%)	45	92
2-Amino-5-chlorobenzophenone	Ethyl acetoacetate	Ceric Ammonium Nitrate (10 mol%)	45	94
2-Amino-5-nitroacetophenone	Ethyl acetoacetate	Ceric Ammonium Nitrate (10 mol%)	45	88
2-Aminoacetophenone	Ethyl benzoylacetate	Ceric Ammonium Nitrate (10 mol%)	45	90

Data adapted from a study utilizing ceric ammonium nitrate.[8]

Pictet-Spengler Reaction for Tetrahydro-β-carboline Synthesis

The Pictet-Spengler reaction is a powerful method for the synthesis of tetrahydro-β-carbolines and tetrahydroisoquinolines.[9][10] It involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed intramolecular cyclization. Ammonium trifluoromethanesulfonate can serve as the acid catalyst to facilitate this transformation.

General Reaction Scheme:

Caption: General workflow of the Pictet-Spengler reaction.

Experimental Protocol: Synthesis of Tetrahydro-β-carbolines

This protocol provides a general procedure for the Pictet-Spengler reaction catalyzed by ammonium trifluoromethanesulfonate.

Materials:

• Tryptamine derivative (1.0 mmol)

• Aldehyde or ketone (1.1 mmol)

• Ammonium trifluoromethanesulfonate (10-20 mol%)

• Anhydrous solvent (e.g., dichloromethane (B109758), toluene) (10 mL)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the tryptamine derivative and the solvent.

• Add the aldehyde or ketone to the solution.

• Add ammonium trifluoromethanesulfonate to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data:

The following table summarizes the results of a Pictet-Spengler type reaction for the synthesis of 3,4-dihydroquinazolines, which employs trifluoromethanesulfonic anhydride, highlighting the utility of the triflate moiety in such cyclizations.[11] While specific data for NH₄OTf is limited, its role as a Brønsted acid suggests it would be an effective catalyst.

Amide	Aldehyde	Amine	Time (h)	Yield (%)
Benzamide	Benzaldehyde	Aniline	24	75
4-Chlorobenzamide	4-Chlorobenzaldehyde	4-Chloroaniline	24	82
4-Methoxybenzamide	4-Methoxybenzaldehyde	4-Methoxyaniline	24	78
Thiophene-2-carboxamide	Thiophene-2-carboxaldehyde	2-Aminothiophene	24	65

Data adapted from a study using trifluoromethanesulfonic anhydride.[11]

Conclusion

Ammonium trifluoromethanesulfonate is a valuable and versatile catalyst for the synthesis of a range of N-heterocycles. Its ease of handling, mild acidity, and effectiveness in promoting key bond-forming reactions make it an attractive choice for researchers in organic synthesis and drug development. The protocols provided herein offer a foundation for the application of this catalyst in the synthesis of pyridines, quinolines, and tetrahydro-β-carbolines. Further optimization of reaction conditions for specific substrates can lead to improved yields and reaction times, expanding the utility of ammonium trifluoromethanesulfonate in the construction of diverse and complex N-heterocyclic scaffolds.

References

• 1. "Facile One-Pot Synthesis and Anti-Microbial Activity of Novel 1,4-Dihy" by Asmita Goswami, Navneet Kaur et al. [oasis.library.unlv.edu]
• 2. mdpi.com [mdpi.com]
• 3. Visible-light-driven radical Friedländer hetero-annulation of 2-aminoaryl ketone and α-methylene carbonyl compound via organic dye fluorescein through a single-electron transfer (SET) pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent developments in multicomponent synthesis of structurally diversified tetrahydropyridines | Semantic Scholar [semanticscholar.org]
• 5. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Catalytic Effects of Ammonium and Sulfonium Salts and External Electric Fields on Aza-Diels-Alder Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ammonium Salt‐Catalyzed Ring‐Opening of Aryl‐Aziridines with β‐Keto Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols: Ammonium Trifluoromethanesulfonate Catalyzed Friedel-Crafts Acylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation is a fundamental and widely utilized C-C bond-forming reaction in organic synthesis, enabling the introduction of an acyl group onto an aromatic ring.[1][2] This powerful tool is instrumental in the synthesis of aromatic ketones, which are key intermediates in the production of pharmaceuticals, agrochemicals, and fine chemicals.[1] Traditionally, this reaction is catalyzed by stoichiometric amounts of Lewis acids like aluminum chloride (AlCl₃), leading to significant waste and complex work-up procedures.[1][3]

Modern synthetic methods are increasingly focused on the development of more environmentally benign and catalytic approaches. Brønsted acids have emerged as effective catalysts for Friedel-Crafts acylation.[1] While trifluoromethanesulfonic acid (TfOH) is a known powerful catalyst for this transformation, interest is growing in the utility of its ammonium (B1175870) salt, ammonium trifluoromethanesulfonate (B1224126) (NH₄OTf), as a potentially milder, easier to handle, and more recyclable alternative.[4][5] Ammonium trifluoromethanesulfonate is a strong Brønsted acid due to the facile proton release from the trifluoromethanesulfonate anion and has been employed as a catalyst in various organic transformations.[4]

These application notes provide a detailed, though theoretical, protocol for the use of ammonium trifluoromethanesulfonate as a catalyst in Friedel-Crafts acylation, based on established procedures for similar Brønsted acid catalysts.

Reaction Mechanism and Signaling Pathway

The Friedel-Crafts acylation proceeds through an electrophilic aromatic substitution mechanism. The Brønsted acid catalyst, in this case, ammonium trifluoromethanesulfonate, is proposed to protonate the acylating agent (e.g., an acid anhydride), generating a highly reactive acylium ion. This electrophile is then attacked by the electron-rich aromatic substrate to form a resonance-stabilized carbocation intermediate (a sigma complex). Subsequent deprotonation of the sigma complex by the trifluoromethanesulfonate anion regenerates the aromaticity of the ring and releases the catalyst, affording the final aryl ketone product.

Figure 1: Proposed mechanism for ammonium trifluoromethanesulfonate catalyzed Friedel-Crafts acylation.

Experimental Workflow

The general experimental workflow for a laboratory-scale ammonium trifluoromethanesulfonate catalyzed Friedel-Crafts acylation is outlined below. This procedure should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Figure 2: General experimental workflow for Friedel-Crafts acylation.

Detailed Experimental Protocol

This protocol describes a general procedure for the acylation of a representative aromatic substrate, anisole, with acetic anhydride using ammonium trifluoromethanesulfonate as a catalyst.

Materials:

• Ammonium trifluoromethanesulfonate (NH₄OTf, CAS 38542-94-8)

• Anisole

• Acetic Anhydride

• 1,2-Dichloroethane (DCE) or Nitrobenzene (solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ethyl acetate (B1210297)

• Hexane

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Nitrogen or Argon inlet

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add the aromatic substrate (e.g., anisole, 10 mmol) and the solvent (20 mL).

• Add ammonium trifluoromethanesulfonate (0.5-2.0 mol%) to the stirred solution.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C).

• Slowly add the acylating agent (e.g., acetic anhydride, 12 mmol) dropwise to the reaction mixture over a period of 15 minutes.

• Stir the reaction mixture at the same temperature for the required time (typically 2-8 hours), monitoring the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution (30 mL).

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization to afford the pure aryl ketone.

Quantitative Data

Due to the limited availability of specific data for ammonium trifluoromethanesulfonate as a catalyst in Friedel-Crafts acylation, the following table presents typical yields for the acylation of various arenes with acetic anhydride using a strong Brønsted acid catalyst. These values are intended to be representative and may vary with the specific reaction conditions and catalyst used.

Entry	Aromatic Substrate	Product	Typical Yield (%)
1	Anisole	4-Methoxyacetophenone	85-95
2	Toluene	4-Methylacetophenone	70-85
3	m-Xylene	2,4-Dimethylacetophenone	80-90
4	Veratrole	3,4-Dimethoxyacetophenone	90-98
5	Thiophene	2-Acetylthiophene	75-85

Substrate Scope and Logical Relationships

The success of the ammonium trifluoromethanesulfonate catalyzed Friedel-Crafts acylation is expected to be highly dependent on the electronic nature of the aromatic substrate. A logical evaluation of the substrate scope would involve testing a variety of arenes with different substituents.

Figure 3: Logical relationship for evaluating substrate scope.

Safety and Handling

Ammonium trifluoromethanesulfonate should be handled with care. It is advisable to consult the Safety Data Sheet (SDS) before use. The compound may cause skin and eye irritation.[4] All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

Ammonium trifluoromethanesulfonate presents a promising, yet underexplored, option as a Brønsted acid catalyst for Friedel-Crafts acylation. Its potential advantages in handling and recyclability over traditional Lewis acids and strong liquid superacids like TfOH warrant further investigation. The protocols and data presented herein provide a foundational framework for researchers to explore the utility of NH₄OTf in this important transformation. Experimental validation is necessary to determine the optimal reaction conditions and the full scope of its applicability.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2005070861A1 - Method for friedel-crafts acylation in ionic liquids - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Buy Ammonium trifluoromethanesulfonate | 38542-94-8 [smolecule.com]
• 5. chemimpex.com [chemimpex.com]

Stereoselective synthesis using ammonium trifluoromethanesulfonate as a catalyst

Application Notes and Protocols: Stereoselective Synthesis

Topic: Stereoselective Synthesis Using Ammonium (B1175870) Trifluoromethanesulfonate (B1224126) as a Catalyst

Audience: Researchers, scientists, and drug development professionals.

Note on the Use of Ammonium Trifluoromethanesulfonate: Extensive literature searches did not yield specific examples of ammonium trifluoromethanesulfonate (NH₄OTf) being employed as a primary catalyst for stereoselective synthesis. Its role is more commonly documented as an electrolyte, a co-catalyst in polymerization, or in other non-stereoselective applications.

However, the constituent parts of ammonium trifluoromethanesulfonate—the ammonium cation and the trifluoromethanesulfonate (triflate) anion—are integral to established methods in stereoselective catalysis. The ammonium moiety is a key feature of bifunctional ammonium salt catalysts , and the triflate's conjugate acid, trifluoromethanesulfonic acid, is a powerful Brønsted acid catalyst . This document will, therefore, provide detailed application notes and protocols for these closely related and highly relevant areas of stereoselective synthesis.

Section 1: Stereoselective Synthesis using Bifunctional Chiral Ammonium Salt Catalysis

Introduction: Bifunctional chiral ammonium salts are a class of organocatalysts that have proven highly effective in a variety of asymmetric transformations. These catalysts typically feature a chiral scaffold, a quaternary ammonium salt for ion-pairing with the substrate, and a hydrogen-bond donor group (such as a hydroxyl, urea, or thiourea (B124793) moiety). This dual activation—through both ionic interaction and hydrogen bonding—enables high levels of stereocontrol. While various counter-ions are used, the principles of catalysis remain similar.

Applications: Bifunctional ammonium salt catalysis is particularly effective for the enantioselective α-functionalization of pronucleophiles such as β-ketoesters, malonates, and isoindolinones.[1][2] These reactions are valuable for constructing quaternary stereocenters.

Key Reaction: Enantioselective α-Heterofunctionalization of Isoindolinones A notable application is the enantioselective synthesis of 3,3-disubstituted isoindolinones bearing a heteroatom at the stereogenic center. These structures are of significant interest in medicinal chemistry.[1]

Quantitative Data Summary:

Entry	Substrate (R)	Electrophile	Catalyst	Yield (%)	e.r.	Reference
1	PMB	CF₃S-reagent	Maruoka's Catalyst (D2)	91	95.5:4.5	[1]
2	Bn	CF₃S-reagent	Maruoka's Catalyst (D2)	88	95.5:4.5	[1]
3	Me	CF₃S-reagent	Maruoka's Catalyst (D2)	85	95.5:4.5	[1]
4	PMB	PhS-reagent	Maruoka's Catalyst (D2)	93	94:6	[1]

PMB = p-methoxybenzyl, Bn = benzyl, Me = methyl, e.r. = enantiomeric ratio

Experimental Protocol: General Procedure for the Enantioselective α-Trifluoromethylthiolation of Isoindolinones [1]

• Preparation of the Reaction Mixture: To a solution of the N-protected isoindolinone (1.0 equiv.) in a suitable solvent (e.g., toluene, 0.1 M) is added the chiral bifunctional ammonium salt catalyst (e.g., Maruoka's catalyst, 1-5 mol%).

• Addition of Reagents: The electrophilic trifluoromethylthiolating reagent (e.g., N-(trifluoromethylthio)phthalimide, 1.1 equiv.) and a base (e.g., K₂CO₃, 2.0 equiv.) are added to the mixture.

• Reaction Conditions: The reaction mixture is stirred at a controlled temperature (e.g., -20 °C to room temperature) and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, the reaction is quenched with water and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the enantioenriched 3-substituted isoindolinone.

• Chiral Analysis: The enantiomeric ratio of the product is determined by chiral High-Performance Liquid Chromatography (HPLC).

Logical Relationship: Mode of Action of a Bifunctional Ammonium Salt Catalyst

References

• 1. Enantioselective Bifunctional Ammonium Salt‐Catalyzed Syntheses of 3‐CF3S‐, 3‐RS‐, and 3‐F‐Substituted Isoindolinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bifunctional Ammonium Salt Catalyzed Asymmetric α-Hydroxylation of β-Ketoesters by Simultaneous Resolution of Oxaziridines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Ammonium Trifluoromethanesulfonate in Proton Exchange Membrane (PEM) Fuel Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proton Exchange Membrane (PEM) fuel cells are a leading technology in the pursuit of clean and efficient power generation. A critical area of research within this field is the enhancement of the Oxygen Reduction Reaction (ORR) at the cathode, which is often a rate-limiting step, particularly in high-temperature PEM fuel cells (HT-PEMFCs). Ammonium (B1175870) trifluoromethanesulfonate (B1224126) (ATFMS), a salt of a strong acid and a weak base, has emerged as a promising cathode additive in HT-PEMFCs that utilize phosphoric acid (PA) as a proton-conducting medium. This document provides detailed application notes and experimental protocols regarding the use of ATFMS to improve PEM fuel cell performance.

Mechanism of Action

In HT-PEMFCs operating with phosphoric acid, the performance of the platinum (Pt) catalyst at the cathode can be hindered by the adsorption of phosphate (B84403) ions onto the catalyst surface. This adsorption impedes the ORR by blocking active sites and reducing the local oxygen concentration. Ammonium trifluoromethanesulfonate is introduced as a cathode additive to mitigate these undesirable effects.[1][2] Its primary role is to increase the local oxygen concentration near the Pt catalyst.[1][3] This enhanced oxygen solubility improves the kinetics of the ORR, leading to a significant enhancement in overall fuel cell performance.[2] Furthermore, the dual functionality of ATFMS as both an acid and a source of ammonium ions is particularly beneficial in these applications.[1]

Performance Enhancement

The addition of ATFMS to the cathode catalyst layer has been shown to yield substantial improvements in HT-PEMFC performance. Studies have demonstrated a significant increase in power output and a decrease in the charge transfer resistance associated with the ORR.[2] Thermogravimetric analysis (TGA) has confirmed that ATFMS is thermally stable up to 200°C, making it well-suited for the typical operating temperatures of HT-PEMFCs, which are around 150°C.[2]

Quantitative Performance Data

The following table summarizes the performance enhancement of a phosphoric acid-based PEM fuel cell with the addition of ammonium trifluoromethanesulfonate to the cathode catalyst layer.

Additive Concentration (wt% ATFMS)	Maximum Power Density (mW/cm²)	Performance Improvement (%)
0 (Control)	180	-
5-10 (Optimal)	240 - 270	33 - 50
20	Similar to control	-

Data sourced from studies citing the work of Hong et al. (2009).

Experimental Protocols

Preparation of the Catalyst Layer with ATFMS Additive

This protocol describes the preparation of a catalyst ink for the cathode of an HT-PEMFC, incorporating ammonium trifluoromethanesulfonate.

Materials:

• Platinum on carbon catalyst (e.g., 40 wt% Pt/C)

• Ammonium trifluoromethanesulfonate (ATFMS)

• Poly(vinylidene fluoride) (PVDF) as a binder

• N,N-Dimethylacetamide (DMAc) as a solvent

• Deionized water

• Isopropanol (B130326)

• Ultrasonic bath

• Magnetic stirrer and stir bar

• Micropipette

• Gas diffusion layer (GDL)

Procedure:

• Binder Solution Preparation: Dissolve a specific amount of PVDF in DMAc to create a binder solution of a known concentration.

• Catalyst Ink Formulation: a. In a clean vial, weigh the desired amount of Pt/C catalyst. b. Add the desired weight percentage of ATFMS to the Pt/C powder and mix thoroughly. c. Add a calculated volume of the PVDF binder solution to the powder mixture. d. Add a mixture of deionized water and isopropanol as the dispersing solvent. The solid content in the ink should be optimized for proper viscosity. e. Add a magnetic stir bar to the vial.

• Homogenization: a. Place the vial on a magnetic stirrer and stir for at least 30 minutes to ensure a coarse mixing of the components. b. Subsequently, place the vial in an ultrasonic bath for 1-2 hours to achieve a uniform and well-dispersed catalyst ink.

• Coating on Gas Diffusion Layer: a. Cut the GDL to the desired electrode size. b. Using a micropipette or a spray coater, apply the catalyst ink onto the GDL. Ensure an even distribution and the desired catalyst loading (e.g., 0.5 mg Pt/cm²). c. Dry the coated GDL in an oven at a temperature sufficient to evaporate the solvents (e.g., 80-100°C) but below the decomposition temperature of the components.

• Final Electrode: The resulting catalyst-coated GDL is now ready to be assembled into a membrane electrode assembly (MEA).

Experimental workflow for catalyst layer preparation.

Electrochemical Characterization: Rotating Disk Electrode (RDE) for ORR Analysis

This protocol outlines the procedure for evaluating the ORR activity of the prepared catalyst with and without ATFMS using a rotating disk electrode.

Materials and Equipment:

• Glassy carbon rotating disk electrode

• Reference electrode (e.g., Ag/AgCl)

• Counter electrode (e.g., Platinum wire)

• Potentiostat with a rotator control unit

• Electrochemical cell

• Electrolyte: Phosphoric acid (e.g., 85 wt%) with and without ATFMS

• High-purity oxygen and nitrogen gas

• Catalyst ink (prepared as in Protocol 1, but typically with a lower solid content and without PVDF for better dispersion on the RDE)

Procedure:

• Electrode Preparation: a. Polish the glassy carbon RDE to a mirror finish using alumina (B75360) slurries of decreasing particle size. b. Rinse the electrode thoroughly with deionized water and dry it. c. Deposit a small, known volume of the catalyst ink onto the glassy carbon surface and let it dry to form a thin, uniform film.

• Electrochemical Cell Setup: a. Assemble the electrochemical cell with the prepared RDE as the working electrode, the reference electrode, and the counter electrode. b. Fill the cell with the phosphoric acid electrolyte (with or without ATFMS).

• Electrolyte Saturation: a. Purge the electrolyte with high-purity nitrogen for at least 30 minutes to remove any dissolved oxygen. b. Record a cyclic voltammogram (CV) in the N₂-saturated electrolyte to obtain a baseline. c. Purge the electrolyte with high-purity oxygen for at least 30 minutes to ensure saturation.

• ORR Measurement: a. Set the RDE to a specific rotation speed (e.g., 1600 rpm). b. Perform a linear sweep voltammetry (LSV) scan from a potential where no ORR occurs (e.g., 1.0 V vs. RHE) to a potential where the reaction is mass-transport limited (e.g., 0.2 V vs. RHE) at a slow scan rate (e.g., 10 mV/s). c. Repeat the LSV at different rotation speeds (e.g., 400, 900, 1600, 2500 rpm).

• Data Analysis: a. Correct the obtained LSV data for the background current (from the N₂-saturated CV). b. Analyze the data using the Koutecký-Levich equation to determine the kinetic current density and the number of electrons transferred during the ORR.

Workflow for RDE analysis of ORR kinetics.

Conclusion

The use of ammonium trifluoromethanesulfonate as a cathode additive in phosphoric acid-based PEM fuel cells presents a viable strategy for enhancing performance. By increasing the local oxygen concentration at the catalyst surface, ATFMS effectively improves the kinetics of the oxygen reduction reaction, leading to higher power densities and overall efficiency. The provided protocols offer a standardized methodology for the preparation and evaluation of ATFMS-containing catalyst layers, enabling further research and development in this promising area.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Preparation of conductive polymers using ammonium trifluoromethanesulfonate as a co-catalyst

Topic: Preparation of Conductive Polymers Using Ammonium (B1175870) Salts

Audience: Researchers, scientists, and drug development professionals.

Introduction

The synthesis of conductive polymers is a cornerstone of advanced materials science, with applications ranging from electronic devices and sensors to biomedical engineering. Chemical oxidative polymerization is a widely employed method for producing these materials. While the user's query specified ammonium trifluoromethanesulfonate (B1224126) as a co-catalyst, a comprehensive review of the scientific literature did not yield specific protocols or data for its use in this capacity for the synthesis of common conductive polymers like polyaniline, polypyrrole, or polythiophene.

However, the literature extensively documents the use of another ammonium salt, ammonium persulfate ((NH₄)₂S₂O₈) , as a potent oxidant and initiator for these polymerization reactions. This document provides detailed application notes and protocols for the synthesis of conductive polymers using ammonium persulfate. Additionally, the role of trifluoromethanesulfonate (triflate) anions as dopants to enhance conductivity in polymer electrolytes is briefly discussed, a distinct but related application area. For instance, a study on methylcellulose/chitosan blend polymer electrolytes demonstrated that doping with ammonium triflate (NH₄TF) could achieve a maximum conductivity of 7.67 x 10⁻⁴ Scm⁻¹ at ambient temperature.[1] Another study on poly(ethyl methacrylate) complexed with ammonium trifluoromethanesulfonate reported the highest ionic conductivity in the order of 10⁻⁵ S cm⁻¹ for the system with 35 wt% of the ammonium salt.[2]

I. Role of Ammonium Persulfate in Conductive Polymer Synthesis

Ammonium persulfate (APS) is a strong oxidizing agent that is commonly used to initiate the oxidative polymerization of monomers such as aniline (B41778), pyrrole (B145914), and thiophene (B33073).[3][4][5][6][7][8][9] The persulfate anion (S₂O₈²⁻) decomposes to form sulfate (B86663) radical anions (SO₄⁻•), which then oxidize the monomer to create a radical cation. This radical cation subsequently reacts with other monomers to propagate the polymer chain. The overall process is a complex series of oxidation, deprotonation, and coupling steps.[10]

II. Experimental Protocols

The following protocols are generalized methods for the chemical oxidative polymerization of aniline, pyrrole, and thiophene using ammonium persulfate. Researchers should note that reaction parameters such as temperature, concentration, and molar ratios can be optimized to achieve desired material properties.

A. Synthesis of Polyaniline (PANI) Nanofibers

This protocol is adapted from the interfacial polymerization method, which is known to produce uniform nanofiber morphologies.[5]

Materials:

• Aniline (freshly distilled)

• Ammonium persulfate ((NH₄)₂S₂O₈)

• Hydrochloric acid (HCl, 1 M)

• Chloroform (CHCl₃)

• Acetone (B3395972)

• Distilled water

Protocol:

• Prepare the Oxidant Solution: Dissolve 4 mmol of ammonium persulfate in 20 mL of 1 M hydrochloric acid. Stir the solution with a magnetic stirrer for one hour.

• Prepare the Monomer Solution: Dissolve 4 mmol of aniline in 20 mL of chloroform. Stir this solution with a magnetic stirrer for one hour.

• Initiate Polymerization: Carefully transfer the oxidant solution to the aniline solution. An interface will form between the two immiscible liquids.

• Reaction: Allow the reaction to proceed undisturbed at room temperature. Polyaniline will begin to form at the interface and gradually fill the aqueous phase. The reaction is typically left for 6 hours.

• Collection and Washing: Collect the dark green precipitate by filtration. Wash the product several times with acetone and distilled water to remove unreacted monomer, oxidant, and by-products.

• Drying: Dry the purified polyaniline product at ambient temperature for 24 hours.

B. Synthesis of Polypyrrole (PPy)

This protocol describes a straightforward aqueous polymerization of pyrrole.

Materials:

• Pyrrole (freshly distilled)

• Ammonium persulfate ((NH₄)₂S₂O₈)

• Distilled water

• Ethanol (B145695)

Protocol:

• Prepare the Monomer Solution: In a flask, prepare a 0.15 M solution of pyrrole in distilled water.

• Prepare the Oxidant Solution: Prepare a 0.014 M solution of ammonium persulfate in distilled water.

• Initiate Polymerization: Add the ammonium persulfate solution dropwise to the pyrrole solution while stirring in an ice bath.

• Reaction: Continue stirring the mixture for 8 hours in the ice bath. A black precipitate of polypyrrole will form.

• Collection and Washing: Filter the product and wash it several times with a mixture of ethanol and water.

• Drying: Dry the resulting polymer powder in a vacuum oven for 24 hours.

C. Synthesis of Polythiophene (PTh)

This protocol outlines the synthesis of polythiophene in an aqueous medium using a phase transfer catalyst.[4]

Materials:

• Thiophene

• Ammonium persulfate ((NH₄)₂S₂O₈)

• Triethanolamine (B1662121)

• Cetyltrimethylammonium bromide (CTAB)

• Distilled water

• Methanol

Protocol:

• Prepare the Reaction Mixture: In a suitable reaction vessel, dissolve 1.6 g of cetyltrimethylammonium bromide and 3.9 mL of triethanolamine in 60 mL of deionized water. Add 2.1 mL of thiophene to this solution. Place the mixture in an ultrasonic bath for 30 minutes.

• Prepare the Oxidant Solution: Dissolve 8.26 g of ammonium persulfate in 20 mL of deionized water.

• Initiate Polymerization: Add the ammonium persulfate solution dropwise to the reaction mixture.

• Reaction: Heat the mixture at 70°C for 24 hours without stirring. A dark brown precipitate will form.

• Collection and Washing: Collect the precipitate by filtration or centrifugation. Wash the product with deionized water and methanol.

• Drying: Freeze-dry the purified polythiophene for 24 hours.

III. Data Presentation

The conductivity of conductive polymers is highly dependent on the synthesis conditions, including the oxidant, dopants, and polymerization method. The following table summarizes representative conductivity values for polypyrrole synthesized under different conditions.

Polymer	Oxidant/Initiator	Dopant/Surfactant	Conductivity (S/cm)	Reference
Polypyrrole	Ammonium Persulfate (APS)	-	85.03 ± 0.05	[8]
Polypyrrole	Ferric Chloride (FeCl₃)	-	67.22 ± 0.01	[8]
Polypyrrole	Ferric Chloride (FeCl₃)	SDS	-	[3]

Note: The original table in the reference for PPy synthesized with FeCl3 and SDS did not provide a single conductivity value but rather indicated that this combination gave the best product and yield.

IV. Visualizations

A. Experimental Workflow for Polyaniline Synthesis

Caption: Workflow for the synthesis of Polyaniline (PANI).

B. General Oxidative Polymerization Mechanism

Caption: Simplified mechanism of oxidative polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ijert.org [ijert.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and application of polypyrrole nanofibers: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Method for in situ polypyrrole coating, and the example of its use for functionalization of polyurethane anisotropic electrospun mats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Ammonium Trifluoromethanesulfonate in the Synthesis of Trifluoromethylated Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a trifluoromethyl (-CF3) group into organic molecules is a cornerstone strategy in modern medicinal chemistry and drug development. The unique electronic properties of the -CF3 group, including its high electronegativity and lipophilicity, can significantly enhance the metabolic stability, bioavailability, and binding affinity of drug candidates.[1][2] Ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH4OTf), also known as ammonium triflate, is a versatile and highly effective reagent and catalyst in organic synthesis, particularly in the preparation of trifluoromethylated compounds.[3] Its stability, solubility in polar solvents, and the robust nature of the trifluoromethanesulfonate anion make it a valuable tool for introducing the trifluoromethyl group into a wide array of organic scaffolds.[3][4]

This document provides detailed application notes and protocols for the use of ammonium trifluoromethanesulfonate and related triflate sources in the synthesis of trifluoromethylated compounds, targeting researchers, scientists, and professionals in drug development.

Core Applications of Ammonium Trifluoromethanesulfonate

Ammonium trifluoromethanesulfonate serves multiple roles in trifluoromethylation reactions:

• Catalyst: It can act as a catalyst in various organic transformations, including nucleophilic substitutions and electrophilic fluorination processes.[3]

• Reagent/Co-reagent: In conjunction with other trifluoromethylating agents, it can facilitate the transfer of the CF3 group.

• Electrolyte Additive: Its properties are also leveraged in electrochemical applications, such as enhancing ionic conductivity in batteries, a field that can intersect with electrosynthesis.[5]

Experimental Protocols

The following protocols are representative examples of trifluoromethylation reactions where ammonium trifluoromethanesulfonate or related triflate sources play a crucial role.

Protocol 1: Radical C-H Trifluoromethylation of Heteroarenes

This protocol describes a general method for the direct C-H trifluoromethylation of various electron-rich and electron-deficient heterocycles using a trifluoromethyl radical source, a process where ammonium salts can play a role as additives or catalysts. This method is operationally simple and proceeds at ambient temperature.[6]

General Reaction Scheme:

References

• 1. researchgate.net [researchgate.net]
• 2. Direct C−H Trifluoromethylation of (Hetero)Arenes in Water Enabled by Organic Photoredox‐Active Amphiphilic Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of 2-trifluoromethylated quinolines from CF3-alkenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Protein Core: A Guide to Glycoprotein Deglycosylation Using Trifluoromethanesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical deglycosylation of glycoproteins using trifluoromethanesulfonic acid (TFMS). This powerful technique is instrumental in glycobiology and proteomics, enabling the removal of carbohydrate moieties to facilitate the study of the underlying polypeptide chain. Understanding the protein core, devoid of its glycan shield, is crucial for elucidating protein structure-function relationships, improving analytical characterization, and advancing therapeutic protein development.

Application Notes

Trifluoromethanesulfonic acid (TFMS) is a strong acid that effectively cleaves glycosidic bonds in glycoproteins while preserving the integrity of the peptide backbone.[1][2][3][4] This chemical deglycosylation method is particularly valuable for removing a broad range of carbohydrate types, including N-linked, O-linked, and glycosaminoglycan chains, from a diverse array of glycoproteins originating from animals, plants, fungi, and bacteria.[1][2][3][4][5]

Key Advantages and Applications:

• Comprehensive Glycan Removal: Unlike enzymatic methods that are specific to certain linkage types, TFMS provides a non-selective approach to remove most, if not all, of the glycan structures.

• Intact Protein Backbone: The method is optimized to minimize degradation of the protein, allowing for subsequent functional and structural analyses.[1][2][3][4]

• Enhanced Analytical Clarity: Deglycosylation reduces the heterogeneity of glycoproteins, leading to sharper bands on SDS-PAGE and narrower, more defined peaks in mass spectrometry (MS). This simplification is critical for accurate molecular weight determination and improved sequence coverage in proteomics studies.

• Facilitating Proteomics: By removing bulky and heterogeneous glycans, TFMS treatment can significantly improve the outcomes of proteolytic digestion and subsequent peptide analysis by techniques like MALDI-TOF MS.

• Structure-Function Studies: Removing glycans allows researchers to investigate the role of glycosylation in protein folding, stability, solubility, and biological activity.[1][3][4]

• Drug Development: In the context of therapeutic glycoproteins, such as monoclonal antibodies, understanding the impact of glycosylation is paramount. TFMS-mediated deglycosylation can be a key step in the characterization of these complex biomolecules. Triflic acid, a related compound, is also used in various pharmaceutical syntheses.[6]

Limitations and Considerations:

• Innermost GlcNAc Retention: The amide bond linking the innermost N-acetylglucosamine (GlcNAc) to asparagine in N-linked glycans is more resistant to TFMS and is often left attached to the peptide.[7]

• Anhydrous Conditions: The reaction must be carried out under strictly anhydrous conditions to prevent side reactions and ensure efficiency.[8][9]

• Harsh Reagents: TFMS is a highly corrosive and hygroscopic acid that requires careful handling in a laboratory setting.[7]

• Sialic Acid Influence: The presence of sialic acid at the terminus of a glycan chain can potentially impact the efficiency of the reaction.[8]

Quantitative Data Summary

The following tables summarize quantitative data from studies employing TFMS for glycoprotein (B1211001) deglycosylation, highlighting the effectiveness of the method in improving analytical outcomes.

Glycoprotein	Analytical Method	Parameter	Native Glycoprotein	TFMS-Treated Glycoprotein	Reference
Bovine Fetuin	MALDI-TOF MS	Peak Width (FWHM)	~ 5376 Da	~ 2758 Da
Bovine Fetuin	Tryptic Digestion & MS	Sequence Coverage	Lower	Significantly Improved
Ribonuclease B	SDS-PAGE & Densitometry	Protein Degradation	-	<5%
Ovine Luteinizing Hormone	Receptor Binding Assay	Biological Activity	100%	~2%	[10]

FWHM: Full Width at Half Maximum

Experimental Protocols

Two detailed protocols for the deglycosylation of glycoproteins using TFMS are provided below. The first is a rapid method suitable for many standard glycoproteins, while the second is a more general procedure.

Protocol 1: Rapid Deglycosylation (Adapted from Sigma-Aldrich)

This protocol is optimized for rapid and efficient glycan removal with facilitated monitoring of the neutralization step.

Materials:

• Dry, salt-free glycoprotein sample

• Trifluoromethanesulfonic acid (TFMS), anhydrous

• Pyridine (B92270) solution

• Bromophenol Blue indicator

• Ice bath

• Reaction vials (e.g., glass with Teflon-lined caps)

• Desalting columns (e.g., gel filtration)

Procedure:

• Sample Preparation: Place the dry glycoprotein sample into a reaction vial.

• Reaction Initiation: Pre-cool the anhydrous TFMS on ice. Add the pre-cooled TFMS to the dry glycoprotein.

• Incubation: Incubate the reaction mixture on ice for 30 minutes.

• Neutralization Monitoring: Add a small amount of Bromophenol Blue indicator to the reaction mixture.

• Neutralization: Slowly add the pyridine solution to the reaction mixture while keeping it on ice. The neutralization reaction is exothermic. Continue adding the pyridine solution until the indicator changes color, signifying neutralization.

• Desalting: Desalt the sample using gel filtration or dialysis to remove the pyridinium (B92312) salt of TFMS and other reaction components.

• Downstream Analysis: The deglycosylated protein is now ready for analysis by SDS-PAGE, MALDI-TOF MS, or other proteomics workflows.

Protocol 2: General Deglycosylation with Scavenger

This protocol includes the use of a scavenger to prevent modification of the polypeptide by reactive species generated during the reaction.

Materials:

• Dry, salt-free glycoprotein sample (5 to 20 µL)

• m-cresol (scavenger)

• Trifluoromethanesulfonic acid (TFMS), anhydrous

• Cold acetone (B3395972):N-ethylmorpholine solution (4:1 by volume)

• Acetone

• Cracking buffer (for SDS-PAGE)

• Pierce Reacti-vials (0.3 ml) or similar

• Ice bath and -20°C freezer

• Microcentrifuge

Procedure:

• Sample Preparation: Add the glycoprotein sample to an open reaction vial and allow it to evaporate to dryness overnight.

• Reagent Addition: Place the vial on ice and add 5 µL of m-cresol, followed by 20 µL of TFMS. Cap the vial tightly and mix.

• Incubation: Incubate the reaction mixture for 10 minutes to 3 hours at 0°C. Higher temperatures can speed up the reaction but may also increase protein degradation.

• Reaction Quenching: Stop the reaction by adding 250 µL of cold acetone:N-ethylmorpholine (4:1) solution. This step is highly exothermic and should be performed with care.

• Protein Precipitation: Cap the vial, mix, and transfer the solution to a microfuge tube. Incubate for 30 minutes at -20°C to precipitate the protein.

• Pelleting: Centrifuge at 14,000 rpm for 2 minutes to pellet the protein.

• Washing: Wash the pellet with 700 µL of acetone and centrifuge again.

• Final Preparation: Dry the pellet and resuspend it in 20 µL of cracking buffer for SDS-PAGE analysis or an appropriate buffer for other applications.

Visualizing the Process

To better illustrate the experimental workflow and the underlying chemical principle, the following diagrams are provided.

Caption: Experimental workflow for glycoprotein deglycosylation using TFMS.

Caption: Principle of TFMS-mediated cleavage of glycosidic bonds.

References

• 1. Deglycosylation of glycoproteins with trifluoromethanesulphonic acid: elucidation of molecular structure and function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Deglycosylation of glycoproteins with trifluoromethanesulphonic acid: elucidation of molecular structure and function. | Semantic Scholar [semanticscholar.org]
• 3. Deglycosylation of glycoproteins with trifluoromethanesulphonic acid: elucidation of molecular structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Chemical Deglycosylation - Creative Biolabs [creative-biolabs.com]
• 9. bio-rad.com [bio-rad.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Ammonium Trifluoromethanesulfonate Catalyst Loading

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the catalyst loading of ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf) to improve reaction yields. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)

Q1: What is ammonium trifluoromethanesulfonate and what are its primary applications in organic synthesis?

Ammonium trifluoromethanesulfonate (NH₄OTf) is a salt of ammonia (B1221849) and trifluoromethanesulfonic acid. It is utilized as a catalyst in various organic transformations. Due to its Brønsted acidic nature, it can effectively catalyze reactions that are promoted by proton acids. Common applications include multicomponent reactions like the Biginelli reaction for the synthesis of dihydropyrimidinones and in the preparation of bis(indolyl)methanes.

Q2: How does catalyst loading of ammonium trifluoromethanesulfonate impact reaction yield?

The loading of ammonium trifluoromethanesulfonate is a critical parameter that can significantly influence the reaction rate and overall yield. Insufficient catalyst loading may lead to slow or incomplete reactions, resulting in low yields. Conversely, excessive catalyst loading does not always translate to higher yields and can sometimes promote the formation of side products or complicate the purification process. An optimal catalyst loading balances reaction efficiency with atom economy.

Q3: What are the signs of catalyst deactivation or inhibition when using ammonium trifluoromethanesulfonate?

Signs of catalyst deactivation or inhibition include a noticeable decrease in the reaction rate, stalling of the reaction before completion, or a significant drop in the expected yield.[1] Deactivation can be caused by impurities in the starting materials or solvents, which may neutralize the acidic catalyst or block its active sites. The product itself can also sometimes inhibit the catalyst's activity.[1]

Q4: Can ammonium trifluoromethanesulfonate be recovered and reused?

In many applications, particularly when used as a solid acid catalyst, there is potential for recovery and reuse. The ease of recovery depends on the reaction conditions and the physical form of the catalyst. Post-reaction, the catalyst can often be separated by filtration, washed with an appropriate solvent, and dried for subsequent use. However, its activity may diminish over repeated cycles.

Q5: What safety precautions should be taken when handling ammonium trifluoromethanesulfonate?

Ammonium trifluoromethanesulfonate should be handled with standard laboratory safety precautions. It is advisable to wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. While it is generally less corrosive than trifluoromethanesulfonic acid, it is still an acidic salt and should be handled with care.

Troubleshooting Guides

This section addresses common issues encountered during experiments utilizing ammonium trifluoromethanesulfonate as a catalyst.

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Inactive or deactivated catalyst.	Ensure the catalyst is of high purity and has been stored correctly to prevent moisture absorption. Consider using a fresh batch of the catalyst.[1]
Suboptimal catalyst loading.	Perform a catalyst loading optimization study to determine the optimal amount for your specific reaction. Start with a reported literature value and screen a range of loadings (e.g., 5, 10, 15, 20 mol%).
Insufficient reaction time or temperature.	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has gone to completion. If the reaction is sluggish, a moderate increase in temperature may be beneficial.
Presence of impurities in reactants or solvent.	Purify starting materials and ensure the use of anhydrous solvents, as water can deactivate the acidic catalyst.
Formation of Multiple Side Products	Excessive catalyst loading.	High catalyst concentrations can sometimes lead to undesired side reactions. Reduce the catalyst loading to the optimal level determined through screening.
Reaction temperature is too high.	Elevated temperatures can promote the formation of byproducts. Try running the reaction at a lower temperature for a longer duration.
The reaction is sensitive to air or moisture.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) using properly dried glassware and anhydrous solvents.
Reaction Stalls Before Completion	Product inhibition.	As the product concentration increases, it may inhibit the catalyst's activity.[1] If feasible, consider strategies to remove the product from the reaction mixture as it forms.
The reaction has reached equilibrium.	If the reaction is reversible, employ Le Chatelier's principle to drive it towards the product side. This could involve removing a byproduct, such as water, if one is formed.[1]
Difficulty in Product Purification	Residual catalyst in the crude product.	Ammonium trifluoromethanesulfonate is water-soluble. A simple aqueous work-up can often effectively remove the catalyst from the organic product.
Formation of highly polar byproducts.	Optimize the reaction conditions (catalyst loading, temperature) to minimize the formation of polar impurities. Adjust the column chromatography solvent system to achieve better separation.

Data Presentation

Optimizing Catalyst Loading for the Synthesis of Dihydropyrimidinones via the Biginelli Reaction

The following table provides representative data on the effect of ammonium trifluoromethanesulfonate catalyst loading on the yield of a model Biginelli reaction. The reaction involves the one-pot condensation of an aldehyde, a β-ketoester, and urea (B33335). While direct data for ammonium trifluoromethanesulfonate is not extensively published, this table is based on typical trends observed for triflate-based catalysts in similar syntheses.[2][3][4]

Catalyst Loading (mol%)	Reaction Time (hours)	Yield (%)
0 (No Catalyst)	24	< 10
5	12	65
10	8	85
15	6	92
20	6	93
25	6	93

Note: The optimal catalyst loading should be determined experimentally for each specific substrate combination.

Experimental Protocols

General Protocol for the Ammonium Trifluoromethanesulfonate-Catalyzed Synthesis of Dihydropyrimidinones (Biginelli Reaction)

This protocol provides a general procedure for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones using ammonium trifluoromethanesulfonate as a catalyst.[2]

Materials:

• Aldehyde (1.0 mmol)

• β-Ketoester (e.g., ethyl acetoacetate) (1.0 mmol)

• Urea (1.5 mmol)

• Ammonium trifluoromethanesulfonate (0.15 mmol, 15 mol%)

• Ethanol (B145695) (5 mL)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• To a 25 mL round-bottom flask, add the aldehyde (1.0 mmol), β-ketoester (1.0 mmol), urea (1.5 mmol), and ammonium trifluoromethanesulfonate (0.15 mmol).

• Add ethanol (5 mL) to the flask.

• Equip the flask with a magnetic stir bar and a reflux condenser.

• Heat the reaction mixture to reflux with constant stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically 6-8 hours), cool the reaction mixture to room temperature.

• Pour the reaction mixture into ice-cold water (20 mL).

• Collect the precipitated solid product by filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Dry the product under vacuum to obtain the crude 3,4-dihydropyrimidin-2(1H)-one.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Visualizations

Logical Workflow for Troubleshooting Low Reaction Yield

Caption: A step-by-step workflow for troubleshooting low product yield.

Relationship Between Catalyst Loading and Reaction Yield

Caption: The impact of catalyst loading on the reaction outcome.

References

• 1. benchchem.com [benchchem.com]
• 2. Ammonium Trifluoroacetate-Mediated Synthesis of 3,4-dihydropyrimidin-2(1H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Managing moisture sensitivity of ammonium trifluoromethanesulfonate in reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ammonium (B1175870) trifluoromethanesulfonate (B1224126). The focus is on managing its moisture sensitivity to ensure successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Is ammonium trifluoromethanesulfonate moisture-sensitive?

A1: Yes, ammonium trifluoromethanesulfonate is hygroscopic and moisture-sensitive. While the triflate anion itself is stable, the presence of water can negatively impact reactions where it is used, particularly in catalysis.[1] It is crucial to store and handle the reagent under anhydrous conditions to prevent the absorption of atmospheric moisture.[2]

Q2: How should I properly store ammonium trifluoromethanesulfonate?

A2: To maintain its integrity, ammonium trifluoromethanesulfonate should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[2] For long-term storage or after opening the original container, storing it inside a desiccator containing a suitable drying agent (e.g., Drierite®, silica (B1680970) gel, or phosphorus pentoxide) is highly recommended.

Q3: What are the visible signs that my ammonium trifluoromethanesulfonate may have been exposed to moisture?

A3: As a white crystalline solid, the primary visible sign of moisture absorption is the clumping of crystals or the formation of a paste-like or liquid substance, depending on the extent of water uptake. For quantitative assessment of water content, Karl Fischer titration is the recommended method.

Q4: Can I use ammonium trifluoromethanesulfonate that has been exposed to air?

A4: It is not recommended to use ammonium trifluoromethanesulfonate that has been exposed to ambient air for an extended period without a drying procedure. Absorbed moisture can act as a nucleophile or a poison to catalysts, leading to reduced reaction yields, formation of by-products, or complete reaction failure.

Q5: How does moisture affect reactions involving ammonium trifluoromethanesulfonate?

A5: Moisture can interfere in several ways:

• Catalyst Deactivation: In reactions where ammonium trifluoromethanesulfonate is used in conjunction with a Lewis acid catalyst, water can coordinate to the metal center, reducing its catalytic activity.[3]

• Hydrolysis: The triflate anion can be displaced by water, a stronger nucleophile, leading to hydrolysis of substrates or intermediates.[4]

• Side Reactions: The presence of water can promote unwanted side reactions, leading to a complex mixture of products and lower yields of the desired compound.

Troubleshooting Guide

Problem	Potential Cause Related to Moisture	Recommended Action
Low or No Reaction Yield	Water may be inhibiting the catalyst or reacting with a sensitive intermediate.	Ensure all reagents, solvents, and glassware are rigorously dried. Dry the ammonium trifluoromethanesulfonate before use.
Formation of Unexpected By-products	Presence of water may be leading to hydrolysis of starting materials, intermediates, or products.	Set up the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).
Inconsistent Results Between Batches	Variable amounts of absorbed moisture in the ammonium trifluoromethanesulfonate.	Standardize the handling and drying protocol for the reagent. Quantify water content using Karl Fischer titration if necessary.
Reaction Fails to Initiate	Catalyst may be deactivated by trace amounts of water.	Use freshly dried solvents and reagents. Consider adding molecular sieves to the reaction mixture.

Experimental Protocols

Protocol 1: Drying Ammonium Trifluoromethanesulfonate

This protocol describes how to dry ammonium trifluoromethanesulfonate that may have been exposed to moisture.

Materials:

• Ammonium trifluoromethanesulfonate

• Vacuum oven or a Schlenk flask with a vacuum line

• Heating mantle (if using a Schlenk flask)

• Desiccator with a potent drying agent (e.g., phosphorus pentoxide)

Procedure:

• Place the ammonium trifluoromethanesulfonate in a clean, dry flask or an oven-safe glass dish.

• Heat the solid under vacuum at a temperature below its melting point (224-226 °C). A temperature of 80-100 °C is generally sufficient.

• Continue drying under vacuum for several hours (4-6 hours is a good starting point).

• Turn off the heat and allow the container to cool to room temperature under vacuum.

• Once cooled, carefully break the vacuum with a dry, inert gas such as nitrogen or argon.

• Immediately transfer the dried salt to a tightly sealed container and store it in a desiccator.

Protocol 2: Setting up a Moisture-Sensitive Reaction

This protocol provides a general workflow for setting up a reaction that is sensitive to moisture.

Materials:

• Dried ammonium trifluoromethanesulfonate

• Anhydrous solvents and other reagents

• Oven-dried or flame-dried glassware

• Inert gas source (nitrogen or argon) with a manifold or balloon

• Syringes and needles for liquid transfers

Procedure:

• Dry all glassware in an oven at >120 °C for at least 4 hours and allow it to cool in a desiccator or under a stream of inert gas.

• Assemble the glassware while still warm and immediately place it under an inert atmosphere.

• Add the dried ammonium trifluoromethanesulfonate and any other solid reagents to the reaction flask under a positive pressure of inert gas.

• Add anhydrous solvents and liquid reagents via syringe through a rubber septum.

• Maintain a positive pressure of the inert gas throughout the course of the reaction.

Protocol 3: Quantifying Water Content by Karl Fischer Titration

Karl Fischer titration is the gold standard for determining the water content of solids.

Principle: This method is based on the Bunsen reaction where iodine is reduced by sulfur dioxide in the presence of water. The endpoint is detected when all the water has been consumed and excess iodine is present.

General Procedure (Volumetric Method):

• The Karl Fischer titrator is conditioned to a dry state.

• A suitable anhydrous solvent (e.g., methanol) is introduced into the titration cell.

• A precisely weighed sample of ammonium trifluoromethanesulfonate is added to the solvent and dissolved.

• The Karl Fischer reagent containing a known concentration of iodine is titrated into the cell until the endpoint is reached, which is typically detected electrochemically.

• The volume of titrant used is proportional to the amount of water in the sample.

Data Presentation

Table 1: Properties of Ammonium Trifluoromethanesulfonate

Property	Value
CAS Number	38542-94-8
Molecular Formula	CF₃SO₃NH₄
Molecular Weight	167.11 g/mol
Appearance	White crystalline solid
Melting Point	224-226 °C
Solubility	Highly soluble in water

Table 2: Deliquescence Relative Humidity (DRH) of Ammonium Sulfate at 298 K

This table is provided as an illustrative example of the hygroscopic nature of a related ammonium salt. The DRH is the relative humidity at which the solid will begin to absorb enough atmospheric water to form an aqueous solution.

Compound	Deliquescence Relative Humidity (DRH) at 298 K
Ammonium Sulfate ((NH₄)₂SO₄)	~80%

Visualizations

Caption: Workflow for handling moisture-sensitive ammonium trifluoromethanesulfonate.

Caption: Decision-making flowchart for troubleshooting failed reactions.

Caption: Conceptual pathway for water-induced hydrolysis involving a triflate intermediate.

References

• 1. Triflate - Wikipedia [en.wikipedia.org]
• 2. Video: Preparing Anhydrous Reagents and Equipment [jove.com]
• 3. Trace water affects tris(pentafluorophenyl)borane catalytic activity in the Piers–Rubinsztajn reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Hydrolysis Kinetics at the Air-Water Interface - PubMed [pubmed.ncbi.nlm.nih.gov]

Common side reactions and byproducts with ammonium trifluoromethanesulfonate catalyst

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf) as a catalyst in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ammonium trifluoromethanesulfonate and what are its primary applications as a catalyst?

Ammonium trifluoromethanesulfonate (ammonium triflate) is a white, crystalline, and thermally stable solid that is highly soluble in water.[1] It is utilized in various applications, including as an electrolyte additive in batteries, a precursor for polymer electrolytes, and as a co-catalyst in polymerization reactions.[1][2] In organic synthesis, it primarily acts as a Brønsted acid catalyst.[3]

Q2: What are the main advantages of using ammonium trifluoromethanesulfonate as a catalyst?

The primary advantages of using ammonium trifluoromethanesulfonate include its thermal stability, ease of handling as a solid compared to liquid acids, and its strong acidic nature, which can effectively catalyze a variety of organic transformations.[1]

Q3: Is ammonium trifluoromethanesulfonate sensitive to moisture?

Yes, while the salt itself is stable, the trifluoromethanesulfonate anion can be susceptible to hydrolysis under certain conditions, particularly in the presence of moisture and at elevated temperatures. This can lead to the formation of trifluoromethanesulfonic acid and ammonia, which may affect the reaction outcome.[2][4]

Q4: Can ammonium trifluoromethanesulfonate be recovered and reused?

In some cases, the catalyst can be recovered and reused. However, its solubility in polar solvents, which are often used in reaction workups, can make recovery challenging. The potential for hydrolysis and decomposition under reaction conditions can also affect its reusability.

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity

Symptoms:

• The reaction does not proceed, or the conversion of starting material is very low.

• The reaction requires significantly longer times than expected.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Catalyst Inactivity due to Moisture	Ensure all reagents and solvents are anhydrous. Dry the ammonium trifluoromethanesulfonate under vacuum before use if moisture contamination is suspected.
Insufficient Catalyst Loading	Increase the catalyst loading incrementally (e.g., from 1 mol% to 5 mol%).
Low Reaction Temperature	Gradually increase the reaction temperature while monitoring for byproduct formation.
Poor Solubility of Catalyst	Choose a solvent in which the ammonium trifluoromethanesulfonate is at least partially soluble at the reaction temperature.
Substrate Inhibition	Dilute the reaction mixture or add the substrate slowly to the reaction vessel containing the catalyst.

Experimental Protocol: Checking Catalyst Activity

• Drying the Catalyst: Place the required amount of ammonium trifluoromethanesulfonate in a vacuum oven at 60-80 °C for 2-4 hours to remove any adsorbed moisture.

• Reaction Setup: Assemble the reaction glassware and flame-dry it under a stream of inert gas (e.g., nitrogen or argon).

• Solvent and Reagent Preparation: Use freshly distilled, anhydrous solvents. Ensure all starting materials are free from water.

• Model Reaction: Perform a well-established reaction known to be catalyzed by Brønsted acids, such as a Fischer esterification or a Friedel-Crafts acylation, to confirm the catalyst's activity.

Issue 2: Formation of Unexpected Byproducts

Symptoms:

• TLC or GC-MS analysis shows multiple spots or peaks in addition to the desired product.

• The isolated product is impure and difficult to purify.

Common Side Reactions and Byproducts:

Side Reaction	Common Byproducts	Conditions Favoring Formation	Mitigation Strategies
Hydrolysis of Catalyst/Substrate	Trifluoromethanesulfonic acid, ammonia, hydrolyzed substrate	Presence of water in the reaction mixture	Use anhydrous reagents and solvents; perform the reaction under an inert atmosphere.
Over-alkylation/acylation (e.g., in Friedel-Crafts reactions)	Di- or poly-substituted aromatic compounds	High catalyst loading, excess alkylating/acylating agent, high temperature	Use stoichiometric amounts of the alkylating/acylating agent, lower the reaction temperature, and reduce the catalyst loading.
Charring or Decomposition	Dark, tar-like substances	High reaction temperatures, sensitive substrates	Lower the reaction temperature, shorten the reaction time, and use a less concentrated solution.
Side reactions due to ammonia	Amine or amide byproducts	High temperatures leading to catalyst decomposition	Use the lowest effective reaction temperature.

Workflow for Identifying and Minimizing Byproducts:

Caption: A logical workflow for troubleshooting the formation of unexpected byproducts in reactions catalyzed by ammonium trifluoromethanesulfonate.

Issue 3: Catalyst Deactivation

Symptoms:

• The reaction starts but does not go to completion.

• The catalyst loses its activity upon attempted reuse.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Poisoning by Basic Impurities	Purify starting materials to remove any basic residues (e.g., amines from a previous step).
Formation of Insoluble Catalyst Complexes	Change the solvent to one that can better solvate potential catalyst complexes.
Thermal Decomposition	Operate at the lowest possible temperature that still affords a reasonable reaction rate.

Signaling Pathway of Catalyst Deactivation:

Caption: A diagram illustrating potential pathways for the deactivation of an ammonium trifluoromethanesulfonate catalyst.

Key Experimental Protocol: Friedel-Crafts Acylation of Anisole (B1667542)

This protocol describes a general procedure for the ammonium trifluoromethanesulfonate-catalyzed Friedel-Crafts acylation of anisole with acetic anhydride (B1165640).

Materials:

• Ammonium trifluoromethanesulfonate (NH₄OTf)

• Anisole

• Acetic anhydride

• Dichloromethane (B109758) (anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ammonium trifluoromethanesulfonate (5 mol%).

• Addition of Reagents: Under an inert atmosphere (nitrogen or argon), add anhydrous dichloromethane (20 mL) followed by anisole (1 equivalent).

• Initiation of Reaction: Add acetic anhydride (1.1 equivalents) dropwise to the stirred solution at room temperature.

• Reaction Monitoring: Heat the reaction mixture to reflux (approx. 40 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature and quench by slowly adding saturated sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 20 mL).

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired 4-methoxyacetophenone.

References

• 1. Ammonium trifluoromethanesulfonate 99 38542-94-8 [sigmaaldrich.com]
• 2. Ammonium Pertechnetate in Mixtures of Trifluoromethanesulfonic Acid and Trifluoromethanesulfonic Anhydride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy Ammonium trifluoromethanesulfonate | 38542-94-8 [smolecule.com]
• 4. researchgate.net [researchgate.net]

Strategies to improve reaction times in ammonium trifluoromethanesulfonate-catalyzed processes

Welcome to the technical support center for optimizing reactions catalyzed by ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and enhance reaction efficiency. Ammonium trifluoromethanesulfonate is a versatile and thermally stable Brønsted acid catalyst used in various organic syntheses.[1] This resource provides practical, question-and-answer-based solutions to common challenges encountered during its use.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is proceeding very slowly or not at all. What are the primary factors I should investigate to increase the reaction rate?

A1: Slow reaction rates in ammonium trifluoromethanesulfonate-catalyzed processes are typically influenced by three main factors: reaction temperature, catalyst loading, and the choice of solvent. Often, a systematic optimization of these parameters can lead to significant improvements in reaction time.

Key Troubleshooting Steps:

• Increase Reaction Temperature: The rate of most chemical reactions increases with temperature. Gradually increasing the reaction temperature in increments (e.g., 10-20°C) can significantly shorten reaction times. However, be mindful of the thermal stability of your reactants and products to avoid degradation.

• Optimize Catalyst Loading: Insufficient catalyst loading is a common reason for slow reactions. Conversely, an excessive amount of catalyst does not always lead to a faster reaction and can be uneconomical. It is crucial to find the optimal catalyst concentration.

• Evaluate Solvent Choice: The polarity of the solvent can dramatically affect the reaction rate. Ammonium trifluoromethanesulfonate is a salt, and its catalytic activity can be influenced by how well it is solvated and the effect of the solvent on the transition state of the reaction.

Q2: How does catalyst loading specifically impact the reaction time, and how can I determine the optimal amount?

A2: Catalyst loading has a direct, though not always linear, relationship with reaction time. Increasing the amount of catalyst generally provides more active sites for the reaction to occur, leading to a faster rate. However, there is a point of diminishing returns where adding more catalyst does not significantly increase the rate and may complicate purification.

For example, in the synthesis of coumarin (B35378) derivatives via Pechmann condensation, increasing the catalyst concentration can dramatically reduce the required reaction time.[2]

Data Presentation: Effect of Catalyst Loading on Reaction Time

The following table illustrates the general trend observed for the effect of catalyst loading on reaction time in acid-catalyzed reactions. Note that this data is representative, and the optimal loading will vary depending on the specific reaction.

Catalyst Loading (mol%)	Reaction Time (hours)	Yield (%)
5	5	67
10	3	88
15	3	88

Data is illustrative of trends seen in Pechmann condensation reactions and may not be specific to ammonium trifluoromethanesulfonate.[2]

Experimental Protocol: Determining Optimal Catalyst Loading

A systematic approach is the best way to determine the optimal catalyst loading for your specific reaction.

Materials:

• Reactants (e.g., a phenol (B47542) and a β-keto ester for a Pechmann condensation)

• Ammonium trifluoromethanesulfonate (catalyst)

• Solvent (if applicable)

• Reaction vessel and stirring apparatus

• Heating apparatus (if required)

• Analytical tools for monitoring reaction progress (e.g., TLC, GC, HPLC)

Procedure:

• Set up a series of parallel reactions under identical conditions (temperature, reactant concentration, solvent).

• In each reaction, vary the catalyst loading systematically (e.g., 1 mol%, 2.5 mol%, 5 mol%, 10 mol%).

• Monitor the progress of each reaction over time using an appropriate analytical technique.

• Record the time required for each reaction to reach completion (or a desired level of conversion).

• Isolate and quantify the yield of the desired product for each reaction.

• Plot the reaction time and yield as a function of catalyst loading to identify the optimal concentration that provides a high yield in a reasonable timeframe.

Q3: What is the influence of temperature on the reaction rate, and what are the potential trade-offs of running the reaction at higher temperatures?

A3: Increasing the reaction temperature generally accelerates the reaction by providing the molecules with more kinetic energy, leading to more frequent and energetic collisions. However, higher temperatures can also promote side reactions or cause the degradation of thermally sensitive reactants or products, potentially lowering the overall yield.

For instance, in some Pechmann condensation reactions, increasing the temperature from 90°C to 110°C can reduce the reaction time from 5 hours to 3 hours.[2] However, a further increase to 130°C might lead to a decrease in yield.[2]

Data Presentation: Effect of Temperature on Reaction Time

Temperature (°C)	Reaction Time (hours)	Yield (%)
90	5	61
110	3	88
130	3	<88

Data is illustrative of trends seen in Pechmann condensation reactions and may not be specific to ammonium trifluoromethanesulfonate.[2]

Q4: How do I select an appropriate solvent for my ammonium trifluoromethanesulfonate-catalyzed reaction?

A4: Solvent selection is critical and can have a profound impact on reaction rates. The polarity of the solvent is a key consideration. For reactions involving ionic intermediates, a more polar solvent can stabilize these species and accelerate the reaction. However, the ideal solvent is highly dependent on the specific reaction mechanism. It is often beneficial to screen a range of solvents with varying polarities. In some cases, solvent-free (neat) conditions can be highly effective and offer environmental and practical advantages.[2]

Q5: My reaction yield is low despite the starting material being fully consumed. What could be the issue?

A5: Low isolated yield with high conversion often points to product degradation or the formation of side products.

Troubleshooting Steps:

• Check Reaction Temperature: As mentioned, excessively high temperatures can lead to the decomposition of your product. Try running the reaction at a lower temperature for a longer period.

• Monitor Reaction Over Time: It's possible your product forms and then degrades under the reaction conditions. Take aliquots at different time points to determine when the maximum concentration of the product is present and quench the reaction at that point.

• Work-up Procedure: Ensure your work-up procedure is not causing product loss. Some products may be sensitive to aqueous or acidic/basic conditions used during extraction and purification.

Visualizing Workflows and Relationships

Troubleshooting Workflow for Slow Reactions

The following diagram outlines a logical workflow for troubleshooting slow reaction rates in ammonium trifluoromethanesulfonate-catalyzed processes.

References

• 1. Synthesis of substituted 3,4-dihydroquinazolinones via a metal free Leuckart–Wallach type reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yields in ammonium trifluoromethanesulfonate mediated synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for organic synthesis reactions mediated by ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf). Low product yields can be a significant challenge, and this resource aims to provide targeted solutions to improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is significantly lower than expected. What are the most common causes when using ammonium trifluoromethanesulfonate as a catalyst?

Low yields in ammonium trifluoromethanesulfonate catalyzed reactions can often be attributed to several key factors:

• Presence of Moisture: Ammonium trifluoromethanesulfonate is hygroscopic, and the presence of water can hydrolyze the triflate catalyst or react with sensitive substrates, leading to reduced catalytic activity and the formation of byproducts. It is crucial to use anhydrous solvents and reagents and to perform reactions under an inert atmosphere (e.g., nitrogen or argon).

• Suboptimal Reaction Temperature: Temperature control is critical. An insufficient temperature may lead to a sluggish or incomplete reaction, while excessively high temperatures can cause decomposition of the starting materials, product, or the catalyst itself. The optimal temperature should be determined experimentally for each specific reaction.

• Incorrect Catalyst Loading: The amount of ammonium trifluoromethanesulfonate used can significantly impact the reaction rate and yield. Too little catalyst may result in an incomplete reaction, while an excess can sometimes lead to unwanted side reactions.

• Purity of Starting Materials: Impurities in the substrates or solvents can act as catalyst poisons or participate in side reactions, consuming reactants and lowering the yield of the desired product. Ensure all starting materials are of high purity.

• Inefficient Work-up and Purification: Significant product loss can occur during the work-up and purification stages. This can be due to the product's partial solubility in the aqueous phase during extraction or its degradation on silica (B1680970) gel during chromatography.

Q2: I suspect moisture is affecting my reaction. How can I ensure anhydrous conditions?

Maintaining a water-free environment is crucial for many reactions catalyzed by ammonium trifluoromethanesulfonate. Here are some key steps:

• Dry Glassware: All glassware should be thoroughly oven-dried (e.g., at 120°C for several hours) or flame-dried under vacuum immediately before use.

• Anhydrous Solvents: Use freshly distilled and dried solvents. Solvents can be dried using appropriate drying agents (e.g., sodium/benzophenone for ethereal solvents, calcium hydride for chlorinated solvents) and stored over molecular sieves.

• Dry Reagents: Ensure all solid reagents are dried in a vacuum oven or desiccator before use. Liquid reagents should be handled under an inert atmosphere.

• Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas such as nitrogen or argon. This can be achieved using a balloon filled with the inert gas or a Schlenk line.

Q3: Can ammonium trifluoromethanesulfonate decompose during the reaction?

Ammonium trifluoromethanesulfonate is generally considered thermally stable.[1][2] However, like many catalysts, its stability can be affected by the specific reaction conditions, including the presence of strong nucleophiles or bases at elevated temperatures. While decomposition of the triflate anion itself is not a common issue under typical organic synthesis conditions, the overall catalytic cycle can be disrupted by side reactions.

Q4: What are some common side reactions to be aware of?

The acidic nature of the ammonium trifluoromethanesulfonate catalyst can sometimes promote unwanted side reactions, such as:

• Hydrolysis: As mentioned, hydrolysis of starting materials or products can occur if water is present.[3]

• Elimination: For substrates prone to elimination reactions, the acidic conditions can favor the formation of alkenes.

• Rearrangement: Carbocationic intermediates, which can be formed in the presence of a strong acid catalyst, may undergo rearrangement to more stable carbocations, leading to isomeric byproducts.

• Polymerization: For certain substrates, such as styrenes or other reactive alkenes, acid-catalyzed polymerization can be a significant side reaction.

Troubleshooting Guide for Low Yields

This section provides a systematic approach to diagnosing and resolving low yields in your ammonium trifluoromethanesulfonate mediated synthesis.

Logical Troubleshooting Workflow

References

• 1. AMMONIUM TRIFLUOROMETHANESULFONATE | 38542-94-8 [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. Ammonium Pertechnetate in Mixtures of Trifluoromethanesulfonic Acid and Trifluoromethanesulfonic Anhydride - PMC [pmc.ncbi.nlm.nih.gov]

Catalyst deactivation and regeneration of ammonium trifluoromethanesulfonate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf) as a catalyst. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction is sluggish or incomplete. Is catalyst deactivation the cause?

A1: A decrease in reaction rate or an incomplete reaction is a primary indicator of catalyst deactivation. Other signs include the need for higher temperatures or longer reaction times to achieve a previously obtainable yield. To confirm deactivation, it is recommended to run a control experiment with a fresh batch of catalyst under identical conditions.

Q2: What are the common causes of ammonium trifluoromethanesulfonate deactivation?

A2: As a solid acid catalyst, ammonium trifluoromethanesulfonate is susceptible to several deactivation mechanisms, broadly categorized as chemical, thermal, and mechanical.[1] The most common causes include:

• Coking/Fouling: The deposition of carbonaceous materials (coke) or high molecular weight byproducts on the active sites of the catalyst is a frequent issue, especially in organic synthesis at elevated temperatures.[2][3] These deposits physically block the active sites, preventing substrate access.

• Poisoning: Certain compounds in the reaction mixture can strongly adsorb to the catalyst's active sites, rendering them inactive.[4][5] For an acidic catalyst like ammonium trifluoromethanesulfonate, basic compounds are common poisons.

• Thermal Degradation: Although ammonium trifluoromethanesulfonate is known to be thermally stable with a melting point of 224-226 °C, prolonged exposure to very high temperatures, especially under harsh reaction conditions, could potentially lead to decomposition.

• Leaching: While less common for a solid catalyst, there is a possibility of the catalyst dissolving into the reaction medium, especially if a highly polar solvent is used at high temperatures. This leads to a loss of active catalyst from the solid phase.[6]

Q3: What specific compounds can act as poisons for my ammonium trifluoromethanesulfonate catalyst?

A3: For acidic catalysts, substances with basic properties are typical poisons. Key examples include:

• Amines and other nitrogen-containing compounds: These can neutralize the acid sites of the catalyst.[4][5][7] Even product amines in reactions like amination can cause self-poisoning.[5]

• Water: While it can be a reactant or solvent, excess water can lead to the formation of hydrates and may block active sites or alter the catalyst's acidity.[8][9]

• Basic Salts: If your starting materials or reagents contain basic salt impurities, these can neutralize the catalyst.

Q4: How can I determine the cause of my catalyst's deactivation?

A4: A systematic approach involving characterization of the spent catalyst is crucial.[1] The following table outlines a general diagnostic workflow:

Observation	Potential Cause	Suggested Characterization Techniques
Dark discoloration of the catalyst (brown to black)	Coking/Fouling	Thermogravimetric Analysis (TGA), Elemental Analysis (CHN), Raman Spectroscopy
No visible change, but loss of activity	Poisoning or subtle coking	Temperature-Programmed Desorption (TPD) with a probe molecule (e.g., ammonia), X-ray Photoelectron Spectroscopy (XPS)
Physical degradation of the catalyst	Thermal Degradation	Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD)
Loss of catalyst mass after reaction and workup	Leaching	Inductively Coupled Plasma (ICP) analysis of the reaction filtrate

Q5: Can I regenerate my deactivated ammonium trifluoromethanesulfonate catalyst?

A5: Yes, in many cases, the catalyst can be regenerated, which can be more cost-effective than replacement. The appropriate regeneration method depends on the deactivation mechanism.[1][10]

• For Coking/Fouling: The most common method is solvent washing to remove soluble organic deposits, followed by calcination (thermal treatment in the presence of air or oxygen) to burn off insoluble coke.[6]

• For Poisoning: If the poison is weakly adsorbed, washing with a suitable solvent may be sufficient. For strongly adsorbed poisons, a mild thermal treatment or a specific chemical wash may be necessary. Reversible poisoning by water can often be overcome by drying the catalyst under vacuum at an elevated temperature.[10]

• For Leaching: This is generally an irreversible deactivation mechanism.[6]

Data Presentation

The following tables provide an overview of deactivation mechanisms and regeneration strategies, along with typical parameters where applicable.

Table 1: Common Deactivation Mechanisms and Their Indicators

Deactivation Mechanism	Primary Indicators	Common Causes
Coking/Fouling	- Decreased reaction rate- Darkening of the catalyst- Increased pressure drop in flow reactors	- High reaction temperatures- Unsaturated reactants/products- Long reaction times
Poisoning	- Sharp drop in activity- No visible change in the catalyst	- Basic impurities in feedstock (e.g., amines)- Water in non-aqueous reactions- Product inhibition
Thermal Degradation	- Change in crystal structure- Loss of surface area	- Exceeding the catalyst's thermal stability limit- Localized hotspots in the reactor
Leaching	- Loss of catalyst mass- Presence of catalyst components in the product	- Use of highly polar solvents- High reaction temperatures

Table 2: General Regeneration Strategies

Deactivation Mechanism	Regeneration Method	Key Parameters	Expected Outcome
Coking/Fouling	Solvent Washing	- Solvent choice (e.g., ethanol, acetone)- Temperature- Duration	Removal of soluble organic residues
Calcination	- Temperature ramp rate (e.g., 1-5 °C/min)- Final temperature (e.g., 300-450 °C)- Atmosphere (air or N₂/O₂ mixture)- Duration (e.g., 3-5 hours)	Combustion of coke to CO₂ and H₂O
Poisoning	Solvent Washing	- Solvent choice to dissolve the poison	Removal of weakly adsorbed poisons
Thermal Treatment	- Temperature below catalyst decomposition- Inert atmosphere (e.g., N₂)	Desorption of volatile poisons

Experimental Protocols

Protocol 1: Catalyst Activity Testing

This protocol provides a general method for assessing the activity of a fresh versus a spent ammonium trifluoromethanesulfonate catalyst.

• Reactor Setup: In a clean, dry reaction vessel, combine the reactants and solvent for your specific reaction.

• Catalyst Addition: Add a precisely weighed amount of the catalyst (e.g., 5 mol% relative to the limiting reagent).

• Reaction Conditions: Bring the reaction mixture to the desired temperature and stir at a consistent rate to ensure good mixing.

• Monitoring: At regular time intervals, withdraw small aliquots of the reaction mixture.

• Analysis: Quench the reaction in the aliquots and analyze them using an appropriate technique (e.g., GC, HPLC, NMR) to determine the conversion of the starting material or the yield of the product.

• Comparison: Plot the conversion/yield as a function of time for both the fresh and the spent catalyst. A significantly slower reaction profile for the spent catalyst indicates deactivation.

Protocol 2: Regeneration of a Coked Catalyst

This protocol describes a general procedure for regenerating an ammonium trifluoromethanesulfonate catalyst deactivated by coking.

• Solvent Washing: a. After the reaction, recover the solid catalyst by filtration. b. Wash the catalyst multiple times with a solvent in which the organic foulants are soluble (e.g., ethanol, acetone) to remove any adsorbed reactants and products. c. Dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 80-100 °C) to remove the solvent.

• Calcination (if solvent washing is insufficient): a. Place the dried, washed catalyst in a ceramic crucible inside a tube furnace. b. Purge the furnace with an inert gas (e.g., nitrogen) while slowly ramping the temperature (e.g., 2-5 °C/min) to a point below the catalyst's decomposition temperature (a safe upper limit would be around 200°C to start, given its melting point). c. Once at the target temperature, introduce a controlled flow of air or a lean oxygen/nitrogen mixture. Caution: The combustion of coke is exothermic and can cause a sudden temperature increase. Start with a low oxygen concentration. d. Hold at the calcination temperature for 2-4 hours, or until the coke is removed (this can be monitored by observing the color of the catalyst returning to white or by analyzing the off-gas for CO₂). e. Switch back to an inert gas flow and allow the furnace to cool to room temperature. f. The regenerated catalyst is now ready for activity testing or reuse.

Mandatory Visualizations

Caption: Troubleshooting workflow for catalyst deactivation.

Caption: The catalyst deactivation and regeneration cycle.

References

• 1. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 2. researchgate.net [researchgate.net]
• 3. Coke Formation and Regeneration during Fe-ZSM-5-Catalyzed Methane Dehydro-Aromatization | MDPI [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]

Impact of solvent choice on ammonium trifluoromethanesulfonate catalytic activity

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals utilizing ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH4OTf) as a catalyst. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during experimentation, with a particular focus on the impact of solvent choice on catalytic activity.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of NH4OTf in organic synthesis.

Q1: What is ammonium trifluoromethanesulfonate (NH4OTf) and what are its primary applications as a catalyst?

Ammonium trifluoromethanesulfonate is a white, crystalline, and thermally stable solid that is highly soluble in water. It is widely used as a catalyst in various organic reactions. Its applications include serving as an electrolyte additive in batteries, a precursor for polymer electrolytes, and a co-catalyst in the synthesis of conductive polymers. In organic synthesis, it is valued for its ability to promote reactions such as glycosylations, Biginelli reactions, and the synthesis of quinolines.

Q2: How should I handle and store ammonium trifluoromethanesulfonate?

NH4OTf should be handled with care. It is advisable to wear protective gloves, safety glasses, and a dust mask.[1] The compound should be stored in a cool, dry, and well-ventilated place in a tightly sealed container, away from incompatible materials like strong oxidizing agents.[2][3] Always wash hands thoroughly after handling.[2]

Q3: My reaction yield is lower than expected. What are the general first steps for troubleshooting?

When encountering low yields, a systematic approach is crucial.[4]

• Verify Starting Materials: Ensure the purity of your reactants and catalyst. Impurities can poison the catalyst or lead to side reactions.

• Check Reaction Conditions: Confirm the accuracy of temperature, reaction time, and reactant stoichiometry.

• Analyze the Crude Reaction Mixture: Use techniques like TLC, GC-MS, or NMR to identify unreacted starting materials, byproducts, or decomposition products. This will provide clues about the underlying issue.[4]

Q4: Can the choice of solvent significantly impact my reaction when using NH4OTf?

Yes, the solvent can have a profound effect on the catalytic activity of NH4OTf. Solvent properties such as polarity, coordinating ability, and proticity can influence the solubility of the catalyst and reactants, the stabilization of intermediates and transition states, and ultimately the reaction rate and selectivity.[5][6]

Troubleshooting Guides

This section provides detailed guidance for specific issues you may encounter during your experiments.

Guide 1: Low Reaction Yield

Low or no product yield is a common problem in organic synthesis. The following workflow can help diagnose and resolve the issue.

Caption: A logical workflow for troubleshooting low reaction yields.

Guide 2: Catalyst Deactivation

Catalyst deactivation can lead to a decrease in reaction rate over time or a complete halt of the reaction.

Possible Causes:

• Poisoning: Impurities in the reactants or solvent can bind to the active sites of the catalyst, rendering it inactive.

• Fouling: Deposition of byproducts or polymeric material on the catalyst surface can block active sites.

• Thermal Decomposition: Although NH4OTf is thermally stable, very high temperatures can lead to decomposition.

• Interaction with Solvent: Certain solvents may interact with the catalyst in a way that reduces its activity. For example, highly coordinating solvents might compete with the substrate for binding to the active catalytic species.

Troubleshooting Steps:

• Purify Reactants and Solvents: Ensure all starting materials and the solvent are of high purity and free from potential catalyst poisons (e.g., sulfur- or phosphorus-containing compounds).

• Optimize Reaction Temperature: Avoid excessively high temperatures.

• Filter the Catalyst: If the catalyst is heterogeneous or has precipitated, filter it from the reaction mixture, wash with a suitable solvent, and dry it before reuse to check for activity.

• Consider Catalyst Loading: An insufficient amount of catalyst may give the appearance of deactivation. Try increasing the catalyst loading.

Caption: Key factors to investigate in case of suspected catalyst deactivation.

Data Presentation: Impact of Solvent on Reaction Yield

The choice of solvent can dramatically influence the yield of a reaction catalyzed by ammonium trifluoromethanesulfonate. The following table summarizes the effect of different solvents on the yield of a model Biginelli reaction.

Table 1: Effect of Solvent on the Yield of 3,4-Dihydropyrimidin-2(1H)-ones Catalyzed by Ammonium Trifluoroacetate (B77799) *

Entry	Solvent	Yield (%)
1	Ethanol	85
2	Methanol	82
3	Acetonitrile	78
4	Tetrahydrofuran (THF)	75
5	Dichloromethane (DCM)	70
6	Toluene	65
7	Solvent-free	92

*Data adapted from a study on ammonium trifluoroacetate-mediated synthesis of dihydropyrimidines.[7] While not NH4OTf, ammonium trifluoroacetate is a closely related ammonium salt catalyst, and similar trends in solvent effects can be anticipated. Reactions were typically carried out at 80°C.

Experimental Protocols

This section provides detailed methodologies for key experiments where the choice of solvent is a critical parameter.

Protocol 1: Solvent Screening for the NH4OTf-Catalyzed Synthesis of Quinolines (Friedländer Annulation)

This protocol describes a general procedure for screening various solvents to optimize the yield of quinoline (B57606) derivatives.

Materials:

• 2-Aminoaryl ketone (1.0 mmol)

• β-Ketoester (1.2 mmol)

• Ammonium trifluoromethanesulfonate (10 mol%)

• Various anhydrous solvents (e.g., Ethanol, Acetonitrile, Toluene, Dichloromethane, THF, Solvent-free)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a series of reaction vials, add the 2-aminoaryl ketone (1.0 mmol), the β-ketoester (1.2 mmol), and ammonium trifluoromethanesulfonate (0.1 mmol).

• Solvent Addition: To each vial, add 2 mL of a different anhydrous solvent. For the solvent-free reaction, do not add any solvent.

• Reaction: Stir the mixtures at a set temperature (e.g., 80 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Workup: After completion (e.g., 2-4 hours, or when TLC indicates consumption of the starting material), cool the reaction mixtures to room temperature. If a precipitate has formed, filter the solid product and wash with a small amount of cold solvent. If the product is in solution, remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

• Analysis: Characterize the product by NMR and Mass Spectrometry and determine the yield for each solvent to identify the optimal reaction medium.

Caption: Experimental workflow for solvent screening in NH4OTf-catalyzed quinoline synthesis.

Protocol 2: General Procedure for the NH4OTf-Catalyzed Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful method for synthesizing tetrahydro-β-carbolines and related structures.

Materials:

• Tryptamine (B22526) or a derivative (1.0 eq)

• Aldehyde or ketone (1.1 eq)

• Ammonium trifluoromethanesulfonate (10-20 mol%)

• Anhydrous solvent (e.g., Dichloromethane, Toluene)

• Molecular sieves (optional, but recommended)

Procedure:

• To a solution of the tryptamine derivative in the chosen anhydrous solvent, add the aldehyde or ketone at room temperature.

• Add ammonium trifluoromethanesulfonate to the mixture.

• Stir the reaction at the desired temperature (from room temperature to reflux) and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Simplified reaction pathway for the Pictet-Spengler reaction.

References

• 1. echemi.com [echemi.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Work-up Procedures for Ammonium Trifluoromethanesulfonate Removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf) from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the general properties of ammonium trifluoromethanesulfonate relevant to its removal?

Ammonium trifluoromethanesulfonate is a white, crystalline solid that is highly soluble in water and other polar solvents. Its ionic nature dictates its solubility, making it generally insoluble in nonpolar organic solvents. It is also thermally stable, meaning it does not readily decompose under typical work-up conditions.[1]

Q2: What is the most common and straightforward method to remove ammonium trifluoromethanesulfonate?

Aqueous extraction is the most common and direct method for removing ammonium trifluoromethanesulfonate from a reaction mixture.[2] Due to its high water solubility, it will preferentially partition into the aqueous phase when the reaction mixture is worked up with an organic solvent and water.

Q3: My product is also somewhat water-soluble. How can I minimize product loss during aqueous extraction?

To minimize the loss of a water-soluble product, you can use a saturated brine (sodium chloride) solution for the aqueous wash. The high concentration of salt in the aqueous phase will decrease the solubility of your organic product in the aqueous layer, a phenomenon known as "salting out," and drive it into the organic layer.[3] Multiple extractions with smaller volumes of the aqueous solution are also more effective at removing the salt while minimizing product loss compared to a single extraction with a large volume.

Q4: I've performed several aqueous washes, but I suspect there is still some ammonium trifluoromethanesulfonate in my organic layer. What should I do?

If residual ammonium trifluoromethanesulfonate remains after aqueous washes, it is likely due to the presence of a polar organic solvent that increases the salt's solubility in the organic phase. In this case, you can try a precipitation/crystallization method or use column chromatography for purification.

Q5: Can I use an ion-exchange resin to remove ammonium trifluoromethanesulfonate?

Yes, cation-exchange chromatography can be an effective method for removing the ammonium cation (NH₄⁺). The trifluoromethanesulfonate anion (OTf⁻) would not be retained by a cation-exchange resin. This method is particularly useful for products that are sensitive to aqueous work-ups or are highly polar.[4]

Troubleshooting Guides

Issue 1: Emulsion formation during aqueous extraction.

Cause:

• High concentration of polar organic solvents (e.g., THF, acetone) in the reaction mixture.[5]

• Presence of amphiphilic molecules (e.g., certain catalysts or byproducts).

Solution:

• Break the emulsion: Add a small amount of brine to the separatory funnel and gently swirl.

• Filter through Celite: Pass the entire mixture through a pad of Celite to break up the emulsion.

• Solvent modification: If the emulsion persists, try adding a less polar solvent like diethyl ether or hexane (B92381) to the organic layer to decrease its polarity.

• Centrifugation: If available, centrifuging the mixture can help to separate the layers.

Issue 2: Product precipitates along with ammonium trifluoromethanesulfonate upon addition of an anti-solvent.

Cause:

• The chosen anti-solvent is also a poor solvent for your product.

• The concentration of your product is too high.

Solution:

• Screen different anti-solvents: Test a range of nonpolar solvents (e.g., hexane, pentane, diethyl ether) on a small scale to find one that selectively precipitates the ammonium trifluoromethanesulfonate.

• Optimize the addition rate: Add the anti-solvent slowly while vigorously stirring to promote selective crystallization of the salt.

• Adjust the concentration: Dilute the reaction mixture with more of the solvent in which your product is soluble before adding the anti-solvent.

Data Presentation

Table 1: Qualitative Solubility of Ammonium Trifluoromethanesulfonate

Solvent Class	Examples	Qualitative Solubility of NH₄OTf
Polar Protic	Water, Methanol, Ethanol	High
Polar Aprotic	Acetonitrile, DMF, DMSO	Moderate to High
"Borderline"	THF, Dichloromethane, Ethyl Acetate	Low to Moderate
Nonpolar	Hexane, Toluene, Diethyl Ether	Very Low to Insoluble

Experimental Protocols

Protocol 1: Standard Aqueous Work-up

Objective: To remove ammonium trifluoromethanesulfonate from a reaction mixture containing a water-immiscible organic solvent.

Methodology:

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of deionized water.

• Shake the funnel vigorously for 30-60 seconds, periodically venting to release any pressure.

• Allow the layers to separate. The aqueous layer will contain the dissolved ammonium trifluoromethanesulfonate.

• Drain the lower (denser) layer. Note: The organic layer may be the upper or lower layer depending on its density relative to water.

• Repeat the wash with deionized water (2-3 times) to ensure complete removal of the salt.

• For products with some water solubility, perform a final wash with saturated brine to minimize product loss to the aqueous phase.[3]

• Drain the organic layer into a clean flask.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄).[2]

• Filter or decant the organic layer from the drying agent.

• Remove the solvent under reduced pressure to obtain the crude product.

Protocol 2: Precipitation/Crystallization

Objective: To remove ammonium trifluoromethanesulfonate from a reaction mixture where the product is soluble in a moderately polar organic solvent.

Methodology:

• If the reaction was performed in a highly polar solvent (e.g., DMF, DMSO), first dilute the mixture with a solvent in which your product is soluble but the ammonium trifluoromethanesulfonate has lower solubility (e.g., dichloromethane, ethyl acetate).

• Slowly add a nonpolar anti-solvent (e.g., hexane, diethyl ether) to the stirred solution.

• Ammonium trifluoromethanesulfonate should precipitate out as a white solid. The optimal ratio of solvent to anti-solvent should be determined empirically on a small scale.

• Once precipitation is complete, cool the mixture in an ice bath to maximize the recovery of the precipitated salt.

• Filter the mixture through a Büchner funnel to separate the solid ammonium trifluoromethanesulfonate from the solution containing your product.

• Wash the filter cake with a small amount of the cold anti-solvent.

• Collect the filtrate, which contains your desired product.

• Remove the solvent from the filtrate under reduced pressure.

Mandatory Visualization

Caption: Workflow for Aqueous Extraction of Ammonium Trifluoromethanesulfonate.

Caption: Workflow for Precipitation Removal of Ammonium Trifluoromethanesulfonate.

References

• 1. Reaction Workup – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Removing ammonium from contaminated water using Purolite C100E: batch, column, and household filter studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. Solvent Miscibility Table [sigmaaldrich.com]

Enhancing the stability of polymer electrolytes containing ammonium trifluoromethanesulfonate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with polymer electrolytes containing ammonium (B1175870) trifluoromethanesulfonate (B1224126).

Troubleshooting Guides

Issue: Low Ionic Conductivity

Q1: My polymer electrolyte film exhibits very low ionic conductivity at room temperature. What are the potential causes and how can I improve it?

A1: Low ionic conductivity is a common issue and can stem from several factors. High crystallinity of the polymer matrix is a primary cause, as ion transport predominantly occurs in the amorphous regions. Additionally, strong ion pairing between the ammonium cations and trifluoromethanesulfonate anions can reduce the number of mobile charge carriers.

Troubleshooting Steps:

• Reduce Crystallinity:

  • Incorporate Plasticizers: Adding plasticizers such as ethylene (B1197577) carbonate (EC), propylene (B89431) carbonate (PC), or dimethylacetamide (DMA) can increase the amorphous phase content and enhance polymer chain flexibility, thereby facilitating ion mobility.[1]

  • Blend Polymers: Blending the host polymer with another compatible polymer, such as poly(vinylidene fluoride-co-hexafluoropropylene) (PVdF-HFP) or poly(methyl methacrylate) (PMMA), can disrupt the crystalline structure and improve mechanical stability.[2]

  • Add Nanofillers: Introducing ceramic nanoparticles like MgO, Al₂O₃, or SiO₂ can help suppress polymer crystallization and create additional pathways for ion transport at the nanoparticle-polymer interface.[2][3]

• Optimize Salt Concentration:

  • The relationship between salt concentration and ionic conductivity is not always linear. Initially, conductivity increases with salt concentration due to a higher number of charge carriers. However, at higher concentrations, ion aggregation and increased viscosity can lead to a decrease in conductivity.[4] It is crucial to determine the optimal salt concentration for your specific polymer system, which is often between 20-35 wt%.[5]

• Increase Operating Temperature:

  • Ionic conductivity in polymer electrolytes is temperature-dependent and generally increases with temperature.[3] This is because higher temperatures promote polymer segmental motion, which facilitates ion transport.

Q2: I've added a high concentration of ammonium trifluoromethanesulfonate, but the ionic conductivity has decreased. Why is this happening?

A2: The decrease in ionic conductivity at high salt concentrations is a known phenomenon attributed to the formation of ion pairs and ion aggregates.[4][6] When the salt concentration is too high, the ions are in close proximity and the electrostatic attraction between the ammonium cations (NH₄⁺) and trifluoromethanesulfonate anions (CF₃SO₃⁻) leads to the formation of neutral ion pairs. These ion aggregates do not contribute to the overall ionic conductivity, thus reducing the number of effective charge carriers.[6] Furthermore, high salt concentrations can increase the viscosity of the polymer matrix, which restricts the mobility of the polymer chains and, consequently, the ions.[4]

Issue: Poor Mechanical Stability

Q3: My polymer electrolyte film is brittle and difficult to handle. How can I improve its mechanical properties?

A3: Poor mechanical stability is often a trade-off for high ionic conductivity, especially when high concentrations of plasticizers are used. To enhance mechanical strength and flexibility:

• Polymer Blending: Creating a blend with a mechanically robust polymer like PVdF-HFP can significantly improve the film's durability without severely compromising ionic conductivity.[2]

• Cross-linking: Introducing cross-linking agents to the polymer matrix can create a network structure, which enhances the mechanical integrity of the electrolyte film.[7]

• Incorporate Nanofillers: The addition of inert nanofillers not only improves ionic conductivity but can also reinforce the polymer matrix, leading to better mechanical stability.[8]

Issue: Phase Separation

Q4: I am observing phase separation in my polymer electrolyte, especially after adding plasticizers or blending polymers. What can I do to prevent this?

A4: Phase separation can occur when the components of the electrolyte system (polymer, salt, plasticizer) are not fully miscible, leading to a non-homogeneous film with poor and inconsistent performance.[9][10]

• Solvent Selection: Ensure that the solvent used in the solution casting method is a good solvent for all components to promote homogeneous mixing.

• Stirring and Homogenization: Thoroughly dissolve and stir the mixture for an extended period (e.g., 24 hours) to ensure a homogenous solution before casting.[5]

• Component Compatibility: Select polymers and plasticizers that are known to be compatible. The salt itself can sometimes act as a compatibilizer, but this is concentration-dependent.[7][9] In some cases, increasing the salt concentration beyond a critical point can surprisingly lead to miscible blends.[9]

Frequently Asked Questions (FAQs)

Q5: What is the typical electrochemical stability window for polymer electrolytes containing ammonium trifluoromethanesulfonate?

A5: The electrochemical stability window (ESW) is a critical parameter that determines the operating voltage range of an electrochemical device. For polymer electrolytes with ammonium trifluoromethanesulfonate, the ESW can vary depending on the host polymer and additives. Generally, these electrolytes are stable up to ~4V.[11] It is essential to determine the ESW for your specific system experimentally using techniques like Linear Sweep Voltammetry (LSV).[11][12]

Q6: How does the lattice energy of the ammonium salt affect the electrolyte's stability?

A6: The lattice energy of the salt plays a significant role in its dissociation within the polymer matrix. Ammonium salts with low lattice energy (less than 600 kJ/mol) have a greater tendency for ion reassociation, where the cations and anions recombine.[13] This can lead to salt leakage to the surface of the polymer film and a decrease in the number of mobile ions, ultimately reducing ionic conductivity and overall stability.[13]

Q7: Can residual solvent in the polymer electrolyte film affect its stability and performance?

A7: Yes, residual solvent from the solution casting process can significantly impact the electrolyte's properties. While a small amount of a high-boiling point solvent can act as a plasticizer and enhance conductivity, volatile solvents can evaporate over time, leading to a decrease in conductivity and mechanical flexibility. It is crucial to have a controlled and thorough drying process, often under vacuum, to remove the majority of the casting solvent.[5]

Data Presentation

Table 1: Effect of Additives on Ionic Conductivity of PEMA-based Electrolytes

Additive Type	Additive	Concentration	Ionic Conductivity (S/cm)	Reference
Nanofiller	MgO	1 wt%	1.0 x 10⁻⁵	[2]
Polymer Blend	PVC	-	up to 10⁻³	[2]
Polymer Blend	PVdF-HFP	-	up to 10⁻³	[2]
Ionic Liquid	EMITFSI	-	10⁻⁴	[14]

Table 2: Ionic Conductivity of Polymer Electrolytes with Different Ammonium Salts

Polymer Host	Ammonium Salt	Salt Concentration (wt%)	Highest Ionic Conductivity (S/cm)
Carboxymethyl chitosan	NH₄CF₃SO₃	20	8.90 x 10⁻⁶
PVDF/MG49	NH₄CF₃SO₃	30	6.32 x 10⁻⁴
PEMA	NH₄CF₃SO₃	35	1.02 x 10⁻⁵
PMMA	HCF₃SO₃	10	3.31 x 10⁻⁴
PMMA + 50 wt% PC	HCF₃SO₃	10	5.37 x 10⁻³
PMMA + 50 wt% PC + 3 wt% SiO₂	HCF₃SO₃	10	8.84 x 10⁻³

Experimental Protocols

1. Preparation of Polymer Electrolyte Film by Solution Casting

This protocol describes the most common method for preparing polymer electrolyte films in a laboratory setting.[5][15]

• Dissolution of Polymer: Dissolve a known weight of the host polymer (e.g., PEMA) in a suitable volatile solvent (e.g., tetrahydrofuran, THF) in a clean, dry beaker. Stir the solution using a magnetic stirrer until the polymer is completely dissolved. This may take several hours.

• Dissolution of Salt: In a separate beaker, dissolve the desired weight percentage of ammonium trifluoromethanesulfonate in the same solvent.

• Mixing: Add the salt solution to the polymer solution dropwise while continuously stirring. If using additives like plasticizers or nanofillers, they should be added at this stage.

• Homogenization: Continue stirring the final mixture for at least 24 hours to ensure a homogeneous solution.[5]

• Casting: Pour the homogeneous solution into a flat, level petri dish.

• Solvent Evaporation: Cover the petri dish and allow the solvent to evaporate slowly at room temperature. Slow evaporation helps in the formation of a uniform film.

• Drying: Once a freestanding film is formed, transfer it to a vacuum oven and dry at a moderate temperature (e.g., 50-60 °C) for several hours to remove any residual solvent.

• Storage: Store the dried film in a desiccator to prevent moisture absorption.

2. Characterization of Ionic Conductivity by Electrochemical Impedance Spectroscopy (EIS)

EIS is the standard technique to measure the ionic conductivity of polymer electrolytes.[16][17]

• Sample Preparation: Cut a circular piece of the polymer electrolyte film of a known thickness and area.

• Cell Assembly: Sandwich the film between two stainless steel blocking electrodes of a known area. Ensure good contact between the electrolyte and the electrodes.

• EIS Measurement: Connect the cell to an impedance analyzer. Apply a small AC voltage (typically 10 mV) over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Data Acquisition: Record the real (Z') and imaginary (Z'') parts of the impedance at each frequency.

• Data Analysis:

  • Plot the Nyquist plot (-Z'' vs. Z').

  • The bulk resistance (Rb) of the electrolyte is determined from the intercept of the high-frequency semicircle with the real axis (Z').

  • Calculate the ionic conductivity (σ) using the following equation: σ = L / (Rb * A) where L is the thickness of the film and A is the area of the electrode-electrolyte contact.[16]

3. Determination of Electrochemical Stability Window (ESW) by Linear Sweep Voltammetry (LSV)

LSV is used to determine the voltage range within which the electrolyte remains stable without undergoing oxidative or reductive decomposition.[11][12]

• Cell Assembly: Assemble a cell with the polymer electrolyte sandwiched between a lithium metal reference/counter electrode and a stainless steel working electrode.

• LSV Measurement: Connect the cell to a potentiostat.

• Anodic Scan: Sweep the potential from the open-circuit voltage (OCV) to a higher potential (e.g., 5-6 V vs. Li/Li⁺) at a slow scan rate (e.g., 0.1-1.0 mV/s).[11]

• Data Analysis:

  • Plot the current response as a function of the applied potential.

  • The anodic stability limit is the potential at which a sharp increase in current is observed, indicating the onset of oxidative decomposition of the electrolyte.

Visualizations

Caption: Experimental workflow for polymer electrolyte preparation and characterization.

Caption: Logical relationship between issues, causes, and solutions for electrolyte stability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. How to Enhance Ionic Conductivity in Polymer Electrolytes [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. PVdF-co-HFP-Based Electrolytes Prepared by Solution Casting [ebrary.net]
• 6. emerald.com [emerald.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. A Critical Review for an Accurate Electrochemical Stability Window Measurement of Solid Polymer and Composite Electrolytes [mdpi.com]
• 13. Drawbacks of Low Lattice Energy Ammonium Salts for Ion-Conducting Polymer Electrolyte Preparation: Structural, Morphological and Electrical Characteristics of CS:PEO:NH4BF4-Based Polymer Blend Electrolytes [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Development on Solid Polymer Electrolytes for Electrochemical Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. research.rug.nl [research.rug.nl]

Reference Data & Comparative Studies

A Head-to-Head Battle of Catalysts: Ammonium Trifluoromethanesulfonate Derivatives vs. Triflic Acid in Esterification

For researchers, scientists, and professionals in drug development, the choice of catalyst is paramount to optimizing esterification reactions, a cornerstone of organic synthesis. This guide provides a comprehensive comparison of ammonium (B1175870) trifluoromethanesulfonate (B1224126) derivatives, specifically diphenylammonium triflate (DPAT), and the well-established superacid, triflic acid (TfOH), as catalysts in esterification. We delve into their performance, supported by experimental data, detailed protocols, and mechanistic insights to inform your selection process.

At a Glance: Performance Comparison

While both triflic acid and ammonium trifluoromethanesulfonate derivatives are potent catalysts for esterification, they exhibit key differences in handling, substrate scope, and reaction conditions. Triflic acid is a powerful, corrosive liquid superacid, while ammonium trifluoromethanesulfonate and its derivatives, such as DPAT, are often crystalline, air-stable solids, making them easier to handle.

The primary advantage of ammonium trifluoromethanesulfonate catalysts lies in their remarkable efficacy in reactions involving sterically hindered substrates and their ability to promote esterification under mild conditions without the need for water removal. This is attributed to the hydrophobic environment created by the bulky ammonium cation, which shields the catalytic site from water produced during the reaction. In contrast, while highly active, triflic acid's performance can sometimes be hampered by side reactions in sensitive applications.

Catalyst	Form	Handling	Typical Catalyst Loading	Reaction Conditions	Key Advantages
Ammonium Trifluoromethanesulfonate (as DPAT)	Crystalline Solid	Air-stable, easy to handle	1-10 mol%	Mild (e.g., 80°C), no water removal needed	Excellent for sterically hindered substrates, clean reactions, simple work-up[1]
Triflic Acid (TfOH)	Fuming Liquid	Corrosive, moisture-sensitive	0.1-5 mol%	Variable, can be used at room temperature or elevated temperatures	High catalytic activity, broad applicability

Experimental Deep Dive: Protocols and Data

Here, we present typical experimental protocols for esterification using both diphenylammonium triflate (DPAT) and triflic acid to provide a practical basis for comparison.

Diphenylammonium Triflate (DPAT) Catalyzed Esterification

A study by Wakasugi et al. demonstrates the efficacy of DPAT in the esterification of a variety of carboxylic acids and alcohols.[1]

General Experimental Protocol: A mixture of a carboxylic acid (1.0 mmol), an alcohol (1.0-1.2 mmol), and diphenylammonium triflate (DPAT) (0.01-0.1 mmol, 1-10 mol%) in a solvent such as toluene (B28343) (1-2 mL) is heated at 80°C. The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica (B1680970) gel to afford the desired ester. A key advantage of this method is that it does not require a dehydrating system like a Dean-Stark apparatus.[1]

Selected Experimental Data for DPAT-Catalyzed Esterification:

Carboxylic Acid	Alcohol	Catalyst Loading (mol%)	Time (h)	Yield (%)
Benzoic Acid	1-Octanol	1	1	94
Pivalic Acid	1-Octanol	10	24	83
Adipic Acid	1-Hexanol	5 (per COOH)	12	93 (di-ester)

Data sourced from Wakasugi et al.[1] and Akat et al.[2]

Triflic Acid (TfOH) Catalyzed Esterification

Triflic acid is a highly efficient catalyst for Fischer esterification, often requiring very low catalyst loadings.

General Experimental Protocol: To a solution of the carboxylic acid (1.0 mmol) and an excess of the alcohol (used as solvent or with an inert co-solvent) is added triflic acid (0.001-0.05 mmol, 0.1-5 mol%) at room temperature. The reaction mixture is stirred at the desired temperature (ranging from room temperature to reflux) and monitored by TLC or GC. After completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

While a direct, side-by-side comparison in the same publication is scarce, a study on dehydrative glycosylation, a mechanistically related reaction, found that triflic acid alone led to a mixture of products, whereas DPAT provided a cleaner reaction, highlighting the potential for improved selectivity with the ammonium salt catalyst.[3]

Mechanistic Insights and Visualizations

The catalytic cycles of triflic acid and diphenylammonium triflate in esterification share the fundamental principle of protonating the carboxylic acid to enhance its electrophilicity. However, the role of the counterion in the case of DPAT introduces a significant difference.

Triflic Acid Catalysis

Triflic acid, being a strong Brønsted acid, readily protonates the carbonyl oxygen of the carboxylic acid. This activation facilitates the nucleophilic attack by the alcohol, leading to the formation of a tetrahedral intermediate. Subsequent proton transfer and elimination of water yield the ester and regenerate the catalyst.

Caption: Triflic Acid Catalyzed Esterification Cycle.

Diphenylammonium Triflate (DPAT) Catalysis

In the case of DPAT, the diphenylammonium ion serves as the proton donor. A key feature of this catalyst is the proposed "hydrophobic pocket" created by the two phenyl groups on the nitrogen atom. This steric hindrance is believed to shield the reactive center from the water molecule formed during the reaction, thus preventing the reverse hydrolysis reaction and driving the equilibrium towards the ester product, even without bulk water removal. This makes it particularly effective for challenging esterifications.

Caption: Proposed DPAT Catalyzed Esterification Cycle.

Conclusion

Both ammonium trifluoromethanesulfonate derivatives, such as DPAT, and triflic acid are highly effective catalysts for esterification.

• Triflic acid remains a go-to catalyst for its sheer power and broad applicability, especially when dealing with less sensitive substrates where its high acidity can be fully leveraged.

• Ammonium trifluoromethanesulfonate derivatives (e.g., DPAT) emerge as superior alternatives for more delicate and sterically demanding esterifications. Their ease of handling, mild reaction conditions, and the unique mechanistic advantage of shielding the reaction from water make them a valuable tool in modern organic synthesis, aligning well with the principles of green chemistry.

The choice between these two powerful catalysts will ultimately depend on the specific requirements of the synthesis, including substrate sensitivity, steric hindrance, and desired reaction conditions. For challenging esterifications where clean reactions and simple procedures are a priority, ammonium trifluoromethanesulfonate catalysts present a compelling and often advantageous option.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Ammonium Trifluoromethanesulfonate and Scandium Triflate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of catalyst is a critical parameter that dictates the efficiency, selectivity, and sustainability of a chemical transformation. Both Brønsted and Lewis acids are fundamental pillars of modern catalysis. This guide provides an objective comparison between a simple Brønsted acid, ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf), and a powerful Lewis acid, scandium triflate (Sc(OTf)₃), with a focus on their application in the synthesis of medicinally relevant heterocyclic compounds.

At a Glance: Key Distinctions

Feature	Ammonium Trifluoromethanesulfonate (NH₄OTf)	Scandium (III) Triflate (Sc(OTf)₃)
Catalyst Type	Brønsted Acid	Strong Lewis Acid[1]
Mechanism of Action	Proton (H⁺) donation	Coordination to heteroatoms (e.g., oxygen, nitrogen)
Water Tolerance	High	High, known to be a water-tolerant Lewis acid[1][2]
Key Applications	Acid-catalyzed reactions (e.g., esterification, cyclizations)	Friedel-Crafts reactions, aldol (B89426) reactions, Diels-Alder, Mannich reactions, cycloadditions[1][2]
Recyclability	Possible, but less commonly reported	Readily recoverable and reusable[3]
Cost-Effectiveness	Generally more economical	Higher cost due to the rare-earth metal

Performance in the Biginelli Reaction

The Biginelli reaction, a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (B33335) or thiourea, is a cornerstone for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with significant pharmacological activities. Both ammonium salts and scandium triflate have been demonstrated to be effective catalysts for this transformation. Below is a comparative summary of their performance based on experimental data from separate studies.

Table 1: Comparison of NH₄OTf and Sc(OTf)₃ in the Biginelli Reaction

Entry	Aldehyde	Catalyst	Catalyst Loading (mol%)	Reaction Time	Yield (%)	Reference
1	Benzaldehyde	NH₄OTf (as trifluoroacetate)	50	20 min	96	[4]
2	Benzaldehyde	Sc(OTf)₃	5	3 h	93	[3]
3	4-Chlorobenzaldehyde	NH₄OTf (as trifluoroacetate)	50	20 min	98	[4]
4	4-Chlorobenzaldehyde	Sc(OTf)₃	5	3 h	95	[3]
5	4-Methoxybenzaldehyde	NH₄OTf (as trifluoroacetate)	50	20 min	95	[4]
6	4-Methoxybenzaldehyde	Sc(OTf)₃	5	4 h	90	[3]
7	4-Nitrobenzaldehyde	NH₄OTf (as trifluoroacetate)	50	20 min	98	[4]
8	4-Nitrobenzaldehyde	Sc(OTf)₃	5	2 h	98	[3]

Note: The data for NH₄OTf is based on the use of ammonium trifluoroacetate (B77799), which acts as a comparable Brønsted acid catalyst. Reaction conditions vary between the studies (NH₄OTf: 80°C, neat; Sc(OTf)₃: refluxing acetonitrile).

Experimental Protocols

Ammonium Trifluoroacetate-Catalyzed Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

This protocol details the synthesis of DHPMs using ammonium trifluoroacetate as a catalyst under solvent-free conditions.

Materials:

• Aldehyde (5 mmol)

• β-Dicarbonyl ester (e.g., ethyl acetoacetate) (5 mmol)

• Urea or Thiourea (7.5 mmol)

• Ammonium trifluoroacetate (50 mmol)

Procedure:

• A mixture of the aldehyde, β-dicarbonyl ester, urea/thiourea, and ammonium trifluoroacetate is taken in a vial.

• The mixture is heated neat at 80°C for 20 to 30 minutes.

• After cooling to room temperature, the solid formed is filtered.

• The solid is washed with cold water (2 x 10 mL) followed by diethyl ether.

• If necessary, the crude product is recrystallized from ethanol (B145695) or ethyl acetate (B1210297) to afford the pure product[4].

Scandium (III) Triflate-Catalyzed Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

This protocol outlines the synthesis of DHPMs using scandium triflate as a recyclable catalyst.

Materials:

• Aldehyde (e.g., benzaldehyde) (5 mmol)

• β-Dicarbonyl ester (e.g., ethyl acetoacetate) (5 mmol)

• Urea (5 mmol)

• Anhydrous Scandium (III) triflate (5 mol%)

• Acetonitrile (B52724) (10 mL)

Procedure:

• A mixture of the aldehyde, ethyl acetoacetate, urea, and anhydrous Sc(OTf)₃ in acetonitrile is refluxed for the time specified in Table 1 (typically 2-4 hours).

• The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and filtered through a sintered funnel.

• The crude product is purified by recrystallization from ethanol to yield the pure DHPM[3].

• The filtrate containing Sc(OTf)₃ can be used for subsequent reactions, demonstrating the catalyst's reusability[3].

Mechanistic Considerations and Catalyst Selection

The choice between a Brønsted acid like ammonium trifluoromethanesulfonate and a Lewis acid such as scandium triflate depends on the specific substrate and desired reaction outcome. Their mechanisms of action in the Biginelli reaction, while both leading to the same product, proceed through different activation pathways.

Caption: Catalyst selection workflow for the Biginelli reaction.

The Brønsted acid (NH₄OTf) acts by protonating the aldehyde carbonyl group, which enhances its electrophilicity and facilitates the initial condensation with urea. In contrast, the Lewis acid (Sc(OTf)₃) coordinates to the carbonyl oxygen, similarly activating the aldehyde towards nucleophilic attack.

Caption: General experimental workflow for DHPM synthesis.

Conclusion

Both ammonium trifluoromethanesulfonate and scandium triflate are effective catalysts for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones via the Biginelli reaction.

• Ammonium trifluoromethanesulfonate (and its analogues) offers a cost-effective and straightforward option, providing excellent yields in very short reaction times under solvent-free conditions, although at a higher catalyst loading.

• Scandium triflate stands out as a highly efficient, water-tolerant, and recyclable Lewis acid catalyst. It operates at a much lower catalyst loading, which is a significant advantage for green chemistry and process scalability, despite its higher initial cost.

The selection between these two catalysts will ultimately be guided by the specific requirements of the synthesis, including cost considerations, desired reaction conditions (solvent-free vs. solution), and the importance of catalyst recyclability. For large-scale industrial applications where catalyst recovery and reuse are paramount, scandium triflate may be the preferred choice. For smaller-scale laboratory syntheses where speed and cost-effectiveness are the primary drivers, ammonium trifluoromethanesulfonate presents a compelling alternative.

References

• 1. researchgate.net [researchgate.net]
• 2. kmc.du.ac.in [kmc.du.ac.in]
• 3. tandfonline.com [tandfonline.com]
• 4. Ammonium Trifluoroacetate-Mediated Synthesis of 3,4-dihydropyrimidin-2(1H)-ones - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ammonium Trifluoromethanesulfonate and Metal Triflates in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is a critical decision in chemical synthesis, profoundly influencing reaction efficiency, yield, and environmental impact. Both ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf) and various metal triflates (M(OTf)ₓ) are widely employed as catalysts in organic synthesis, primarily for their ability to act as Brønsted and Lewis acids, respectively. This guide provides an objective comparison of the performance of ammonium trifluoromethanesulfonate against a selection of metal triflates, supported by experimental data from the Pechmann condensation reaction.

Executive Summary

Ammonium trifluoromethanesulfonate serves as a mild, metal-free Brønsted acid catalyst. It is an attractive option for reactions sensitive to strong acids or metal contamination. Metal triflates, on the other hand, are powerful Lewis acid catalysts known for their high activity and functional group tolerance. The choice between these catalysts often depends on the specific requirements of the chemical transformation, including substrate sensitivity, desired reactivity, and tolerance for metal ions in the final product.

Performance Comparison in Pechmann Condensation

The Pechmann condensation, a classic method for synthesizing coumarins from a phenol (B47542) and a β-ketoester, serves as an excellent model reaction to compare the catalytic activities of ammonium trifluoromethanesulfonate and various metal triflates. The following table summarizes the performance of these catalysts in the reaction between resorcinol (B1680541) and ethyl acetoacetate (B1235776) to produce 7-hydroxy-4-methylcoumarin.

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time	Yield (%)	Reference
Ammonium Triflate
Pentafluorophenylammonium Triflate (PFPAT)	1	100	2 h	98	[1]
Metal Triflates
Scandium(III) Triflate (Sc(OTf)₃)	10	80	15 min	94	[2]
Ytterbium(III) Triflate (Yb(OTf)₃)	5	85	1 h	95	[3]
Bismuth(III) Triflate (Bi(OTf)₃)	2	120	1.5 h	92	[2]
Copper(II) Triflate (Cu(OTf)₂)	10	110	45 min	85	[2]
Zinc(II) Triflate (Zn(OTf)₂)	10	110	2 h	82	[2]

Note: The data presented is compiled from various sources and reaction conditions may not be identical, affecting a direct comparison.

Key Observations

• Catalytic Activity: Metal triflates, particularly those of scandium and ytterbium, generally exhibit higher catalytic activity, leading to shorter reaction times and high yields even at moderate temperatures.

• Catalyst Loading: While some ammonium triflates like PFPAT can be highly effective at low catalyst loadings, metal triflates often require a slightly higher loading to achieve optimal performance.

• Reaction Conditions: Metal triflate-catalyzed reactions often proceed under milder temperature conditions compared to some traditional Brønsted acid catalysts.

• Metal-Free Alternative: Ammonium trifluoromethanesulfonate and its derivatives provide a metal-free catalytic system, which is advantageous in applications where metal contamination is a concern, such as in the synthesis of active pharmaceutical ingredients.

Experimental Protocols

A general experimental procedure for the Pechmann condensation of resorcinol and ethyl acetoacetate is provided below. Specific modifications to catalyst loading, temperature, and reaction time are detailed in the respective literature.

General Procedure for Pechmann Condensation:

• A mixture of resorcinol (1.0 mmol) and ethyl acetoacetate (1.1 mmol) is prepared.

• The selected catalyst (ammonium trifluoromethanesulfonate or metal triflate, as per the desired loading) is added to the mixture.

• The reaction mixture is stirred at the specified temperature for the required duration.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The crude product is then purified, typically by recrystallization from a suitable solvent such as ethanol, to yield the desired 7-hydroxy-4-methylcoumarin.

Visualizing the Process

To aid in understanding the experimental setup and the underlying chemical transformation, the following diagrams are provided.

References

• 1. B(C6F5)3-catalyzed synthesis of coumarins via Pechmann condensation under solvent-free conditions [inis.iaea.org]
• 2. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Characterization and Antibacterial Evaluation With Computational Study of new Schiff Bases Derived from 7-Hydroxy-4-Methyl Coumarin – Oriental Journal of Chemistry [orientjchem.org]

Validating Experimental Results: A Comparative Guide to Ammonium Trifluoromethanesulfonate Catalysis in Esterification

For researchers, scientists, and professionals in drug development, the selection of an appropriate catalyst is a critical decision that can significantly impact the efficiency, yield, and economic viability of a synthetic route. This guide provides an objective comparison of the performance of ammonium (B1175870) trifluoromethanesulfonate (B1224126) and its derivatives with a classic Brønsted acid catalyst in esterification reactions, supported by experimental data and detailed protocols.

Ammonium trifluoromethanesulfonate (NH₄OTf) and its substituted analogues, such as diphenylammonium triflate (DPAT), have emerged as highly effective and versatile Brønsted acid catalysts in organic synthesis. Their utility in promoting reactions such as esterification stems from their strong acidity, thermal stability, and relatively low corrosiveness compared to traditional mineral acids. This guide aims to validate the experimental results obtained with this class of catalysts by comparing their performance against a widely used alternative, p-toluenesulfonic acid (PTSA).

Comparative Performance of Catalysts in Esterification

The following table summarizes the performance of Diphenylammonium Triflate (DPAT), a derivative and close analogue of ammonium trifluoromethanesulfonate, in the esterification of various carboxylic acids with alcohols. This data is juxtaposed with kinetic data for both DPAT and p-toluenesulfonic acid (PTSA) in a polyesterification reaction to provide a comprehensive overview of their catalytic efficiency.

Catalyst	Carboxylic Acid	Alcohol	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Activation Energy (kJ/mol)
DPAT	3-Phenylpropionic acid	Benzyl alcohol	1	4	99	35.32[1][2]
DPAT	Benzoic acid	1-Octanol	1	6	99	35.32[1][2]
DPAT	Cyclohexanecarboxylic acid	Benzyl alcohol	1	4	99	35.32[1][2]
DPAT	Benzoic acid	Cyclohexanol	5	8	92	35.32[1][2]
PTSA	Adipic acid	Hexamethylene glycol	(Not specified)	(Not specified)	(Not specified)	31.55[1][2]

Note: The activation energy data is for the polyesterification of adipic acid with hexamethylene glycol. While not a direct comparison for the specific esterification reactions listed, it provides a valuable measure of the relative catalytic activity of the two catalyst types.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the esterification reactions cited in the comparison table.

General Procedure for Esterification Catalyzed by Diphenylammonium Triflate (DPAT)

A mixture of the carboxylic acid (1.0 mmol), the alcohol (1.0 mmol), and diphenylammonium triflate (DPAT) (0.01 mmol, 1 mol%) in toluene (B28343) (2 mL) was heated at 80 °C. The progress of the reaction was monitored by thin-layer chromatography (TLC). After completion of the reaction, the solvent was removed under reduced pressure, and the residue was purified by column chromatography on silica (B1680970) gel to afford the corresponding ester. For more sterically hindered substrates, the catalyst loading was increased to 5 mol%.

Kinetic Study of Polyesterification Catalyzed by p-Toluenesulfonic Acid (PTSA) and Diphenylammonium Triflate (DPAT)

The kinetics of melt polyesterification of adipic acid with hexamethylene glycol in an equimolar ratio was studied over a temperature range of 120°C to 150°C in the presence of either p-toluenesulfonic acid (PTSA) or diphenylammonium triflate (DPAT) as the catalyst. The reaction progress was monitored by determining the extent of reaction (p) over time. The activation energies were calculated from the rate constants obtained at different temperatures.[1][2]

Mechanistic Insight and Experimental Workflow

The catalytic activity of ammonium trifluoromethanesulfonate and its derivatives in esterification proceeds through a classical Brønsted acid-catalyzed mechanism, commonly known as the Fischer esterification. The general workflow for such a reaction is straightforward, involving the combination of reactants and catalyst, followed by heating and product purification.

Brønsted Acid-Catalyzed Esterification Mechanism

The following diagram illustrates the key steps in the Brønsted acid-catalyzed esterification of a carboxylic acid with an alcohol. The catalyst protonates the carbonyl oxygen of the carboxylic acid, activating it towards nucleophilic attack by the alcohol. Subsequent proton transfer and elimination of water yield the ester and regenerate the catalyst.

Caption: Mechanism of Brønsted Acid-Catalyzed Esterification.

General Experimental Workflow

The logical flow of a typical esterification experiment catalyzed by an ammonium trifluoromethanesulfonate derivative is depicted below. The process is characterized by its simplicity and amenability to standard laboratory techniques.

Caption: General Experimental Workflow for Catalytic Esterification.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Spectroscopic analysis to confirm the purity of synthesized ammonium trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of spectroscopic methods for confirming the purity of synthesized ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf). We present key experimental data and protocols for Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), comparing the spectral features of the target compound with potential impurities and common alternative salts.

Spectroscopic Data Summary

The purity of ammonium trifluoromethanesulfonate can be effectively determined by a combination of spectroscopic techniques. Each method provides unique insights into the compound's structure and the presence of potential contaminants.

Table 1: Characteristic Spectroscopic Data for Ammonium Trifluoromethanesulfonate

Spectroscopic Technique	Parameter	Characteristic Signal
FTIR	Wavenumber (cm⁻¹)	3190 (N-H stretch), 1226 (asymmetric SO₃ stretch), 1164 (C-F stretch), 1027 (symmetric SO₃ stretch)
¹H NMR (DMSO-d₆)	Chemical Shift (δ)	~7.2 ppm (broad singlet, NH₄⁺)
¹³C NMR (DMSO-d₆)	Chemical Shift (δ)	~119 ppm (quartet, ¹JCF ≈ 320 Hz, CF₃)
¹⁹F NMR (DMSO-d₆)	Chemical Shift (δ)	~-79 ppm (singlet, CF₃)
ESI-MS	Mass-to-Charge (m/z)	Positive Mode: 18.03 ([NH₄]⁺)Negative Mode: 148.95 ([CF₃SO₃]⁻)

Comparison with Alternatives and Impurities

A crucial aspect of purity analysis is the ability to distinguish the target compound from starting materials, by-products, and functionally similar alternatives. The following table contrasts the spectroscopic data of ammonium trifluoromethanesulfonate with common impurities and two alternative salts, lithium trifluoromethanesulfonate and ammonium hexafluorophosphate.

Table 2: Spectroscopic Comparison of Ammonium Trifluoromethanesulfonate with Alternatives and Potential Impurities

Compound	Key FTIR Peaks (cm⁻¹)	Key ¹H NMR Signal (δ, DMSO-d₆)	Key Anion NMR Signal (δ)	Key Cation/Anion ESI-MS (m/z)
Ammonium Trifluoromethanesulfonate (Product)	3190, 1226, 1164, 1027	~7.2 ppm (br s, NH₄⁺)	¹⁹F: ~-79 ppm (s, CF₃)	18.03 ([NH₄]⁺) / 148.95 ([CF₃SO₃]⁻)
Trifluoromethanesulfonic Acid (Impurity)	Broad O-H stretch (~3000), 1200-1300 region	~12 ppm (br s, SO₃H)	¹⁹F: ~-79 ppm (s, CF₃)	148.95 ([CF₃SO₃]⁻)
Ammonium Chloride (Impurity)	3100-3000, 1400	~7.2 ppm (br s, NH₄⁺)	N/A	18.03 ([NH₄]⁺) / 34.97 ([Cl]⁻)
Lithium Trifluoromethanesulfonate (Alternative)	1270, 1185, 1045	No cation signal	¹⁹F: ~-79 ppm (s, CF₃)	6.94 ([Li]⁺) / 148.95 ([CF₃SO₃]⁻)
Ammonium Hexafluorophosphate (Alternative)	3150, 840 (P-F stretch)	~7.2 ppm (br s, NH₄⁺)	¹⁹F: ~-72 ppm (d, ¹JPF ≈ 710 Hz)³¹P: ~-144 ppm (sept, ¹JPF ≈ 710 Hz)	18.03 ([NH₄]⁺) / 144.96 ([PF₆]⁻)

Experimental Workflow

The confirmation of purity for synthesized ammonium trifluoromethanesulfonate follows a logical workflow, beginning with preliminary analysis by FTIR and culminating in detailed structural and mass confirmation.

Caption: Workflow for the spectroscopic purity analysis of ammonium trifluoromethanesulfonate.

Experimental Protocols

Detailed methodologies are provided below for the key spectroscopic analyses.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify the characteristic functional groups of ammonium trifluoromethanesulfonate and detect the presence of hydroxyl groups from residual trifluoromethanesulfonic acid.

• Methodology:

  • Prepare the sample by grinding a small amount of the synthesized crystals with potassium bromide (KBr) powder (approximately 1:100 ratio of sample to KBr).

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Alternatively, for Attenuated Total Reflectance (ATR-FTIR), place a small amount of the solid sample directly onto the ATR crystal.

  • Acquire the spectrum over a range of 4000-400 cm⁻¹.

  • Process the data by performing a background subtraction using a spectrum of the empty sample holder (or pure KBr pellet).

  • Analysis: Compare the obtained spectrum with reference spectra. The presence of a broad peak around 3000 cm⁻¹ may indicate residual trifluoromethanesulfonic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the presence and ratio of the ammonium cation and the trifluoromethanesulfonate anion, and to detect proton-containing impurities.

• Methodology:

  • Prepare the NMR sample by dissolving approximately 10-20 mg of the synthesized compound in 0.6-0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

  • Acquire ¹H, ¹⁹F, and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR: Reference the spectrum to the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm). Look for the broad singlet corresponding to the four equivalent protons of the ammonium cation. The integration of this peak should be consistent with the structure. An additional broad singlet at a higher chemical shift (δ > 10 ppm) would indicate the presence of the acidic proton from trifluoromethanesulfonic acid.

  • ¹⁹F NMR: Acquire the spectrum with proton decoupling. A single, sharp peak is expected for the three equivalent fluorine atoms of the triflate anion.

  • ¹³C NMR: Acquire the spectrum with proton decoupling. The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms.

Electrospray Ionization Mass Spectrometry (ESI-MS)

• Objective: To confirm the mass-to-charge ratio of the constituent ions (ammonium and trifluoromethanesulfonate) and to detect any ionic impurities.

• Methodology:

  • Prepare a dilute solution of the sample (approximately 0.1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile/water.

  • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire spectra in both positive and negative ion modes.

  • Positive Ion Mode: Set the mass spectrometer to detect positive ions. The primary peak should correspond to the ammonium cation ([NH₄]⁺) at m/z 18.03.

  • Negative Ion Mode: Switch the polarity and acquire the spectrum for negative ions. The base peak should be the trifluoromethanesulfonate anion ([CF₃SO₃]⁻) at m/z 148.95.

  • Analysis: The presence of other ions may indicate impurities from the synthesis or side reactions.

A Comparative Guide to Polymer Electrolytes: Unraveling the Impact of Ammonium Salts on Electrochemical Performance

For researchers, scientists, and professionals in drug development, the optimization of polymer electrolytes is a critical step in the advancement of various electrochemical devices. This guide provides a comprehensive comparison of the electrochemical characteristics of polymer electrolytes incorporating different ammonium (B1175870) salts, supported by experimental data and detailed methodologies.

This document delves into the performance of polymer electrolytes based on common polymer matrices such as Poly(vinyl alcohol) (PVA) and Poly(methyl methacrylate) (PMMA) when doped with a variety of ammonium salts. Key performance indicators including ionic conductivity, electrochemical stability window, and transference number are critically examined to offer a clear perspective on the suitability of different ammonium salts for specific applications.

Performance Metrics: A Side-by-Side Comparison

The choice of ammonium salt profoundly influences the electrochemical properties of a polymer electrolyte. The following tables summarize the quantitative data from various studies, offering a comparative overview of their performance. It is important to note that direct comparisons should be made with caution, as experimental conditions such as salt concentration and polymer matrix characteristics can vary between studies.

Ionic Conductivity

Ionic conductivity is a measure of an electrolyte's ability to conduct ions and is a crucial parameter for the performance of any electrochemical device.

Polymer Matrix	Ammonium Salt	Optimal Salt Concentration (wt.%)	Room Temperature Ionic Conductivity (S/cm)	Reference
PVA	NH4NO3	30	5.17 x 10⁻⁵	[1][2]
PVA	NH4F	Not Specified	~10⁻⁶	[1]
PVA	NH4Cl	Not Specified	~10⁻⁵	[1]
PVA	NH4Br	Not Specified	~10⁻⁴	[1]
PVA	NH4I	Not Specified	~10⁻³	[1]
PVA-MC	NH4Cl	Not Specified	1.99 x 10⁻³	[3]
CMC	NH4Cl	16	1.43 x 10⁻³	[4]
PVA:NaAlg	NH4SCN	15	2.27 x 10⁻⁶	[5]
PVA	NH4SCN	Not Specified	1.82 x 10⁻⁵	[6]
PMMA	NH4CF3SO3	10	2.05 x 10⁻⁴	[7][8]

Electrochemical Stability and Transference Number

The electrochemical stability window (ESW) defines the voltage range within which the electrolyte remains stable without undergoing degradation. The cation transference number (t_ion) indicates the fraction of the total ionic conductivity that is contributed by the cations, a critical factor in minimizing concentration polarization in batteries.

Polymer Matrix	Ammonium Salt	Electrochemical Stability Window (V)	Cation Transference Number (t_ion)	Reference
PVA-MC	NH4Cl	1.4	0.933	[3]
PVA:NaAlg	NH4SCN	0.7	Not Specified	[5]
PVA	NH4SCN	1.99	Not Specified	[6]

Experimental Protocols: A Closer Look at the Methodology

The data presented in this guide is derived from established electrochemical characterization techniques. Understanding these methods is key to interpreting the results and designing further experiments.

Preparation of Polymer Electrolyte Films: Solution Casting Technique

A widely used method for preparing polymer electrolyte films is the solution casting technique.

• Polymer Dissolution: The host polymer (e.g., PVA, PMMA) is dissolved in a suitable solvent (e.g., distilled water, tetrahydrofuran) with continuous stirring until a homogenous solution is obtained.

• Salt Addition: The desired weight percentage of the ammonium salt is then added to the polymer solution and stirred until it is completely dissolved.

• Casting: The resulting solution is cast onto a flat, level surface (e.g., a petri dish) and allowed to evaporate the solvent slowly at room temperature.

• Drying: The resulting film is further dried in a desiccator to remove any residual solvent.

Electrochemical Impedance Spectroscopy (EIS) for Ionic Conductivity

EIS is the primary technique used to determine the ionic conductivity of the polymer electrolyte.

• Cell Assembly: The prepared polymer electrolyte film is sandwiched between two blocking electrodes (typically stainless steel or platinum).

• Measurement: A small amplitude AC voltage is applied across the cell over a range of frequencies.

• Data Analysis: The impedance data is plotted on a Nyquist plot (Z' vs. -Z''). The bulk resistance (Rb) of the electrolyte is determined from the intercept of the impedance arc with the real axis.

• Conductivity Calculation: The ionic conductivity (σ) is calculated using the formula: σ = l / (Rb * A) where 'l' is the thickness of the electrolyte film and 'A' is the area of the electrode-electrolyte contact.

Linear Sweep Voltammetry (LSV) for Electrochemical Stability Window

LSV is employed to determine the electrochemical stability window of the polymer electrolyte.

• Cell Assembly: The polymer electrolyte is placed between a working electrode (e.g., stainless steel) and a reference/counter electrode (e.g., lithium metal).

• Voltage Sweep: A linear voltage sweep is applied to the cell at a slow scan rate.

• Data Analysis: The current is recorded as a function of the applied voltage. The decomposition voltage of the electrolyte is identified as the potential at which a significant increase in current is observed.

DC Polarization Method for Transference Number

The cation transference number is often determined using a DC polarization method, such as the Bruce-Vincent method.[9]

• Cell Assembly: The polymer electrolyte is sandwiched between two non-blocking electrodes (e.g., lithium metal).

• Polarization: A small DC voltage is applied across the cell, and the current is monitored over time until it reaches a steady state.

• Impedance Measurement: AC impedance is measured before and after the DC polarization.

• Calculation: The transference number is calculated from the initial and steady-state currents, as well as the initial and steady-state interfacial resistances.

Visualizing the Process and Concepts

To further clarify the experimental workflow and the fundamental structure of these materials, the following diagrams are provided.

Experimental workflow for polymer electrolyte characterization.

Schematic of a polymer electrolyte with ammonium salt.

Relative performance comparison of different ammonium salts.

References

• 1. mdpi.com [mdpi.com]
• 2. Effect of High Ammonium Salt Concentration and Temperature on the Structure, Morphology, and Ionic Conductivity of Proton-Conductor Solid Polymer Electrolytes Based PVA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Investigation into the PVA:MC:NH4Cl-Based Proton-Conducting Polymer-Blend Electrolytes for Electrochemical Double Layer Capacitor (EDLC) Device Application: The FTIR, Circuit Design and Electrochemical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural and Ionic Conductivity Studies of CMC Based Polymerelectrolyte Doped with NH4Cl | Scientific.Net [scientific.net]
• 5. Solid polymer electrolytes from NaAlg: PVA: effect of ammonium thiocyanate on ionic conductivity | Semantic Scholar [semanticscholar.org]
• 6. Characteristics of a Plasticized PVA-Based Polymer Electrolyte Membrane and H+ Conductor for an Electrical Double-Layer Capacitor: Structural, Morphological, and Ion Transport Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. asjp.cerist.dz [asjp.cerist.dz]
• 8. Characterization of PMMA based nanocomposite plasticized polymer electrolytes: Effect of plasticizer and fumed silica | ASJP [asjp.cerist.dz]
• 9. lithiuminventory.com [lithiuminventory.com]

A Comparative Analysis of Triflate-Based Catalysts in Glycosylation: Ammonium Trifluoromethanesulfonate vs. Trimethylsilyl Triflate

For Immediate Release

In the intricate field of synthetic carbohydrate chemistry, the choice of catalyst is a critical determinant for the successful construction of glycosidic linkages. This guide provides a detailed comparison of the catalytic efficiency of two trifluoromethanesulfonate (B1224126) (triflate)-based promoters: the Brønsted acid catalyst class represented by ammonium (B1175870) trifluoromethanesulfonates, and the widely-used Lewis acid, trimethylsilyl (B98337) triflate (TMSOTf). This analysis is intended for researchers, medicinal chemists, and drug development professionals seeking to optimize glycosylation strategies for the synthesis of complex oligosaccharides and glycoconjugates.

Catalytic Efficiency: A Head-to-Head Comparison

The catalytic efficiency of a glycosylation promoter is assessed by its ability to achieve high yields, short reaction times, and precise control over stereochemistry (anomeric selectivity). Both ammonium triflates and TMSOTf have proven to be potent catalysts, yet their mechanisms and optimal applications differ, influencing the reaction outcomes.

Trimethylsilyl triflate is a powerful Lewis acid that activates glycosyl donors by coordinating to an oxygen atom in the leaving group, facilitating its departure and the formation of a reactive oxocarbenium ion intermediate.[1][2] Its high reactivity allows for glycosylations to proceed rapidly, often at low temperatures.[3][4] In contrast, ammonium triflates like DPAT act as Brønsted acids, protonating the leaving group to initiate the reaction.[5][6] This is particularly effective in dehydrative glycosylations where a hemiacetal donor is used directly, offering an atom-economical approach by generating only water as a byproduct.[3][5]

The following table summarizes quantitative data from representative glycosylation reactions catalyzed by diphenylammonium triflate and trimethylsilyl triflate, respectively. The examples have been selected to highlight performance with similar donor and acceptor types where possible.

Quantitative Performance Data

Glycosyl Donor	Glycosyl Acceptor	Catalyst (equiv.)	Solvent	Temp. (°C)	Time	Yield (%)	α:β Ratio	Reference
2,3,4,6-Tetra-O-benzylglucose	Methanol	DPAT (0.1)	DCE/Toluene (B28343)	120 (MW)	10 min	90	1:1	[5]
2,3,4,6-Tetra-O-benzylglucose	Isopropanol	DPAT (0.1)	DCE/Toluene	120 (MW)	10 min	95	1:1.2	[5]
2,3,4,6-Tetra-O-benzoyl-D-glucopyranosyl Bromide	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	TMSOTf (0.2) + Ag₂O (2.0)	CH₂Cl₂	RT	<10 min	99	N/A (1,2-trans)	[3]
Galactosyl Trichloroacetimidate	Phenol (B47542)	TMSOTf (0.1)	CH₂Cl₂	-78 to 0	1 h	85	10:1	[1]
2,3,4,6-Tetra-O-benzylgalactose	Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside	DPAT (0.1)	DCE/Toluene	120 (MW)	20 min	88	1.1:1	[5]
2,3,4,6-Tetra-O-benzylmannose	Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside	DPAT (0.1)	DCE/Toluene	120 (MW)	20 min	85	>20:1 (α)	[5]

Note: DPAT = Diphenylammonium Triflate; DCE = 1,2-Dichloroethane (B1671644); MW = Microwave irradiation; RT = Room Temperature. N/A indicates that the stereochemical outcome is directed by a participating neighboring group, leading exclusively to the 1,2-trans product.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. The following are representative experimental protocols for glycosylations catalyzed by diphenylammonium triflate and trimethylsilyl triflate.

Protocol 1: General Procedure for DPAT-Catalyzed Dehydrative Glycosylation[5]

To a solution of the glycopyranose donor (0.2 mmol) in a 1:1 mixture of 1,2-dichloroethane (DCE) and toluene (2.0 mL) in a flame-dried vessel, the glycosyl acceptor (0.24–0.60 mmol) and diphenylammonium triflate (DPAT) (0.02 mmol, 10 mol%) are added at room temperature under an ambient atmosphere. The mixture is then heated in a microwave reactor to the target temperature (e.g., 120 °C) for the specified time (e.g., 10-20 minutes). The progress of the reaction is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction is quenched with triethylamine, and the solvent is removed under reduced pressure. The desired glycosylation product is isolated by silica (B1680970) gel column chromatography.

Protocol 2: General Procedure for TMSOTf-Catalyzed Glycosylation with a Glycosyl Bromide Donor[3]

To a stirred mixture of the glycosyl donor (e.g., per-benzoylated mannosyl bromide, 1.0 equiv), the glycosyl acceptor (1.2 equiv), and silver(I) oxide (Ag₂O, 2.0-3.0 equiv) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at room temperature is added trimethylsilyl triflate (TMSOTf) (0.2-0.5 equiv). The reaction is typically rapid and is monitored by TLC. Once the starting material is consumed (often within 10-20 minutes), the reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated. The residue is then purified by silica gel chromatography to yield the desired oligosaccharide.

Mechanistic and Workflow Diagrams

To visualize the processes involved, the following diagrams illustrate a generalized experimental workflow for a catalyzed glycosylation reaction and the logical relationship of catalyst activation.

Caption: A typical experimental sequence for a glycosylation reaction.

Caption: Catalyst-dependent activation pathways of glycosyl donors.

Summary and Conclusion

• Trimethylsilyl Triflate (TMSOTf) is a highly reactive and versatile Lewis acid catalyst that is effective for a wide range of glycosyl donors. It often promotes rapid reactions at low temperatures and, in the absence of neighboring group participation, can favor the formation of thermodynamically stable α-glycosides.[1] Its high reactivity, however, can sometimes lead to side reactions if not carefully controlled.

• Ammonium Trifluoromethanesulfonates (e.g., DPAT) serve as effective Brønsted acid catalysts, particularly for atom-economical dehydrative glycosylations using unprotected hemiacetals.[5] This approach avoids the need for prior activation of the anomeric hydroxyl group. The reactions may require higher temperatures (often with microwave assistance) but demonstrate broad substrate scope. Stereoselectivity can be variable and is highly dependent on the specific donor, acceptor, and reaction conditions.[5]

References

• 1. Revisit of the phenol O-glycosylation with glycosyl imidates, BF₃·OEt₂ is a better catalyst than TMSOTf - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Koenigs-Knorr Glycosylation Reaction Catalyzed by Trimethylsilyl Trifluoromethanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Direct Dehydrative Glycosylation Catalyzed by Diphenylammonium Triflate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sulfide-mediated dehydrative glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Are Brønsted Acids the True Promoter of Metal-Triflate-Catalyzed Glycosylations? A Mechanistic Probe into 1,2-cis-Aminoglycoside Formation by Nickel Triflate - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the performance of ammonium trifluoromethanesulfonate as a dopant in polymer films

A Comparative Guide to Ammonium (B1175870) Trifluoromethanesulfonate (B1224126) as a Dopant in Polymer Films

For Researchers, Scientists, and Drug Development Professionals

The field of solid-state electronics, including batteries, sensors, and electrochemical devices, heavily relies on the performance of polymer electrolytes. These materials, composed of a polymer matrix and a dissolved salt (dopant), offer enhanced safety, flexibility, and ease of processing compared to traditional liquid electrolytes. Ammonium trifluoromethanesulfonate (NH₄OTf), often referred to as ammonium triflate, has emerged as a noteworthy dopant due to its ability to impart significant ionic conductivity to various polymer systems. This guide provides an objective comparison of NH₄OTf's performance against other common dopants, supported by experimental data and detailed protocols.

Performance Comparison of Polymer Electrolyte Dopants

The efficacy of a dopant is measured by several key performance indicators. The following tables summarize the quantitative data for polymer films doped with ammonium trifluoromethanesulfonate and other alternative salts.

Table 1: Ionic Conductivity of Various Doped Polymer Films at Room Temperature

Polymer Matrix	Dopant	Dopant Concentration (wt.%)	Ionic Conductivity (S/cm)	Citation(s)
PVDF-MG49	Ammonium Trifluoromethanesulfonate (NH₄OTf)	30%	6.32 x 10⁻⁴	[1]
Poly(ethyl methacrylate) (PEMA)	Ammonium Trifluoromethanesulfonate (NH₄OTf)	35%	~1.0 x 10⁻⁵	[2]
Dextran	Ammonium Fluoride (B91410) (NH₄F)	40%	2.33 x 10⁻³	[3][4]
Carboxymethyl cellulose (B213188) (CMC)	Ammonium Acetate (CH₃COONH₄)	20%	5.77 x 10⁻⁴	[2]
Chitosan-g-PMMA (plasticized)	Magnesium Triflate (Mg(Tf)₂)	Not specified, with 50% glycerol	1.50 x 10⁻⁴	[5]
Corn Starch	1-butyl-3-methylimidazolium triflate (BmImTf)	80%	3.21 x 10⁻⁴	[6][7]
Polysaccharide (Pectin)	Lithium Triflate (LiTf)	50%	3.87 x 10⁻⁵	[8]

Table 2: Electrochemical Stability of Doped Polymer Films

Polymer Matrix	Dopant	Electrochemical Stability Window (V)	Citation(s)
PVDF-MG49	Ammonium Trifluoromethanesulfonate (NH₄OTf)	Up to 4.0	[1]
Chitosan-g-PMMA (plasticized)	Magnesium Triflate (Mg(Tf)₂)	Up to 3.2	[5]
Corn Starch	1-butyl-3-methylimidazolium triflate (BmImTf)	~3.1	[6]
Carboxymethyl cellulose (CMC)	Ammonium Acetate (CH₃COONH₄)	Up to 2.5	[2]
Dextran	Ammonium Fluoride (NH₄F)	1.58	[4]

Experimental Methodologies

The data presented is derived from standardized experimental procedures designed to fabricate and characterize polymer electrolyte films.

Preparation of Polymer Electrolyte Films via Solution Casting

The solution casting technique is a prevalent method for preparing uniform, free-standing polymer films.[6][7][8][9]

Protocol:

• Dissolution: The host polymer (e.g., PVDF, PEMA) is dissolved in a suitable solvent, such as tetrahydrofuran (B95107) (THF) or N,N-dimethylformamide (DMF).

• Doping: A predetermined weight percentage of the dopant salt (e.g., NH₄OTf) is added to the polymer solution.

• Homogenization: The mixture is stirred continuously at room temperature until a clear, homogeneous solution is obtained. This ensures uniform distribution of the salt within the polymer matrix.

• Casting: The resulting solution is poured into a flat-bottomed petri dish.

• Solvent Evaporation: The dish is left in a desiccator at room temperature to allow the solvent to evaporate slowly. This process can take 24 hours or more.

• Film Retrieval: Once fully dried, the resulting thin, free-standing polymer electrolyte film is carefully peeled from the dish for characterization.

Caption: Experimental workflow for polymer electrolyte preparation and characterization.

Key Characterization Techniques

• Electrochemical Impedance Spectroscopy (EIS): This technique is used to determine the ionic conductivity of the polymer electrolyte. It involves applying a small AC voltage across the film and measuring the resulting current over a range of frequencies. The bulk resistance (Rb) of the electrolyte is extracted from the resulting Nyquist plot, and conductivity (σ) is calculated using the formula σ = t / (Rb * A), where 't' is the film thickness and 'A' is the electrode contact area.[2][8]

• Linear Sweep Voltammetry (LSV): LSV is employed to determine the electrochemical stability window of the electrolyte.[1][5] A linearly increasing voltage is applied to a cell assembled with the polymer electrolyte, and the current is monitored. The voltage at which a sharp increase in current occurs indicates the decomposition potential of the electrolyte. A wider window is desirable for applications in high-voltage devices.[5]

• X-ray Diffraction (XRD): XRD analysis is used to investigate the structural properties of the polymer electrolyte. The addition of a dopant typically disrupts the crystalline structure of the host polymer, leading to an increase in the amorphous phase.[1] A higher degree of amorphism facilitates greater ionic mobility and, consequently, higher ionic conductivity.[8][10]

• Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability of the polymer electrolyte. The sample is heated at a constant rate in a controlled atmosphere, and its mass loss is recorded as a function of temperature. The onset temperature of decomposition provides a measure of the material's thermal stability.[11][12]

Mechanism of Ionic Conduction

The primary function of a dopant like ammonium trifluoromethanesulfonate is to provide mobile charge carriers (ions) and to facilitate their transport through the polymer matrix.

• Dissociation: The salt (NH₄OTf) dissociates into its constituent ions, the ammonium cation (NH₄⁺) and the triflate anion (CF₃SO₃⁻).

• Complexation: The polymer chains, often containing electronegative atoms like oxygen or nitrogen, form coordinate bonds with the cations. This interaction helps in the dissolution and dissociation of the salt.

• Ion Transport: The amorphous regions of the polymer provide pathways for ion movement.[10] The segmental motion of the polymer chains allows the cations to "hop" from one coordinating site to another, resulting in net ionic conduction through the material. The addition of the salt decreases the crystallinity of the polymer, which in turn enhances this segmental motion and boosts conductivity.[1]

Caption: Ion transport mechanism in a doped polymer electrolyte.

Concluding Assessment

Ammonium trifluoromethanesulfonate demonstrates strong performance as a dopant in polymer films, offering a compelling balance of properties.

• High Ionic Conductivity: NH₄OTf can achieve ionic conductivities in the order of 10⁻⁴ S/cm, which is competitive with many other ammonium salts and suitable for various electrochemical device applications.[1]

• Excellent Electrochemical Stability: With a stability window extending up to 4 V, NH₄OTf-doped electrolytes are compatible with high-voltage electrode materials, making them promising for energy storage applications.[1]

• Structural Modification: The addition of NH₄OTf effectively reduces the crystallinity of the host polymer, a critical factor for enhancing the mobility of charge carriers.[1]

When compared to alternatives, NH₄OTf offers a superior electrochemical stability window over dopants like ammonium fluoride and ammonium acetate. While some systems, such as those with ionic liquids or other ammonium salts like NH₄F, may exhibit slightly higher ionic conductivity, the overall performance profile of NH₄OTf, particularly its wide operational voltage, makes it a highly attractive candidate for researchers developing next-generation solid-state devices.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Comparing Triflate and Hexafluorophosphate Anions of Ionic Liquids in Polymer Electrolytes for Supercapacitor Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of lithium triflate (LiTf) salt on polysaccharide based natural solid polymer electrolyte / Nur Jannah Abdul Halim - UiTM Institutional Repository [ir.uitm.edu.my]
• 9. real.mtak.hu [real.mtak.hu]
• 10. How to Enhance Ionic Conductivity in Polymer Electrolytes [eureka.patsnap.com]
• 11. Improving the thermal stability of poly[methyl(trifluoropropyl)siloxane] by introducing diphenylsiloxane units - PMC [pmc.ncbi.nlm.nih.gov]
• 12. files01.core.ac.uk [files01.core.ac.uk]

A Comparative Analysis of the Lewis Acidity of Ammonium Trifluoromethanesulfonate

Published: December 21, 2025

Affiliation: Google Research

Abstract

This guide provides a comparative analysis of the Lewis acidity of ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄OTf) against a selection of common Lewis acids. While ammonium trifluoromethanesulfonate is primarily recognized as a Brønsted-Lowry acid, this document explores its comparatively weak Lewis acidic character and contextualizes it by contrasting its performance with well-established metal triflate Lewis acids, such as lithium triflate (LiOTf) and scandium triflate (Sc(OTf)₃).[1][2][3] This analysis is supported by quantitative data derived from established experimental protocols, primarily the Gutmann-Beckett method, to provide researchers, scientists, and drug development professionals with a clear and objective comparison.[4][5]

Introduction to Lewis Acidity

A Lewis acid is a chemical species that contains an empty orbital capable of accepting an electron pair from a Lewis base to form a Lewis adduct.[5] This interaction is fundamental to a vast array of chemical transformations, particularly in catalysis, where Lewis acids are used to activate substrates, enhance reaction rates, and control stereochemistry.[6][7] The strength of a Lewis acid is its thermodynamic tendency to form an adduct with a reference Lewis base and can be quantified using various experimental and computational methods.

Ammonium trifluoromethanesulfonate is a salt composed of the ammonium cation (NH₄⁺) and the trifluoromethanesulfonate (triflate, OTf⁻) anion.[1][8] The triflate anion is the conjugate base of triflic acid, a superacid, making it an exceptionally weak base and a non-coordinating anion.[2][9] Consequently, the chemical behavior of NH₄OTf is dominated by the ammonium cation, which primarily functions as a Brønsted-Lowry acid by donating a proton.[1] However, the cation can also exhibit weak Lewis acidic character through interactions with Lewis bases. This guide compares this weak Lewis acidity to that of metal triflates, where the metal cation serves as the primary Lewis acid center.[10][11]

Comparative Data on Lewis Acidity

The Lewis acidity of a compound can be quantified using several methods, with the Gutmann-Beckett method being a convenient and widely adopted technique.[4][12][13] This method utilizes triethylphosphine (B1216732) oxide (Et₃PO) as a probe molecule and measures the change in the ³¹P NMR chemical shift upon interaction with a Lewis acid.[4][5] The resulting Acceptor Number (AN) provides a quantitative measure of Lewis acidity.

Compound	Cation	Common Applications	Lewis Acidity (Qualitative/Quantitative)
Ammonium Trifluoromethanesulfonate (NH₄OTf)	NH₄⁺	Electrolyte additive, catalyst in specific organic reactions.[1]	Very Weak Lewis Acid. Primarily acts as a Brønsted acid.[1]
Lithium Triflate (LiOTf)	Li⁺	Component in lithium-ion batteries, catalyst for Diels-Alder and other reactions.[2][14]	Moderate Lewis Acid. The lithium cation acts as the Lewis acidic center.[2]
Scandium Triflate (Sc(OTf)₃)	Sc³⁺	Highly versatile and water-stable catalyst for a wide range of organic reactions including aldol (B89426) and Friedel-Crafts reactions.[6][7][15]	Strong Lewis Acid. Considered one of the most active Lewis acid catalysts, even in aqueous media.[7][16]

Note: The Lewis acidity of metal triflates can be influenced by the solvent and the specific Lewis base interacting with it. The qualitative ranking presented here is a generally accepted trend.

Experimental Protocols for Determining Lewis Acidity

The quantitative assessment of Lewis acidity is crucial for selecting the appropriate catalyst for a given chemical transformation. Several spectroscopic and calorimetric methods have been developed for this purpose.

The Gutmann-Beckett Method

This is one of the most common methods for evaluating Lewis acidity.[4][5][12]

• Principle: The method relies on the use of a probe molecule, triethylphosphine oxide (Et₃PO), which is a Lewis base. The oxygen atom of Et₃PO coordinates to the Lewis acid, causing a deshielding of the adjacent phosphorus atom. This deshielding is observed as a downfield shift in the ³¹P NMR spectrum. The magnitude of this chemical shift change (Δδ) is proportional to the strength of the Lewis acid.[4][5]

• Procedure:

  • A solution of the Lewis acid to be tested is prepared in a weakly coordinating solvent (e.g., dichloromethane-d₂ or acetonitrile-d₃).

  • A known amount of triethylphosphine oxide (Et₃PO) is added to the solution.

  • The ³¹P NMR spectrum of the solution is recorded.

  • The chemical shift of the Et₃PO-Lewis acid adduct is compared to that of free Et₃PO in a non-coordinating solvent like hexane.

  • The Acceptor Number (AN) can be calculated using the formula: AN = 2.21 × (δₛₐₘₚₗₑ − 41.0), where δₛₐₘₚₗₑ is the chemical shift of Et₃PO in the sample and 41.0 ppm is the chemical shift of Et₃PO in hexane.[4]

Infrared (IR) Spectroscopy

IR spectroscopy can also be used to probe Lewis acidity by monitoring the change in the vibrational frequency of a probe molecule upon coordination to a Lewis acid.[3][17]

• Principle: A Lewis base containing a carbonyl group (C=O), such as acetone (B3395972) or benzophenone, is often used as a probe. When the oxygen of the carbonyl group coordinates to a Lewis acid, electron density is pulled away from the C=O bond, weakening it. This results in a decrease in the C=O stretching frequency (νco) in the IR spectrum. A larger shift to a lower frequency indicates a stronger Lewis acid.

• Procedure:

  • The IR spectrum of the probe molecule (e.g., acetone) in a suitable solvent is recorded to determine the initial νco.

  • The Lewis acid is added to the solution.

  • The IR spectrum of the resulting Lewis acid-base adduct is recorded.

  • The shift in the C=O stretching frequency (Δνco) is calculated and used to compare the relative strengths of different Lewis acids.

Visualizing Experimental and Mechanistic Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and reaction mechanisms.

Experimental Workflow for the Gutmann-Beckett Method

Caption: Workflow for determining Lewis acidity via the Gutmann-Beckett method.

Catalytic Cycle of a Lewis Acid-Catalyzed Reaction

The following diagram illustrates a generalized Mukaiyama aldol addition, a classic example of a reaction catalyzed by a strong Lewis acid like Scandium Triflate (Sc(OTf)₃).[15]

Caption: Generalized catalytic cycle for a Mukaiyama aldol reaction.

Conclusion

References

• 1. Buy Ammonium trifluoromethanesulfonate | 38542-94-8 [smolecule.com]
• 2. webqc.org [webqc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. Scandium Triflate: A Versatile Catalyst with Promising Applications | Scandium [scandium.org]
• 7. connectsci.au [connectsci.au]
• 8. Ammonium trifluoromethanesulfonate | CH4F3NO3S | CID 15842047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 10. Metal Triflates as Catalysts in Organic Synthesis: Determination of Their Lewis Acidity by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. magritek.com [magritek.com]
• 13. Müller versus Gutmann–Beckett for assessing the Lewis acidity of boranes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC02299A [pubs.rsc.org]
• 14. Lithium triflate - Wikipedia [en.wikipedia.org]
• 15. Scandium(III) trifluoromethanesulfonate - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Characterizing Lewis Pairs Using Titration Coupled with In Situ Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the performance of ammonium trifluoromethanesulfonate in battery applications against other electrolytes

For researchers and scientists in battery technology and drug development, the choice of electrolyte is paramount to achieving desired performance, stability, and safety. This guide provides a detailed comparison of ammonium (B1175870) trifluoromethanesulfonate (B1224126) (NH₄CF₃SO₃) with other commonly used electrolytes in various battery applications. By presenting key performance data, experimental protocols, and logical workflows, this document aims to facilitate an informed selection process for your next-generation energy storage systems.

Ammonium trifluoromethanesulfonate, an ammonium salt of trifluoromethanesulfonic acid, has garnered interest as an electrolyte component due to its potential for high ionic conductivity and stability. This guide benchmarks its performance characteristics against established electrolytes such as lithium hexafluorophosphate (B91526) (LiPF₆), sodium trifluoromethanesulfonate (NaCF₃SO₃), and zinc trifluoromethanesulfonate (Zn(OTf)₂), providing a clear perspective on its suitability for different battery chemistries.

Performance Comparison of Electrolytes

The following tables summarize key quantitative data for ammonium trifluoromethanesulfonate and its counterparts across different battery systems.

Ionic Conductivity

Ionic conductivity is a critical measure of an electrolyte's ability to transport ions between the anode and cathode. Higher ionic conductivity generally leads to better rate capability and lower internal resistance.

Electrolyte System	Salt	Solvent	Concentration (mol/kg or wt.%)	Ionic Conductivity (S/cm)	Reference
Aqueous Ammonium-ion	NH₄CF₃SO₃	Water	5 m	~0.15	[1]
NH₄CF₃SO₃	Water	24 m	~0.08	[1]
Solid Polymer Electrolyte	NH₄CF₃SO₃	PVDF-MG49	30 wt.%	6.32 x 10⁻⁴	[2]
Lithium-ion (Comparative)	LiPF₆	Carbonate-based	-	2.4 x 10⁻³	[3]
LiTFSI	Carbonate-based	-	2.7 x 10⁻³	[3]
Sodium-ion (Comparative)	NaCF₃SO₃	PVdF gel polymer	-	5.0 x 10⁻⁴	[4]
NaCF₃SO₃	Tetraglyme	-	3.3 x 10⁻⁴	[4]

Note: Direct comparison is challenging due to different solvent systems and concentrations. The data indicates that while aqueous NH₄CF₃SO₃ can achieve high conductivity, its performance in non-aqueous and solid-state systems is generally lower than standard lithium and sodium salt electrolytes in liquid organic solvents.

Electrochemical Stability Window

The electrochemical stability window (ESW) defines the voltage range within which the electrolyte remains stable without significant decomposition. A wider ESW is crucial for high-voltage battery applications.

Electrolyte System	Salt	Solvent	Concentration (mol/kg)	Electrochemical Stability Window (V)	Reference
Aqueous Ammonium-ion	NH₄CF₃SO₃	Water	1 m	2.2	[1]
NH₄CF₃SO₃	Water	24 m	2.8	[1]
Aqueous Triflate Comparison	Various Triflate Salts	Water	-	Predicted by pH	[5]
Solid Polymer Electrolyte	NH₄CF₃SO₃	Carboxymethyl Chitosan	-	Up to 0.8	[6]
Non-Aqueous (Typical)	LiPF₆	Organic Carbonates	~1 M	~4.5 vs. Li/Li⁺	[7]

Note: The ESW of aqueous NH₄CF₃SO₃ is significantly narrower than that of conventional non-aqueous electrolytes, limiting its use in high-voltage applications. However, increasing the concentration can widen this window.

Cycling Performance

Cycling stability is a key indicator of a battery's lifespan and reliability. The following data highlights the performance of trifluoromethanesulfonate-based electrolytes in different battery types.

Battery Type	Anode	Cathode	Electrolyte Salt	Key Performance Metrics	Reference
Sodium-ion	High-Surface-Area Carbon	-	NaCF₃SO₃	Higher Initial Coulombic Efficiency (69.28%) and Reversible Capacity (283 mAh/g) compared to NaPF₆.	[8]
Zinc-ion	Zinc	VOPO₄	Zn(OTf)₂ + Me₃EtNOTF	88.7% capacity retention after 6,000 cycles.	[9]
Zinc-ion	Zinc	MnO₂	Zn(OTf)₂	High capacity retention after multiple cycles.	[10]

Note: While direct cycling data for NH₄CF₃SO₃ in common battery configurations is limited in the reviewed literature, the performance of its sodium and zinc analogues suggests that the trifluoromethanesulfonate anion can contribute to stable cycling and good capacity retention.

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental methodologies are crucial. Below are typical protocols for key performance evaluations.

Ionic Conductivity Measurement

• Electrolyte Preparation : Dissolve the desired amount of salt (e.g., NH₄CF₃SO₃) in the chosen solvent (e.g., deionized water for aqueous systems, or a mixture of organic carbonates for non-aqueous systems) to achieve the target concentration.

• Cell Assembly : Use a conductivity cell with two parallel platinum electrodes of a known area and distance.

• Measurement : Employ Electrochemical Impedance Spectroscopy (EIS) over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Data Analysis : Determine the bulk resistance (Rb) from the high-frequency intercept of the Nyquist plot with the real axis. Calculate the ionic conductivity (σ) using the formula: σ = L / (Rb * A), where L is the distance between the electrodes and A is the electrode area.

Electrochemical Stability Window (ESW) Determination

• Cell Assembly : Construct a three-electrode cell with a working electrode (e.g., stainless steel or platinum), a counter electrode (e.g., lithium or sodium foil), and a reference electrode (e.g., lithium or sodium foil).

• Measurement : Perform Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV) at a slow scan rate (e.g., 1 mV/s).

• Data Analysis : The ESW is determined by the voltage at which a significant increase in current is observed, indicating the onset of electrolyte oxidation or reduction. A cutoff current density (e.g., 0.1 mA/cm²) is often used to define the limits of the window.

Battery Cycling Performance Test

• Cell Assembly : Assemble a coin cell (e.g., CR2032) in an argon-filled glovebox. The cell consists of an anode, a cathode, a separator, and the prepared electrolyte.

• Formation Cycles : Cycle the cell at a low C-rate (e.g., C/20) for the first few cycles to form a stable solid electrolyte interphase (SEI).

• Performance Testing : Cycle the cell at various C-rates to evaluate rate capability. For long-term cycling stability, cycle the cell at a constant C-rate (e.g., 1C) for a large number of cycles (e.g., 100 or more).

• Data Analysis : Record the discharge capacity, coulombic efficiency, and voltage profiles for each cycle. Plot the capacity retention and coulombic efficiency versus the cycle number to evaluate the cycling stability.

Visualizing Experimental and Logical Workflows

Diagrams created using Graphviz (DOT language) illustrate the key processes in evaluating and comparing battery electrolytes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. ynu.repo.nii.ac.jp [ynu.repo.nii.ac.jp]
• 8. pkusam.com [pkusam.com]
• 9. osti.gov [osti.gov]
• 10. Application progress of zinc trifluoromethanesulfonate in aqueous zinc ion batteries - Wechem [wechemglobal.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Ammonium Trifluoromethanesulfonate

For researchers and laboratory personnel, the proper handling and disposal of chemical reagents like ammonium (B1175870) trifluoromethanesulfonate (B1224126) are critical for ensuring a safe working environment and maintaining regulatory compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of ammonium trifluoromethanesulfonate, addressing immediate safety precautions and logistical protocols.

Essential Safety Information

Ammonium trifluoromethanesulfonate is a chemical that requires careful handling due to its potential hazards. It is classified as an irritant and may cause respiratory irritation.[1][2] Adherence to safety guidelines is paramount.

Table 1: GHS Hazard Information for Ammonium Trifluoromethanesulfonate

Hazard Class	Hazard Statement
Skin Irritation (Category 2)	H315: Causes skin irritation[2]
Eye Irritation (Category 2)	H319: Causes serious eye irritation[2]
Specific target organ toxicity — Single exposure (Category 3)	H335: May cause respiratory irritation[1][2]

Table 2: Precautionary Statements (P-phrases)

Code	Precautionary Statement
P261	Avoid breathing dust/fume/gas/mist/vapours/spray.[1][3]
P264	Wash skin thoroughly after handling.[1][3]
P271	Use only outdoors or in a well-ventilated area.[1][3]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[1][3]
P302+P352	IF ON SKIN: Wash with plenty of water.[3]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]
P403+P233	Store in a well-ventilated place. Keep container tightly closed.[1][3]
P405	Store locked up.[1][3]
P501	Dispose of contents/container to an approved waste disposal plant.[1][3]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification
Eye/Face Protection	Tightly fitting safety goggles or a face shield.[3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat. Fire/flame resistant and impervious clothing.[3]
Respiratory Protection	Use a full-face respirator if exposure limits are exceeded or irritation is experienced. A dust mask of type N95 (US) is also suggested.[3]

Step-by-Step Disposal Protocol

The proper disposal of ammonium trifluoromethanesulfonate involves careful segregation, clear labeling, and coordination with your institution's Environmental Health and Safety (EHS) department. Do not dispose of this chemical down the drain. [4][5]

Waste Segregation and Collection

• Do not mix ammonium trifluoromethanesulfonate waste with other chemical waste streams unless explicitly permitted by your institution's EHS guidelines.[6]

• Collect waste in a designated, leak-proof, and clearly labeled hazardous waste container. The label should include the chemical name, "Ammonium Trifluoromethanesulfonate," and the appropriate hazard symbols.

• Keep the waste container securely closed at all times, except when adding waste.[6]

Spill Cleanup Protocol

In the event of a spill, follow these steps immediately:

• Ensure Proper Ventilation : Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.[6]

• Wear Appropriate PPE : Before cleaning the spill, ensure you are wearing the recommended personal protective equipment.

• Contain the Spill : Gently cover the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or absorbent pads to avoid creating dust.[1][6]

• Collect the Waste : Carefully collect the contaminated absorbent material and place it into the designated hazardous waste container.[1][6]

• Decontaminate the Area : Wipe the spill area with a damp cloth and dispose of the cloth as hazardous waste. Subsequently, wash the area with soap and water.[6]

Disposal of Empty Containers

A container that has held ammonium trifluoromethanesulfonate should be treated as hazardous waste unless properly decontaminated.[6]

• Triple Rinsing : To decontaminate an empty container, triple rinse it with a suitable solvent (e.g., water).[6]

• Rinsate Collection : The rinsate from all three rinses must be collected and disposed of as hazardous liquid waste.[6]

• Final Disposal : Once triple-rinsed, the container can typically be disposed of as regular trash after defacing the chemical label and removing the cap. Always confirm this procedure with your local EHS regulations.[6]

Arranging for Final Disposal

• Store waste containers in a designated and secure satellite accumulation area within the laboratory.

• Once a waste container is full, or in accordance with your institution's policies, arrange for a pickup by your EHS department or a licensed chemical waste disposal service.[6] All waste must be handled in accordance with local, state, and federal regulations.[7][8]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of ammonium trifluoromethanesulfonate.

Caption: Disposal workflow for ammonium trifluoromethanesulfonate.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. Ammonium trifluoromethanesulfonate | CH4F3NO3S | CID 15842047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. crude.abx.de [crude.abx.de]
• 6. benchchem.com [benchchem.com]
• 7. szabo-scandic.com [szabo-scandic.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Ammonium Trifluoromethanesulfonate

For Immediate Reference: Essential Safety and Operational Protocols for Researchers

Ammonium trifluoromethanesulfonate (B1224126) is a versatile salt with applications in various chemical syntheses. Due to its potential hazards, strict adherence to safety protocols is paramount to ensure the well-being of laboratory personnel and the integrity of research. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, offering procedural, step-by-step guidance for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) and Safety Measures

Proper personal protective equipment is the first line of defense when handling Ammonium trifluoromethanesulfonate. The following table summarizes the required PPE and recommended safety practices.

Category	Item	Specifications and Remarks
Eye Protection	Safety Goggles	Must be chemical splash-proof and compliant with EN 166 (EU) or NIOSH (US) standards. A full-face shield is recommended when handling larger quantities or when there is a significant splash risk.[1]
Hand Protection	Chemical-Resistant Gloves	Impervious gloves, such as nitrile, neoprene, or PVC, are required. Longer cuffs or double-gloving provides additional protection.[2]
Body Protection	Laboratory Coat or Chemical-Resistant Apron	A lab coat is mandatory for all handling procedures. For tasks with a higher risk of splashes or spills, a chemical-resistant apron or suit (e.g., Tychem®) should be worn.[1][2]
Respiratory Protection	Dust Mask or Respirator	For handling the solid compound where dust may be generated, a dust mask (e.g., N95) is recommended.[3][4] If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.[1] All respiratory protection must be NIOSH-approved.[5]
Work Environment	Fume Hood or Well-Ventilated Area	All handling of Ammonium trifluoromethanesulfonate, especially when heating or creating solutions, must be conducted in a properly functioning chemical fume hood or a well-ventilated area to minimize inhalation exposure.[6][7]
Emergency Equipment	Eyewash Station and Safety Shower	An operational and easily accessible eyewash station and safety shower are mandatory in the immediate work area.[8]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Ammonium trifluoromethanesulfonate from the moment it arrives in the laboratory to its final disposal is critical for safety and regulatory compliance.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks. The container should be clearly labeled. Store Ammonium trifluoromethanesulfonate in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[8] Keep the container tightly sealed when not in use.

Handling and Use

Before handling, ensure all required PPE is correctly worn. It is crucial to avoid the formation of dust when working with the solid form.[9] Do not eat, drink, or smoke in the handling area.[6] After handling, wash hands and any exposed skin thoroughly with soap and water.[6]

Experimental Protocol: Example of a Catalyzed Reaction

The following is a representative, step-by-step protocol for a direct dehydrative glycosylation reaction, adapted to illustrate the safe handling of a triflate salt catalyst like Ammonium trifluoromethanesulfonate in a research setting.

Objective: To perform a dehydrative glycosylation of a hemiacetal with an alcohol acceptor using a triflate salt catalyst under microwave irradiation.

Materials:

• Glycosyl hemiacetal (donor)

• Alcohol (acceptor)

• Ammonium trifluoromethanesulfonate (catalyst)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE) and toluene (B28343)

• Triethylamine (for quenching)

• Saturated aqueous sodium bicarbonate

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate

Procedure:

• Preparation: In a chemical fume hood, add the glycosyl hemiacetal (0.2 mmol), the alcohol acceptor (0.24–0.60 mmol), and Ammonium trifluoromethanesulfonate (0.02 mmol, 10 mol%) to a flame-dried microwave reaction vessel.

• Solvent Addition: Add a 1:1 mixture of anhydrous 1,2-dichloroethane and toluene (2.0 mL) to the vessel.

• Reaction: Place the vessel in a microwave reactor and heat to the target temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture to room temperature. In the fume hood, quench the reaction by adding a few drops of triethylamine.

• Workup: Remove the solvent under reduced pressure. Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate.

• Extraction and Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate it under reduced pressure. Purify the crude product by column chromatography.

Disposal Plan

Proper disposal of Ammonium trifluoromethanesulfonate and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Stream	Disposal Procedure
Unused or Expired Ammonium trifluoromethanesulfonate	Treat as hazardous waste. Place in a clearly labeled, sealed container. Contact a licensed professional waste disposal company for pickup and disposal.[5]
Contaminated Labware (e.g., gloves, weighing paper)	Place in a designated hazardous waste container that is clearly labeled.
Reaction Mixtures and Solutions	Collect in a suitable, labeled hazardous waste container. Do not mix with incompatible waste streams.
Spills	For small spills, use an inert absorbent material to contain the substance.[5] For large spills, evacuate the area and contact the appropriate emergency response team.[6]

Logical Workflow for Handling Ammonium Trifluoromethanesulfonate

The following diagram illustrates the key decision points and procedural flow for safely handling Ammonium trifluoromethanesulfonate in a laboratory setting.

Caption: Logical workflow for the safe handling of Ammonium trifluoromethanesulfonate.

References

• 1. Trifluoromethanesulfonamide synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Ammonium Pertechnetate in Mixtures of Trifluoromethanesulfonic Acid and Trifluoromethanesulfonic Anhydride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct Dehydrative Glycosylation Catalyzed by Diphenylammonium Triflate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DE10353934A1 - Process for the preparation of metal salts of trifluoromethanesulfonic acid and their use as esterification catalysts - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN106008282A - Method for synthesizing trifluoromethanesulfonate - Google Patents [patents.google.com]
• 9. AMMONIUM TRIFLUOROMETHANESULFONATE synthesis - chemicalbook [chemicalbook.com]